4-bromo-5-chloro-1-methyl-1H-pyrazole

Core Science & Biosynthesis

4-bromo-5-chloro-1-methyl-1H-pyrazole synthesis mechanism

An In-Depth Technical Guide to the Synthesis and Mechanism of 4-bromo-5-chloro-1-methyl-1H-pyrazole

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of a robust and regioselective two-step synthetic pathway for 4-bromo-5-chloro-1-methyl-1H-pyrazole, a key heterocyclic building block in modern drug discovery. Halogenated pyrazoles are of significant interest due to their prevalence in pharmacologically active compounds, where halogen atoms can modulate metabolic stability, binding affinity, and overall bioactivity.[1] This document delineates the underlying reaction mechanisms, provides detailed experimental protocols, and explains the causality behind the procedural choices, offering field-proven insights for researchers in medicinal and synthetic chemistry. The synthesis proceeds via a sequential electrophilic halogenation strategy, beginning with the regioselective bromination of 1-methyl-1H-pyrazole at the electron-rich C4 position, followed by a directed chlorination at the C5 position.

Introduction: The Significance of Halogenated Pyrazoles

The pyrazole scaffold is a privileged structure in medicinal chemistry, forming the core of numerous therapeutic agents with applications as anti-inflammatory, anti-cancer, and anti-infective agents. The strategic incorporation of halogen atoms onto this scaffold is a powerful tool for lead optimization in drug development. Halogens can serve as handles for further functionalization via cross-coupling reactions, and their unique electronic and steric properties can profoundly influence a molecule's pharmacokinetic and pharmacodynamic profile.[2] The target molecule, 4-bromo-5-chloro-1-methyl-1H-pyrazole, with its distinct substitution pattern, represents a versatile intermediate for the synthesis of complex molecular architectures.

Synthetic Strategy: A Sequential Halogenation Approach

The synthesis of 4-bromo-5-chloro-1-methyl-1H-pyrazole is most effectively achieved through a sequential, two-step electrophilic substitution route starting from commercially available 1-methyl-1H-pyrazole.

Overall Reaction Scheme:

Caption: Proposed two-step synthesis of 4-bromo-5-chloro-1-methyl-1H-pyrazole.

The rationale for this sequence is rooted in the inherent reactivity of the pyrazole ring. The C4 position is the most electron-rich and thus the most susceptible to initial electrophilic attack.[3] Once the C4 position is functionalized with bromine, the subsequent chlorination is directed to the C5 position, yielding the desired product with high regioselectivity.

Detailed Mechanistic Analysis

Step 1: Regioselective C4-Bromination of 1-Methyl-1H-pyrazole

The first step involves the electrophilic aromatic substitution of 1-methyl-1H-pyrazole using N-Bromosuccinimide (NBS). NBS is a convenient and safer alternative to liquid bromine, providing a source of electrophilic bromine.

Mechanism: Electrophilic Aromatic Substitution

The reaction proceeds via a classic electrophilic aromatic substitution mechanism. The pyrazole ring, acting as a nucleophile, attacks the electrophilic bromine atom of NBS. This attack preferentially occurs at the C4 position.

Causality of Regioselectivity: The high regioselectivity for the C4 position is a well-established principle in pyrazole chemistry.[3][4] The electron-donating effects of the two nitrogen atoms synergistically increase the electron density at the C4 carbon. Attack at this position leads to a more stable resonance-stabilized intermediate (the sigma complex or arenium ion) compared to attack at C3 or C5. The positive charge in the C4-attack intermediate can be delocalized over both nitrogen atoms and the C5 carbon without placing a positive charge on an already electron-deficient nitrogen atom, which would be the case for C5 attack.[5]

Caption: Mechanism of electrophilic C4-bromination of 1-methyl-1H-pyrazole.

Step 2: Regioselective C5-Chlorination of 4-Bromo-1-methyl-1H-pyrazole

With the C4 position blocked, the second halogenation is directed to one of the remaining positions. N-Chlorosuccinimide (NCS) is employed as the electrophilic chlorine source.[6]

Mechanism and Regioselectivity: The bromine atom at C4 is an electron-withdrawing group, which deactivates the pyrazole ring towards further electrophilic substitution. However, like other halogens, it acts as an ortho-, para-director. In the context of the pyrazole ring, this directs the incoming electrophile to the adjacent C5 position. The N1-methyl group also directs to the C5 position. Therefore, the incoming electrophilic chlorine from NCS will preferentially attack the C5 position. The reaction proceeds through a similar sigma complex intermediate as in the bromination step. Due to the deactivating effect of the bromine atom, this step may require slightly more forcing conditions (e.g., higher temperature or longer reaction time) than the initial bromination.

Experimental Protocols

Protocol 1: Synthesis of 4-Bromo-1-methyl-1H-pyrazole (Intermediate)

This protocol is based on established procedures for the C4-halogenation of pyrazoles.[4][7]

Materials:

• 1-Methyl-1H-pyrazole

• N-Bromosuccinimide (NBS)

• Acetonitrile (or other suitable solvent like CCl₄ or water)[4]

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate

• Ethyl acetate

• Hexanes

Procedure:

• To a round-bottom flask, add 1-methyl-1H-pyrazole (1.0 eq).

• Dissolve the pyrazole in acetonitrile (approx. 0.2 M concentration).

• Cool the solution to 0 °C in an ice bath.

• Add N-Bromosuccinimide (1.05 eq) portion-wise over 15 minutes, ensuring the temperature remains below 5 °C.

• Allow the reaction to warm to room temperature and stir for 4-6 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, quench the reaction by adding water.

• Extract the aqueous layer with ethyl acetate (3x).

• Combine the organic layers and wash with saturated sodium bicarbonate solution, followed by brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography (e.g., using a hexane/ethyl acetate gradient) to yield 4-bromo-1-methyl-1H-pyrazole as a liquid or low-melting solid.[8]

Protocol 2: Synthesis of 4-bromo-5-chloro-1-methyl-1H-pyrazole (Final Product)

This protocol is adapted from general procedures for the chlorination of electron-deficient aromatic systems.[6][9]

Materials:

• 4-Bromo-1-methyl-1H-pyrazole

• N-Chlorosuccinimide (NCS)

• Hexafluoroisopropanol (HFIP) or Acetonitrile

• Saturated sodium thiosulfate solution

• Brine

• Anhydrous sodium sulfate

• Dichloromethane

Procedure:

• In a round-bottom flask, dissolve 4-bromo-1-methyl-1H-pyrazole (1.0 eq) in HFIP or acetonitrile (approx. 0.2 M).[9]

• Add N-Chlorosuccinimide (1.1 eq) to the solution.

• Heat the reaction mixture to 60-80 °C and stir for 12-24 hours.

• Monitor the reaction for the disappearance of the starting material by TLC or GC-MS.

• After cooling to room temperature, dilute the mixture with dichloromethane.

• Wash the organic layer with saturated sodium thiosulfate solution to remove any unreacted NCS, followed by water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate in vacuo.

• Purify the crude residue by column chromatography on silica gel to afford the final product, 4-bromo-5-chloro-1-methyl-1H-pyrazole.

Data Presentation

Compound	Molecular Formula	Molecular Weight ( g/mol )	Typical Purity	Physical State
1-Methyl-1H-pyrazole	C₄H₆N₂	82.11	>98%	Liquid
4-Bromo-1-methyl-1H-pyrazole	C₄H₅BrN₂	161.00	>97%	Liquid
4-bromo-5-chloro-1-methyl-1H-pyrazole	C₄H₄BrClN₂	195.44	>95%	Solid/Oil

[Data sourced from references 18, 24, 32]

Conclusion

The synthesis of 4-bromo-5-chloro-1-methyl-1H-pyrazole can be reliably achieved through a well-defined, two-step electrophilic halogenation sequence. This guide provides the fundamental mechanistic understanding and practical experimental protocols necessary for its successful preparation. The key to this synthesis lies in leveraging the intrinsic electronic properties of the pyrazole ring to control the regiochemical outcome of each halogenation step. This approach offers a clear and efficient pathway for researchers to access this valuable building block for applications in drug discovery and materials science.

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Discovery and history of substituted pyrazoles

An In-depth Technical Guide to the Discovery and History of Substituted Pyrazoles

Introduction: The Privileged Scaffold

Pyrazole, a five-membered aromatic heterocycle containing two adjacent nitrogen atoms, represents a cornerstone in the architecture of modern therapeutic agents.[1][2][3] Its unique structural and electronic properties have established it as a "privileged scaffold" in medicinal chemistry, a core molecular framework that is capable of binding to multiple biological targets.[2] First identified in the late 19th century, the pyrazole nucleus is now a key component in a vast array of pharmaceuticals, from anti-inflammatory drugs and anticancer agents to medications for erectile dysfunction.[1][4][5] This guide provides a comprehensive exploration of the discovery of substituted pyrazoles, detailing the seminal synthetic methodologies, the evolution of their therapeutic applications, and the key scientific insights that have cemented their importance in drug discovery and development.

The Dawn of Pyrazole Chemistry: Foundational Discoveries

The story of pyrazole is intrinsically linked to the birth of the modern pharmaceutical industry. Its discovery was not a targeted endeavor but a serendipitous event that would change the course of medicine.

Ludwig Knorr and the First Synthetic Drug (1883)

In 1883, the German chemist Ludwig Knorr, while investigating quinine derivatives, unexpectedly synthesized a novel compound with potent analgesic and antipyretic properties.[1][6] By reacting ethyl acetoacetate with phenylhydrazine, he created 1-phenyl-3-methyl-5-pyrazolone, a compound he named Antipyrine.[6][7] This discovery was a landmark event, marking the creation of the first fully synthetic, commercially successful drug and laying the groundwork for the field of medicinal chemistry.[1] Knorr coined the term "pyrazole" to describe this new class of compounds, referencing their origin from pyrrole with a nitrogen atom replacement.[6]

Hans von Pechmann and the Parent Ring (1898)

While Knorr had created a substituted pyrazole derivative, the parent, unsubstituted pyrazole ring remained elusive for another few years. In 1898, Hans von Pechmann achieved the first synthesis of the parent pyrazole by reacting diazomethane with acetylene.[1] This method, a form of [3+2] cycloaddition, provided fundamental access to the core pyrazole structure, opening the floodgates for chemists to explore its properties and develop a vast number of derivatives.[1]

Core Synthetic Methodologies: Building the Pyrazole Ring

The versatility of the pyrazole scaffold is due in large part to the robust and adaptable synthetic routes developed over the past century. The Knorr synthesis remains a foundational and widely used method.

The Knorr Pyrazole Synthesis

The most classic and enduring method for pyrazole synthesis is the cyclocondensation reaction developed by its discoverer, Ludwig Knorr.[8][9]

Causality and Mechanism: The reaction's success lies in the elegant coupling of a bidentate nucleophile (a hydrazine) with a 1,3-dielectrophile (a 1,3-dicarbonyl compound).[10] The mechanism proceeds through two key stages:

• Hydrazone Formation: The more nucleophilic nitrogen of the hydrazine attacks one of the carbonyl groups of the 1,3-dicarbonyl compound to form a hydrazone intermediate.

• Cyclization and Dehydration: The second nitrogen atom of the hydrazine then performs an intramolecular nucleophilic attack on the remaining carbonyl group. This cyclization is followed by the elimination of two molecules of water to yield the stable, aromatic pyrazole ring.[8][11]

A critical consideration, especially in drug discovery where specific isomers are required, is regioselectivity . When using an unsymmetrical 1,3-dicarbonyl compound, the initial hydrazine attack can occur at either carbonyl carbon, potentially leading to a mixture of two regioisomeric products.[8][10] The outcome is governed by the steric and electronic properties of the substituents on both reactants and by the reaction conditions, such as pH.[8] Generally, the most nucleophilic nitrogen of the hydrazine attacks the more electrophilic carbonyl carbon.[8]

Caption: General mechanism of the Knorr pyrazole synthesis.

Experimental Protocol: Knorr's Synthesis of 1-Phenyl-3-methyl-5-pyrazolone (1883)

This protocol is adapted from Ludwig Knorr's original 1883 publication, providing a self-validating system for the synthesis of the first pyrazole-based drug.[7]

Materials:

• Phenylhydrazine (100 g)

• Ethyl acetoacetate (125 g)

• Reaction vessel suitable for heating

• Water bath

Methodology:

• Reaction Mixture Preparation: In a suitable reaction vessel, combine 100 g of phenylhydrazine with 125 g of ethyl acetoacetate.[7]

• Initial Condensation: Allow the mixture to stand at ambient temperature. An initial condensation reaction will occur, forming an oily product and a separate aqueous layer (water).[7]

• Separation: Carefully separate and remove the water formed during the initial condensation.

• Cyclization: Heat the remaining oily condensation product on a water bath for several hours. This thermal step drives the cyclization through the elimination of ethanol, leading to the formation of the crude pyrazolone product.[7]

• Purification: The crude product will solidify upon cooling. It can then be purified by recrystallization from a suitable solvent, such as hot ethanol, to yield crystalline 1-phenyl-3-methyl-5-pyrazolone.

Other Key Synthetic Routes

While the Knorr synthesis is foundational, other methods provide crucial access to diverse pyrazole structures.

Caption: Major synthetic pathways to the pyrazole core.

• From α,β-Unsaturated Ketones: The reaction of hydrazines with α,β-unsaturated ketones (including chalcones) provides a reliable route to pyrazolines, which can then be oxidized to pyrazoles.[2][6]

• [3+2] Cycloaddition: This powerful method involves the reaction of a 1,3-dipole (like a diazoalkane or sydnone) with a dipolarophile (an alkene or alkyne).[12][13] Pechmann's original synthesis of the parent pyrazole is a prime example.[1]

• Multi-Component Reactions (MCRs): Modern synthetic chemistry often employs MCRs, where three or more reactants are combined in a single step to form the product.[12][14] These methods are highly efficient and allow for the rapid generation of diverse libraries of substituted pyrazoles for drug screening.

The Evolution of Substituted Pyrazoles in Therapeutics

From its origin as a simple analgesic, the pyrazole scaffold has been integrated into drugs targeting a wide spectrum of diseases. Its metabolic stability and versatile synthetic accessibility ensure its continued prominence.[1]

Drug Name (Brand Name®)	Year of Introduction/Discovery	Therapeutic Class	Mechanism of Action
Antipyrine (Phenazone)	1883	Analgesic, Antipyretic	Non-selective COX enzyme inhibitor
Phenylbutazone	~1949	Non-Steroidal Anti-Inflammatory Drug (NSAID)	Non-selective COX enzyme inhibitor
Celecoxib (Celebrex®)	1998	Selective NSAID	Selective Cyclooxygenase-2 (COX-2) inhibitor
Sildenafil (Viagra®)	1998	Erectile Dysfunction Agent	Phosphodiesterase-5 (PDE5) inhibitor
Rimonabant (Acomplia®)	2006 (Withdrawn)	Anti-obesity Agent	Selective CB1 cannabinoid receptor antagonist
Edaravone	2015 (ALS in US)	Neuroprotective Agent	Free radical scavenger
Numerous Kinase Inhibitors	2000s-Present	Anticancer Agents	Inhibition of specific protein kinases involved in cancer cell signaling

From Pain Relief to Targeted Therapies

The initial success of Antipyrine spurred the development of other pyrazolone-based NSAIDs like Phenylbutazone. However, the major breakthrough came in the 1990s with the development of Celecoxib (Celebrex®) .[1] By selectively inhibiting the COX-2 enzyme, celecoxib provided potent anti-inflammatory effects with a reduced risk of the gastrointestinal side effects associated with older, non-selective NSAIDs.[4][15]

Almost concurrently, the discovery of Sildenafil (Viagra®) showcased the scaffold's versatility beyond inflammation.[1][12] Sildenafil's ability to selectively inhibit the PDE5 enzyme revolutionized the treatment of erectile dysfunction.

Contemporary Frontiers: Oncology and Beyond

In the 21st century, substituted pyrazoles have become indispensable in the field of oncology. Numerous kinase inhibitors used in targeted cancer therapy feature a pyrazole core, which often serves to anchor the molecule within the ATP-binding pocket of the target kinase.[1] Beyond cancer, pyrazole derivatives are actively being developed and utilized as antimicrobial, antifungal, antiviral, antidepressant, and anticonvulsant agents.[3][5][16][17] The scope of their application has even extended to agrochemicals, where they are used as effective herbicides and insecticides.[5][18]

Conclusion: An Enduring Legacy and a Bright Future

Over 140 years since Ludwig Knorr's foundational discovery, the pyrazole ring has evolved from a laboratory novelty into a vital tool for chemists and pharmacologists.[1] Its journey from the first synthetic drug to a key component in modern targeted therapies highlights its remarkable chemical stability and synthetic flexibility. A thorough understanding of the historical context and foundational principles of pyrazole chemistry is invaluable for researchers seeking to innovate and develop the next generation of pyrazole-based therapeutics.[1] The continued exploration of novel synthetic routes and the application of this privileged scaffold to new biological targets ensure that the legacy of the pyrazole is far from complete.

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The Synthetic Versatility of 4-bromo-5-chloro-1-methyl-1H-pyrazole: A Technical Guide for Drug Discovery

Introduction: The Pyrazole Scaffold as a Privileged Structure in Medicinal Chemistry

The pyrazole nucleus, a five-membered aromatic heterocycle with two adjacent nitrogen atoms, is a cornerstone in modern drug discovery.[1][2] Its metabolic stability and capacity to serve as a versatile scaffold for a multitude of chemical transformations have cemented its status as a "privileged structure."[3][4] Pyrazole derivatives exhibit a vast spectrum of biological activities, including anti-inflammatory, anticancer, antimicrobial, and antiviral properties.[5][6] Several blockbuster drugs, such as Celecoxib (anti-inflammatory) and Sildenafil (vasodilator), feature the pyrazole core, underscoring its therapeutic significance.[3][7]

The introduction of halogen atoms onto the pyrazole ring dramatically influences the molecule's physicochemical properties, such as lipophilicity, metabolic stability, and binding affinity to biological targets.[8][9] Halogens can act as bioisosteres for other functional groups and can participate in halogen bonding, a specific type of non-covalent interaction that can enhance drug-target binding.[8] This technical guide focuses on 4-bromo-5-chloro-1-methyl-1H-pyrazole (CAS No. 1350323-81-7) , a di-halogenated pyrazole with significant potential as a versatile building block for the synthesis of novel therapeutic agents.[10] The distinct reactivity of the bromo and chloro substituents offers opportunities for regioselective functionalization, making this molecule a highly attractive starting point for constructing diverse chemical libraries.

Physicochemical Properties

A summary of the key physicochemical properties of 4-bromo-5-chloro-1-methyl-1H-pyrazole is presented in the table below. These properties are crucial for designing and executing synthetic transformations and for understanding the compound's potential behavior in biological systems.

Property	Value	Source
CAS Number	1350323-81-7	[10]
Molecular Formula	C₄H₄BrClN₂	[10]
Molecular Weight	195.44 g/mol	[10]
Topological Polar Surface Area (TPSA)	17.82 Ų	[10]
Predicted LogP	1.836	[10]

Synthesis of 4-bromo-5-chloro-1-methyl-1H-pyrazole

While a specific, detailed synthesis of 4-bromo-5-chloro-1-methyl-1H-pyrazole is not extensively documented in the public domain, a plausible and efficient synthetic route can be devised based on established methods for the synthesis and halogenation of pyrazoles.[11][12] The proposed synthesis involves a multi-step process starting from readily available precursors.

Proposed Synthetic Pathway

The synthesis of the target compound can be envisioned through the cyclization of a suitable precursor followed by sequential, regioselective halogenation.

Caption: Proposed synthetic workflow for 4-bromo-5-chloro-1-methyl-1H-pyrazole.

Step-by-Step Experimental Protocol (Hypothetical)

This protocol is a representative example based on general procedures for pyrazole synthesis and halogenation.

Step 1: Synthesis of 1-Methyl-1H-pyrazol-5(4H)-one

• To a solution of a suitable 1,3-dicarbonyl compound (e.g., ethyl acetoacetate) in ethanol, add methylhydrazine in a dropwise manner at 0 °C.

• Allow the reaction mixture to warm to room temperature and then reflux for 4-6 hours.

• Monitor the reaction by Thin Layer Chromatography (TLC).

• Upon completion, cool the reaction mixture and remove the solvent under reduced pressure.

• Purify the resulting crude product by recrystallization or column chromatography to yield 1-methyl-1H-pyrazol-5(4H)-one.

Step 2: Synthesis of 5-chloro-1-methyl-1H-pyrazole

• Treat 1-methyl-1H-pyrazol-5(4H)-one with a chlorinating agent such as phosphorus oxychloride (POCl₃).

• Heat the reaction mixture under reflux for 2-3 hours.

• Carefully quench the reaction by pouring it onto crushed ice.

• Neutralize the solution with a suitable base (e.g., sodium bicarbonate).

• Extract the product with an organic solvent (e.g., ethyl acetate).

• Dry the organic layer over anhydrous sodium sulfate and concentrate under reduced pressure.

• Purify the crude product by column chromatography to obtain 5-chloro-1-methyl-1H-pyrazole.

Step 3: Synthesis of 4-bromo-5-chloro-1-methyl-1H-pyrazole

• To a solution of 5-chloro-1-methyl-1H-pyrazole in a suitable solvent (e.g., acetonitrile or dichloromethane), add N-bromosuccinimide (NBS).[12]

• Stir the reaction mixture at room temperature for 12-24 hours.

• Monitor the reaction by TLC or Gas Chromatography-Mass Spectrometry (GC-MS).

• Upon completion, wash the reaction mixture with an aqueous solution of sodium thiosulfate to quench any remaining bromine.

• Extract the product with an organic solvent, dry the organic layer, and concentrate under reduced pressure.

• Purify the final product, 4-bromo-5-chloro-1-methyl-1H-pyrazole, by column chromatography.

Chemical Reactivity and Applications in Drug Discovery

The presence of two different halogen atoms on the pyrazole ring makes 4-bromo-5-chloro-1-methyl-1H-pyrazole a highly valuable and versatile building block for creating diverse molecular architectures through palladium-catalyzed cross-coupling reactions.[13] The differential reactivity of the C-Br and C-Cl bonds allows for selective functionalization, with the C-Br bond being more reactive in typical cross-coupling conditions. This enables the sequential introduction of different substituents at the 4- and 5-positions.

Caption: Key cross-coupling reactions for the functionalization of 4-bromo-5-chloro-1-methyl-1H-pyrazole.

Suzuki-Miyaura Coupling: Forging C-C Bonds

The Suzuki-Miyaura coupling is a robust method for forming carbon-carbon bonds between an organohalide and an organoboron compound, catalyzed by a palladium complex.[14][15] This reaction is instrumental in synthesizing biaryl and heteroaryl-aryl structures, which are common motifs in pharmaceuticals.

Representative Protocol for Suzuki-Miyaura Coupling [16][17]

• In a dry Schlenk flask under an inert atmosphere (e.g., argon), combine 4-bromo-5-chloro-1-methyl-1H-pyrazole (1.0 equiv.), the desired aryl or heteroaryl boronic acid (1.2 equiv.), a palladium catalyst such as Pd(PPh₃)₄ (0.05 equiv.), and a base like potassium carbonate (2.0 equiv.).

• Add a degassed solvent system, typically a mixture of toluene and water (e.g., 4:1 ratio).

• Heat the reaction mixture to 80-100 °C and stir for 6-12 hours.

• Monitor the reaction progress by TLC or LC-MS.

• After completion, cool the mixture to room temperature, dilute with ethyl acetate, and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the product by column chromatography on silica gel.

Buchwald-Hartwig Amination: Constructing C-N Bonds

The Buchwald-Hartwig amination is a palladium-catalyzed cross-coupling reaction that enables the formation of carbon-nitrogen bonds, providing access to a wide range of substituted anilines and heteroaromatic amines.[18][19][20] This reaction is highly valuable for introducing amine functionalities, which are prevalent in bioactive molecules.

Representative Protocol for Buchwald-Hartwig Amination [21][22]

• In a glovebox or under an inert atmosphere, charge a dry reaction vessel with 4-bromo-5-chloro-1-methyl-1H-pyrazole (1.0 equiv.), the desired amine (1.2 equiv.), a palladium precatalyst such as Pd₂(dba)₃ (0.02 equiv.), a suitable phosphine ligand like Xantphos (0.04 equiv.), and a strong base such as sodium tert-butoxide (1.4 equiv.).

• Add an anhydrous, degassed solvent like toluene or dioxane.

• Seal the vessel and heat the mixture to 80-110 °C for 12-24 hours.

• Monitor the reaction by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature, dilute with ethyl acetate, and filter through a pad of Celite.

• Wash the filtrate with water and brine, then dry the organic layer over anhydrous sodium sulfate.

• Concentrate the solution and purify the product by column chromatography.

Sonogashira Coupling: Introducing Alkynyl Moieties

The Sonogashira coupling reaction facilitates the formation of a carbon-carbon bond between a terminal alkyne and an aryl or vinyl halide, catalyzed by palladium and copper complexes.[23][24][25] This reaction is essential for synthesizing conjugated enynes and aryl alkynes, which are important intermediates in organic synthesis and can be found in various natural products and pharmaceuticals.

Representative Protocol for Sonogashira Coupling [26][27]

• To a dry, inert-atmosphere flask, add 4-bromo-5-chloro-1-methyl-1H-pyrazole (1.0 equiv.), a palladium catalyst like Pd(PPh₃)₂Cl₂ (0.03 equiv.), and a copper(I) co-catalyst such as CuI (0.05 equiv.).

• Add a degassed solvent, typically a mixture of an amine base like triethylamine and a co-solvent such as THF.

• Add the terminal alkyne (1.2 equiv.) to the mixture.

• Stir the reaction at room temperature or with gentle heating (40-60 °C) for 4-12 hours.

• Monitor the reaction by TLC or LC-MS.

• Once the reaction is complete, remove the solvent under reduced pressure.

• Dissolve the residue in an organic solvent and wash with aqueous ammonium chloride solution.

• Dry the organic layer, concentrate, and purify the product by column chromatography.

Conclusion and Future Perspectives

4-bromo-5-chloro-1-methyl-1H-pyrazole represents a highly promising and versatile building block for medicinal chemistry and drug discovery. Its di-halogenated structure allows for selective and sequential functionalization through a variety of robust and well-established cross-coupling reactions. The ability to introduce diverse aryl, heteroaryl, amino, and alkynyl substituents in a controlled manner opens up a vast chemical space for the exploration of new bioactive molecules. As the demand for novel therapeutics continues to grow, the strategic use of such well-designed, functionalized heterocyclic scaffolds will undoubtedly play a pivotal role in the development of the next generation of medicines.

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Thermal stability of 4-bromo-5-chloro-1-methyl-1H-pyrazole

An In-Depth Technical Guide to the Thermal Stability of 4-bromo-5-chloro-1-methyl-1H-pyrazole

Abstract

The thermal stability of active pharmaceutical ingredients (APIs) and their intermediates is a cornerstone of safe and effective drug development. This guide provides a comprehensive framework for the systematic evaluation of the thermal stability of 4-bromo-5-chloro-1-methyl-1H-pyrazole, a halogenated heterocyclic compound relevant to medicinal chemistry. In the absence of extensive public data, this document outlines a robust, multi-technique approach to characterize its thermal properties, identify potential hazards, and understand its decomposition kinetics. We will detail the theoretical underpinnings, provide field-proven experimental protocols for Differential Scanning Calorimetry (DSC), Thermogravimetric Analysis (TGA), and Accelerating Rate Calorimetry (ARC), and discuss the interpretation of the resulting data. This guide is intended for researchers, chemists, and drug development professionals dedicated to ensuring chemical process safety and product stability.

Introduction: The Imperative of Thermal Stability

In pharmaceutical development, the journey from a promising molecule to a stable, safe, and effective drug product is paved with rigorous characterization. Thermal stability is a critical quality attribute that profoundly influences a compound's storage, handling, shelf-life, and safety during manufacturing.[1][2] An uncharacterized exothermic decomposition can lead to a thermal runaway reaction, posing significant risks to personnel and infrastructure.[3]

4-bromo-5-chloro-1-methyl-1H-pyrazole is a substituted pyrazole, a class of heterocyclic compounds widely utilized in the synthesis of pharmaceuticals.[4][5] The presence of both bromine and chlorine atoms on the pyrazole ring suggests that an understanding of its thermal behavior is not just prudent, but essential. This guide, therefore, serves as a proactive and systematic blueprint for a thorough thermal stability and hazard assessment of this compound.

Compound Profile: 4-bromo-5-chloro-1-methyl-1H-pyrazole

Before delving into the analysis, it is crucial to understand the basic properties of the subject compound.

Property	Value	Source
IUPAC Name	4-bromo-5-chloro-1-methyl-1H-pyrazole	[6]
CAS Number	1350323-81-7	[6][7][8][9]
Molecular Formula	C₄H₄BrClN₂	[6][8]
Molecular Weight	195.45 g/mol	[6][8]
Structure	(Structure generated based on IUPAC name)

The pyrazole ring itself is known for its thermal stability due to its aromatic character.[10] However, the substituents play a critical role. Halogen-carbon bonds have varying strengths, and their cleavage can initiate decomposition. The overall thermal stability will be a function of the interplay between the stable heterocyclic core and its more labile halogen substituents.

A Multi-faceted Experimental Approach to Thermal Stability

A comprehensive thermal hazard assessment cannot rely on a single technique. We propose a tiered workflow that moves from rapid screening to in-depth, worst-case scenario analysis. This approach ensures both efficiency and thoroughness.

Caption: Proposed workflow for thermal stability assessment.

Tier 1: Preliminary Screening with TGA and DSC

The initial step involves using Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC) to gain a fundamental understanding of the compound's behavior upon heating.

• Thermogravimetric Analysis (TGA): TGA measures the change in a sample's mass as a function of temperature.[11][12] This is invaluable for determining the onset temperature of decomposition, identifying the presence of volatiles like residual solvents or water, and quantifying the mass loss at different stages.

• Differential Scanning Calorimetry (DSC): DSC measures the heat flow into or out of a sample as it is heated or cooled.[13][14] It is the primary tool for detecting thermal events such as melting, crystallization, and, most importantly, exothermic decompositions. The energy released during an exotherm (ΔH_d) is a key indicator of the potential hazard.

Tier 2: In-depth Hazard Assessment with ARC

If the initial DSC scan reveals a significant exotherm, a more detailed investigation under adiabatic conditions is warranted. The Accelerating Rate Calorimeter (ARC) is the industry standard for this purpose.[3][15][16] The ARC simulates a "worst-case" scenario where a container of the material begins to self-heat and cannot dissipate that heat to the surroundings. This allows for the determination of critical safety parameters such as:

• Onset Temperature of Self-Heating (T_onset): The temperature at which the rate of heat generation exceeds the rate of heat loss.

• Time to Maximum Rate (TMR): The time it takes for the reaction to reach its maximum velocity from the onset temperature under adiabatic conditions.

• Adiabatic Temperature Rise (ΔT_ad): The total temperature increase caused by the decomposition exotherm.

Tier 3: Kinetic and Mechanistic Analysis

Understanding the kinetics of the decomposition is crucial for modeling and predicting behavior under various conditions. By performing TGA or DSC experiments at multiple heating rates, one can calculate the activation energy (Ea) of the decomposition using methods like the Flynn-Wall-Ozawa or Kissinger methods.[7][17][18] This kinetic data is vital for process scale-up and defining safe operating limits.

Field-Proven Experimental Protocols

The trustworthiness of thermal analysis data hinges on meticulous experimental execution. The following protocols are designed to be self-validating systems.

Protocol 1: Thermogravimetric Analysis (TGA)

• Objective: To determine the thermal decomposition profile and mass loss characteristics.

• Instrument: A calibrated thermogravimetric analyzer.

• Sample Preparation: Weigh 5-10 mg of 4-bromo-5-chloro-1-methyl-1H-pyrazole into an alumina or platinum crucible.

• Atmosphere: Dry nitrogen gas at a flow rate of 50 mL/min to maintain an inert environment.

• Temperature Program:

  • Equilibrate at 30 °C for 5 minutes.

  • Ramp the temperature from 30 °C to 600 °C at a heating rate of 10 °C/min.

• Causality: A 10 °C/min heating rate provides a good balance between experimental time and resolution of thermal events. An inert atmosphere is crucial to prevent oxidative decomposition, which might not be relevant to all process scenarios but provides a baseline for the intrinsic stability of the molecule.

Protocol 2: Differential Scanning Calorimetry (DSC)

• Objective: To identify melting point, phase transitions, and the onset and energy of exothermic decomposition.

• Instrument: A calibrated differential scanning calorimeter.

• Sample Preparation: Weigh 2-5 mg of the sample into a high-pressure stainless steel or gold-plated crucible and hermetically seal it.

• Reference: An empty, sealed crucible of the same type.

• Atmosphere: Dry nitrogen gas at a flow rate of 50 mL/min.

• Temperature Program:

  • Equilibrate at 25 °C.

  • Ramp the temperature from 25 °C to 400 °C at a heating rate of 10 °C/min.

• Causality: Using high-pressure crucibles is critical. It contains any evolved gases, preventing mass loss that would interfere with the heat flow measurement and ensuring the measured enthalpy is accurate.[13] A small sample mass minimizes the risk of a hazardous event within the instrument itself.

Protocol 3: Accelerating Rate Calorimetry (ARC)

• Objective: To determine key safety parameters under adiabatic conditions.

• Instrument: An accelerating rate calorimeter.[19]

• Sample Preparation: Load 1-5 g of the sample into a titanium or Hastelloy sample bomb. The bomb is then sealed.

• Method: Heat-Wait-Search (HWS) mode.

  • Heat the sample in discrete temperature steps (e.g., 5 °C).

  • After each step, wait for thermal equilibrium (the "Wait" period).

  • Monitor the sample for any self-heating rate exceeding a defined sensitivity threshold (e.g., 0.02 °C/min) during the "Search" period.

  • Once self-heating is detected, the instrument switches to adiabatic mode, where the surrounding heaters match the sample temperature, preventing any heat loss.

• Data Collection: Record temperature and pressure as a function of time until the reaction is complete.

• Causality: The HWS mode is highly sensitive and can detect slow exothermic activity that might be missed by faster DSC scans.[3][15] Using a chemically resistant bomb material like Hastelloy is crucial to prevent any catalytic effects from the container itself.

Data Interpretation & Reporting

Clear presentation of data is essential for informed decision-making.

TGA and DSC Data Summary

The initial screening data should be summarized to provide a clear overview.

Parameter	Method	Illustrative Value	Interpretation
Melting Point (T_m)	DSC	110-115 °C	Indicates the transition from solid to liquid phase.
Decomposition Onset (T_d)	TGA (5% mass loss)	210 °C	Temperature at which significant degradation begins.
Exotherm Onset (T_onset)	DSC	205 °C	Temperature at which heat release from decomposition begins.
Exotherm Peak (T_peak)	DSC	230 °C	The temperature of the maximum rate of heat release.
Enthalpy of Decomposition (ΔH_d)	DSC	-150 J/g	The total energy released; a key indicator of hazard potential.

ARC Data Summary

The ARC data provides the critical parameters for process safety design.

Parameter	Method	Illustrative Value	Significance for Safety
Adiabatic Onset (T_onset)	ARC	195 °C	The "temperature of no return" in a worst-case scenario.
Time to Maximum Rate (TMR)	ARC	8 hours	The time available for corrective action from the onset.
Adiabatic Temperature Rise (ΔT_ad)	ARC	250 °C	Predicts the final temperature of a runaway reaction.
Maximum Pressure	ARC	50 bar	Essential data for designing emergency relief systems.

Potential Decomposition Pathways

While experimental identification of decomposition products via techniques like TGA-MS is the definitive approach, a theoretical consideration of potential pathways is instructive. For halogenated aromatic compounds, thermal decomposition often initiates at the weakest C-Halogen bond.

Caption: A potential decomposition pathway for the title compound.

Given that the C-Br bond is generally weaker than the C-Cl bond, it is plausible that the initial step is the homolytic cleavage of the C-Br bond, forming a pyrazole radical and a bromine radical. This would be followed by a cascade of radical reactions, leading to the fragmentation of the pyrazole ring and the formation of smaller, volatile molecules such as HBr, HCl, nitrogen oxides (NOx), and elemental nitrogen (N₂), along with a non-volatile char residue.

Safety Considerations

All work with potentially energetic or thermally unstable materials must be conducted with the utmost care.

• Engineering Controls: All experiments should be performed in a well-ventilated fume hood. The use of safety shields is mandatory, especially during ARC experiments.[20]

• Personal Protective Equipment (PPE): Standard PPE, including safety glasses, a flame-retardant lab coat, and appropriate gloves, must be worn at all times.[21]

• Quantity Limits: Use the minimum quantity of material necessary for each experiment to minimize the potential energy of any event.

• Handling: Avoid grinding or creating dust. Purchase the material in liquid form if possible.[21] When handling the solid, use static-dissipating tools.

• Storage: Store the compound in a cool, dry, and dark place, away from incompatible materials like strong oxidizing agents, bases, and amines.[5]

Conclusion

This technical guide has outlined a comprehensive and systematic methodology for evaluating the thermal stability of 4-bromo-5-chloro-1-methyl-1H-pyrazole. By employing a tiered approach that combines DSC and TGA for initial screening with ARC for in-depth adiabatic hazard assessment, researchers can generate the critical data needed to ensure safe handling, storage, and processing. The subsequent kinetic analysis provides a deeper understanding of the decomposition process, enabling robust risk assessment and the development of safer chemical processes. Adherence to these protocols will provide the foundational knowledge required to advance the development of drug candidates containing this heterocyclic core with confidence and a commitment to safety.

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Reactivity Profile of the Pyrazole Ring System: A Technical Guide for Synthetic and Medicinal Chemists

Executive Summary

The pyrazole ring (1,2-diazole) is a foundational, privileged scaffold in medicinal chemistry, agrochemicals, and materials science. It contains two adjacent nitrogen atoms: a "pyrrole-like" nitrogen (N1) that donates its lone pair to the aromatic π -system, and a "pyridine-like" nitrogen (N2) with an sp2 hybridized lone pair orthogonal to the ring. This unique electronic architecture dictates a highly specific reactivity profile. This whitepaper provides an in-depth mechanistic analysis of pyrazole reactivity, focusing on electrophilic aromatic substitution (EAS) and regioselective N-alkylation, supported by self-validating experimental protocols.

Electronic Distribution and Annular Tautomerism

Because of the two distinct nitrogen atoms, pyrazoles exhibit annular tautomerism. The N-H proton rapidly migrates between N1 and N2 in solution, making the 3- and 5-positions chemically equivalent in unsubstituted pyrazole 1.

Mechanistic Causality: The electron-withdrawing nature of the pyridine-like nitrogen reduces electron density at C3 and C5, while the π -donation from the pyrrole-like nitrogen enriches the C4 position. Consequently, the pyrazole ring is highly susceptible to electrophilic attack at C4, while nucleophilic attack is generally restricted to C3/C5 and requires strong electron-withdrawing activating groups 2.

Electrophilic Aromatic Substitution (EAS) at C4

Electrophilic aromatic substitution is the most reliable method for functionalizing the pyrazole core.

Causality Behind Regioselectivity: When an electrophile attacks the C4 position, the resulting Wheland intermediate (arenium ion) delocalizes the positive charge across N1, C3, and C5. This distribution avoids placing a positive charge on the already electron-deficient N2 atom. Conversely, attack at C3 or C5 forces the positive charge onto N2, creating a highly unstable azomethine cation and significantly raising the activation energy barrier 3.

Quantitative Data: EAS Conditions and Outcomes

Table 1: Standard Conditions for Electrophilic Substitution of Pyrazoles

Reaction Type	Reagents & Conditions	Regioselectivity	Yield Range	Mechanistic Notes
Bromination	Br₂, AcOH or NBS, DMF	C4 (Exclusive)	85–95%	Proceeds rapidly via the stable C4-arenium ion.
Nitration	HNO₃, H₂SO₄, 0°C to RT	C4 (Exclusive)	70–85%	Acidic media protonate N2, deactivating the ring; requires strong mixed acids.
Sulfonation	Oleum (H₂SO₄/SO₃), 100°C	C4 (Exclusive)	60–80%	High temperatures required due to severe ring deactivation by protonation.
Vilsmeier-Haack	POCl₃, DMF, 90°C	C4 (Exclusive)	75–90%	Introduces a formyl group; fails if strong electron-withdrawing groups are present.

Protocol 1: Direct Bromination of Pyrazole (Synthesis of 4-Bromopyrazole)

This self-validating protocol ensures exclusive C4 bromination by controlling the electrophilicity of the bromine source and maintaining a temperature that prevents over-halogenation 3.

• Dissolution: Dissolve pyrazole (1.0 eq) in 50% aqueous hydrobromic acid (HBr) in a round-bottom flask.

• Cooling: Submerge the flask in an ice bath to cool the solution to 5–15 °C with continuous magnetic stirring.

• Oxidative Bromination: Add a 25% aqueous solution of potassium dichromate (K₂Cr₂O₇) dropwise. Causality: The dichromate oxidizes HBr to generate Br₂ in situ, ensuring a slow, controlled release of the electrophile to prevent polybromination.

• Monitoring: Maintain the internal temperature between 5–15 °C. Monitor the reaction progress via HPLC or TLC (EtOAc:Hexane 1:1) until the starting material is consumed.

• Quenching & Extraction: Terminate the reaction by adding a mild reducing agent (e.g., sodium bisulfite) to quench excess oxidant. Extract the aqueous layer with chlorobenzene or ethyl acetate.

• Purification: Wash the organic layer with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure to yield 4-bromopyrazole.

Mechanistic divergence of electrophilic aromatic substitution on the pyrazole ring.

Regioselective N-Alkylation

N-alkylation of unsymmetrical pyrazoles is notoriously challenging due to annular tautomerism, which typically yields a mixture of N1 and N2 alkylated isomers.

Causality Behind Experimental Choices: The regioselectivity is governed by the choice of base, solvent, and temperature, which dictate whether the reaction proceeds under kinetic or thermodynamic control 4. Using a strong base (e.g., NaH) in a polar aprotic solvent (e.g., THF) creates a "naked" pyrazolide anion, leading to rapid, indiscriminate alkylation. Conversely, using a milder base (K₂CO₃) in DMF with heat allows the system to equilibrate, favoring the thermodynamically stable isomer where the alkyl group is furthest from the bulkier C3/C5 substituent.

Quantitative Data: N-Alkylation Optimization

Table 2: Optimization of N-Alkylation Conditions for Unsymmetrical Pyrazoles

Base	Solvent	Temp (°C)	Yield (%)	N1:N2 Ratio	Mechanistic Outcome
K₂CO₃	Acetone	Reflux	45	80:20	Slow reaction, poor solubility of base.
NaH	THF	0 to RT	88	60:40	Fast deprotonation, but poor regioselectivity.
K₂CO₃	DMF	60	92	>95:5	Optimal thermodynamic control; sterically favored.
DBU	MeCN	Reflux	70	85:15	Good yield, but difficult workup to remove amine.

Protocol 2: Regioselective N-Alkylation (Synthesis of N1-Alkyl Pyrazoles)

This protocol utilizes thermodynamic control to maximize the yield of the sterically favored N1-isomer 4.

• Deprotonation: To a solution of the unsymmetrical pyrazole (1.0 eq) in anhydrous DMF (10 mL/g), add anhydrous potassium carbonate (K₂CO₃, 2.0 eq). Stir the suspension at room temperature for 15–30 minutes to ensure complete formation of the pyrazolide anion.

• Alkylation: Add the alkyl halide (e.g., phenethyl bromide, 1.2 eq) dropwise to the reaction mixture.

• Heating: Elevate the temperature to 60 °C and stir for 12–16 hours. Causality: Heating in DMF provides the activation energy necessary for the reversible alkylation pathways to equilibrate, heavily favoring the thermodynamically more stable N1-isomer.

• Workup: Cool to room temperature and quench with distilled water. Extract the aqueous layer with ethyl acetate (3 x 50 mL).

• Washing: Wash the combined organic layers extensively with brine (5 x 50 mL) to remove residual DMF.

• Isolation: Dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify via silica gel chromatography if trace N2-isomer is present.

Workflow for controlling regioselectivity during the N-alkylation of unsymmetrical pyrazoles.

Applications in Medicinal Chemistry

The pyrazole ring is a ubiquitous "privileged scaffold" in modern drug discovery. Its ability to act as both a hydrogen bond donor (via N-H) and acceptor (via N2) makes it an ideal hinge-binding motif in kinase inhibitors 5. Furthermore, the metabolic stability of the pyrazole core, especially when functionalized with halogens or trifluoromethyl groups, prevents rapid cytochrome P450-mediated degradation.

Recent advancements in sequence-guided protein engineering have even enabled the development of biocatalysts for the highly regioselective N-alkylation of pyrazoles, bypassing traditional synthetic bottlenecks and achieving >99% regioselectivity under mild, green conditions 6.

References

• Faria, J. V., et al. "Revisiting the Structure and Chemistry of 3(5)-Substituted Pyrazoles." National Center for Biotechnology Information (PMC), 2022. [Link]

• Ansari, A., et al. "A Comprehensive Review on Traditional and Modern Synthetic Approaches to Pyrazole and Its Analogs." ResearchGate, 2025.[Link]

• Bengel, L., et al. "Efficient Exploration of Sequence Space by Sequence-Guided Protein Engineering and Design." American Chemical Society (ACS), 2022.[Link]

Sources

• 1. Revisiting the Structure and Chemistry of 3(5)-Substituted Pyrazoles - PMC [pmc.ncbi.nlm.nih.gov]
• 2. 5-Benzhydryl-1H-pyrazole|Research Chemical [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. pubs.acs.org [pubs.acs.org]

Protocols & Analytical Methods

Application Note: Synthesis Protocol for 4-Bromo-5-chloro-1-methyl-1H-pyrazole

Executive Summary

4-Bromo-5-chloro-1-methyl-1H-pyrazole (CAS: 1350323-81-7) is a highly valued di-halogenated heterocyclic building block used extensively in the development of fused bicyclic kinase inhibitors and other targeted pharmaceutical agents[1],[2]. The presence of orthogonal halogens at the C4 and C5 positions enables precise, sequential transition-metal-catalyzed cross-coupling reactions ()[2]. This application note details a robust, self-validating Sandmeyer chlorination protocol to synthesize this compound from the commercially available precursor, 4-bromo-1-methyl-1H-pyrazol-5-amine (CAS: 105675-85-2)[3].

Mechanistic Rationale & Strategy

As a Senior Application Scientist, it is critical to understand why specific reaction conditions are chosen over standard defaults. Direct electrophilic chlorination of 4-bromo-1-methylpyrazole often suffers from poor regioselectivity and sluggish kinetics due to the deactivating nature of the existing bromine atom. To achieve absolute regiocontrol at the C5 position, this protocol employs a Sandmeyer-directed halogenation strategy ()[1].

• Diazotization in Hyper-Acidic Media : The starting 5-aminopyrazole is significantly deactivated by both the adjacent C4-bromine atom and the electron-deficient pyrazole core ()[3]. Standard dilute acidic conditions are insufficient for complete diazotization. The use of concentrated 12.0 M HCl is a critical experiential choice: it ensures full protonation of the poorly nucleophilic amine, suppresses competitive triazene dimerization (a common side reaction in pyrazole chemistry), and provides a massive excess of chloride ions necessary for the subsequent step[1].

• Copper(I)-Mediated Radical Chlorination : The transformation relies on the inverse addition of the unstable diazonium intermediate to a waiting solution of Copper(I) chloride[1]. This initiates a single-electron transfer (SET), extruding nitrogen gas to form an aryl radical. The radical rapidly abstracts a chlorine atom from the in situ generated Cu(II) species, regenerating the Cu(I) catalyst and yielding the target C5-chloro pyrazole.

Reaction Workflow & Logical Relationships

Reaction workflow for the Sandmeyer chlorination of 4-bromo-1-methyl-1H-pyrazol-5-amine.

Orthogonal reactivity logic for sequential cross-coupling of the di-halogenated pyrazole.

Quantitative Data & Reaction Parameters

The following table summarizes the precise stoichiometric requirements and reaction parameters for a standard 11.6 mmol scale synthesis[1].

Reagent / Material	MW ( g/mol )	Equivalents	Amount	Concentration	Role
4-Bromo-1-methyl-1H-pyrazol-5-amine	176.01	1.00	2.04 g (11.6 mmol)	N/A	Starting Material
Hydrochloric Acid (HCl, aq)	36.46	Excess	30.6 mL (Total)	12.0 M	Acidic Medium / Cl⁻ Source
Sodium Nitrite (NaNO₂)	69.00	1.10	0.880 g (12.7 mmol)	0.7 M in H₂O	Diazotizing Agent
Copper(I) Chloride (CuCl)	99.00	1.00	1.15 g (11.6 mmol)	N/A	Sandmeyer Catalyst
Chloroform (CHCl₃)	119.38	N/A	200 mL (Total)	N/A	Extraction Solvent

Experimental Protocol: Sandmeyer Chlorination

This protocol is designed as a self-validating system, incorporating in-process visual and analytical checks to ensure trustworthiness, safety, and reproducibility[1].

Phase 1: Diazotization

• Preparation : Equip a 100 mL round-bottom flask with a PTFE-coated magnetic stir bar and an internal temperature probe.

• Substrate Dissolution : Charge the flask with 4-bromo-1-methyl-1H-pyrazol-5-amine (2.04 g, 11.6 mmol) and 12.0 M aqueous HCl (20.4 mL)[1].

• Cooling : Submerge the flask in an ice-water bath and cool the mixture to 0 °C.

  • Self-Validation Check: Ensure the internal temperature strictly stabilizes at 0–2 °C before proceeding. Higher temperatures will cause premature decomposition of the diazonium salt into the corresponding phenol.

• Nitrite Addition : In a separate vial, dissolve sodium nitrite (0.880 g, 12.7 mmol) in deionized water (18.0 mL)[1]. Add this solution dropwise to the pyrazole mixture over a 10-minute period.

• Maturation : Stir the reaction for an additional 10 minutes at 0 °C[1]. The solution will typically transition to a pale yellow/orange hue, indicating the accumulation of the diazonium intermediate.

Phase 2: Radical Chlorination 6. Catalyst Preparation : In a separate 250 mL round-bottom flask, dissolve cuprous monochloride (1.15 g, 11.6 mmol) in 12.0 M aqueous HCl (10.2 mL) and cool to 0 °C[1]. 7. Coupling : Transfer the cold diazonium solution in portions into the vigorously stirring CuCl solution[1].

• Self-Validation Check (Critical): Observe immediate effervescence (N₂ gas evolution) upon each addition. This bubbling is the macroscopic evidence of the single-electron transfer (SET) radical process occurring successfully.

• Completion : Remove the ice bath, allow the reaction to warm to room temperature (rt), and stir for an additional 3 hours[1].

Phase 3: Workup & Purification 9. Extraction : Transfer the crude reaction mixture to a separatory funnel and partition between chloroform (CHCl₃, 50 mL) and deionized water (50 mL)[1]. 10. Phase Separation : Isolate the heavy organic layer. Re-extract the highly acidic aqueous phase with additional CHCl₃ (3 × 50 mL)[1]. 11. Neutralization : Combine all organic fractions and wash with saturated aqueous sodium bicarbonate (NaHCO₃, 50 mL)[1].

• Self-Validation Check: Test the pH of the aqueous wash post-extraction; it must be ≥ 7 to confirm complete removal of the 12.0 M HCl traces.

• Drying & Concentration : Dry the neutralized organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate in vacuo to yield a crude yellow solid[1].
• Chromatography : Purify the crude material using automated silica gel flash chromatography (e.g., ISCO CombiFlash, 24 g cartridge). Elute with a gradient of 100% heptane to 30.7% ethyl acetate (EtOAc) in heptane[1].
• Isolation : Concentrate the product-containing fractions to afford the title compound, 4-bromo-5-chloro-1-methyl-1H-pyrazole, as a white solid[1].

References

• Mulvihill, M. J., et al. (2013). Fused Bicyclic Kinase Inhibitors (US Patent No. 8,445,510 B2).

Sources

• 1. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 2. 4-BROMO-5-CHLORO-1-METHYL-1H-PYRAZOLE | 1350323-81-7 [sigmaaldrich.com]
• 3. CAS 105675-85-2: 4-Bromo-1-methyl-1H-pyrazol-5-amine [cymitquimica.com]

4-bromo-5-chloro-1-methyl-1H-pyrazole as a building block for agrochemicals

Application Note: Orthogonal Functionalization of 4-Bromo-5-chloro-1-methyl-1H-pyrazole in Agrochemical Discovery

Executive Summary

The pyrazole ring is a "privileged" scaffold in modern agrochemical design, forming the core of numerous commercialized fungicides, herbicides, and insecticides[1]. The compound 4-bromo-5-chloro-1-methyl-1H-pyrazole (CAS: 1350323-81-7) serves as an advanced, highly versatile building block for the synthesis of complex agrochemical active ingredients. By featuring a fixed 1-methyl group and two distinct halogens, this molecule allows researchers to bypass complex de novo ring syntheses and instead utilize a programmed, orthogonal functionalization strategy to rapidly generate diverse chemical libraries for structure-activity relationship (SAR) studies[2].

Mechanistic Rationale: The Privileged Pyrazole Scaffold

In agricultural chemistry, pyrazoles are prized for their multiple substitution sites, stable aromaticity, and unique hydrogen-bonding profiles, which enable high-affinity interactions with biological targets such as succinate dehydrogenase (Complex II) in fungi and 4-hydroxyphenylpyruvate dioxygenase (HPPD) in weeds[1][2].

The specific architecture of 4-bromo-5-chloro-1-methyl-1H-pyrazole is engineered for precision:

• N-Methylation (Position 1): Locks the molecule into a single tautomeric state. This prevents the unpredictable regiochemistry often encountered when functionalizing unprotected 1H-pyrazoles[3].

• Orthogonal Halogens (Positions 4 and 5): The differential reactivity between the C5-chloride and the C4-bromide is the cornerstone of this building block's utility. It enables sequential, site-specific modifications without the need for intermediate protecting groups[4].

Chemical Profiling: Principles of Orthogonal Reactivity

To successfully utilize this building block, one must understand the causality behind its reactivity profile:

• C5-Position (Chloro) - Nucleophilic Aromatic Substitution (SNAr): The chlorine atom at C5 is highly activated by the adjacent electron-withdrawing N1 nitrogen. The nitrogen acts as an electron sink, stabilizing the anionic Meisenheimer complex formed during nucleophilic attack. Consequently, C5 selectively undergoes SNAr with amines, alkoxides, or thiols[4].

• C4-Position (Bromo) - Transition-Metal Catalysis: The C4 position is relatively electron-rich, making it a poor candidate for SNAr. However, the C–Br bond has a lower bond dissociation energy than the C–Cl bond. Once the C5 position is functionalized (or under strictly controlled stoichiometric conditions), the C4-bromide readily undergoes oxidative addition with Palladium(0) species, making it ideal for Suzuki-Miyaura, Sonogashira, or Buchwald-Hartwig cross-coupling reactions[4].

Workflow demonstrating the orthogonal functionalization of the pyrazole scaffold.

Quantitative Data: Reaction Optimization Matrix

The following table summarizes validated parameters for the sequential functionalization of 4-bromo-5-chloro-1-methyl-1H-pyrazole, highlighting the chemoselectivity achieved under specific conditions.

Reaction Phase	Target Position	Reagents / Catalyst	Solvent & Temp	Yield Range	Chemoselectivity
SNAr (Amination)	C5 (Chloro)	Morpholine (1.2 eq), K₂CO₃ (2.0 eq)	DMF, 80°C, 4h	85–92%	>99% C5 substitution; C4-Br intact
SNAr (Etherification)	C5 (Chloro)	NaOAr (1.5 eq)	THF, 65°C, 6h	78–85%	>95% C5 substitution; C4-Br intact
Suzuki-Miyaura	C4 (Bromo)	Ar-B(OH)₂ (1.1 eq), Pd(dppf)Cl₂ (5 mol%), Na₂CO₃	Dioxane/H₂O, 90°C, 8h	80–90%	Exclusive C4 coupling
Sonogashira	C4 (Bromo)	Terminal Alkyne, Pd(PPh₃)₂Cl₂, CuI, Et₃N	DMF, 70°C, 12h	70–82%	Exclusive C4 coupling

Self-Validating Experimental Protocols

Phase 1: Regioselective SNAr at the C5 Position

Objective: Synthesize 4-bromo-1-methyl-5-morpholino-1H-pyrazole. Causality & Rationale: N,N-Dimethylformamide (DMF) is selected as a polar aprotic solvent because it solvates the potassium cations of the base (K₂CO₃) while leaving the morpholine nucleophile unsolvated and highly reactive. The mild base neutralizes the HCl byproduct, preventing the protonation of morpholine and driving the equilibrium forward.

Step-by-Step Procedure:

• Charge a dry 50 mL round-bottom flask with 4-bromo-5-chloro-1-methyl-1H-pyrazole (1.0 mmol, 195.4 mg).

• Add anhydrous DMF (5.0 mL), followed by anhydrous K₂CO₃ (2.0 mmol, 276.4 mg).

• Add morpholine (1.2 mmol, 104.5 mg) dropwise at room temperature.

• Equip the flask with a reflux condenser and heat the mixture to 80°C under a nitrogen atmosphere for 4 hours.

• In-Process Validation: Analyze an aliquot via TLC (Hexane/EtOAc 3:1). The starting material (higher Rf) should be completely consumed, replaced by a single, more polar UV-active spot. LC-MS should confirm the mass [M+H]⁺ corresponding to the C5-morpholino product, with the characteristic bromine isotope pattern (M / M+2) intact.

• Workup: Cool the reaction to room temperature and quench with distilled water (20 mL). Extract the aqueous layer with Ethyl Acetate (3 × 15 mL).

• Wash the combined organic layers with brine (3 × 10 mL) to remove residual DMF, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

Phase 2: Suzuki-Miyaura Cross-Coupling at the C4 Position

Objective: Synthesize 4-(4-fluorophenyl)-1-methyl-5-morpholino-1H-pyrazole. Causality & Rationale: Pd(dppf)Cl₂ is utilized because the bidentate dppf ligand imposes a wide bite angle, which accelerates the reductive elimination step and prevents catalyst deactivation. A biphasic solvent system (1,4-Dioxane/H₂O) is critical: Dioxane dissolves the organic substrates, while water dissolves the Na₂CO₃ base, facilitating the transmetalation step of the boronic acid.

Step-by-Step Procedure:

• In a Schlenk tube, combine the intermediate from Phase 1 (1.0 mmol), 4-fluorophenylboronic acid (1.2 mmol, 167.9 mg), and Na₂CO₃ (3.0 mmol, 318.0 mg).

• Add a degassed mixture of 1,4-Dioxane and H₂O (4:1 v/v, 10 mL).

• Add the catalyst Pd(dppf)Cl₂ (0.05 mmol, 36.6 mg).

• Seal the tube, evacuate, and backfill with nitrogen (repeat 3 times).

• Heat the reaction mixture to 90°C for 8 hours with vigorous stirring.

• In-Process Validation: Monitor via LC-MS. The disappearance of the brominated isotope pattern and the appearance of the target mass[M+H]⁺ indicates successful cross-coupling.

• Workup: Cool to room temperature, dilute with EtOAc (20 mL), and filter through a pad of Celite to remove palladium black. Wash the filtrate with water and brine, dry over MgSO₄, and concentrate. Purify via flash column chromatography.

Agrochemical Application: Target Pathway

Once fully functionalized, pyrazole derivatives synthesized from this building block are frequently evaluated as Succinate Dehydrogenase Inhibitors (SDHIs). The diagram below illustrates the self-validating biological cascade targeted by these compounds[1].

Mechanism of action for pyrazole-based Succinate Dehydrogenase Inhibitors (SDHIs).

References

• 2[2]

• 5[5]

• 3[3]

• 1[1] 5.4[4]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. mdpi.com [mdpi.com]
• 4. Recent Synthetic Advances in C–H/N–H Functionalization of 1H‐Pyrazoles: Diverse Strategies Across Variously Substituted Scaffolds - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Pyrazole Amide Scaffolds in Agricultural Chemistry: From Molecular Design to Applications - PubMed [pubmed.ncbi.nlm.nih.gov]

Application of 4-bromo-5-chloro-1-methyl-1H-pyrazole in medicinal chemistry

Application Notes & Protocols: 4-Bromo-5-chloro-1-methyl-1H-pyrazole in Medicinal Chemistry

Introduction & Chemical Profile

In modern medicinal chemistry, the strategic placement of halogens on heterocyclic scaffolds is a powerful tool for optimizing both the pharmacodynamics and pharmacokinetics of drug candidates. 4-Bromo-5-chloro-1-methyl-1H-pyrazole (CAS: 1350323-81-7) has emerged as a highly versatile, bifunctional building block [1]. It is most notably utilized in the synthesis of complex pyrrolo[2,3-b]pyridine derivatives, which act as potent inhibitors of c-Met (hepatocyte growth factor receptor) kinase—a critical target in oncology [2].

The defining feature of this molecule is its differential halogen reactivity . By possessing both a bromine at the C4 position and a chlorine at the C5 position, it allows synthetic chemists to perform highly regioselective cross-coupling reactions without the need for cumbersome protecting group strategies.

Mechanistic Insights: The Logic of Differential Reactivity

The utility of 4-bromo-5-chloro-1-methyl-1H-pyrazole hinges on the differing bond dissociation energies (BDE) of its carbon-halogen bonds.

• C4–Br Bond: Weaker (~280 kJ/mol), making it highly susceptible to rapid oxidative addition by Palladium(0) species.

• C5–Cl Bond: Stronger (~330 kJ/mol), rendering it kinetically inert under mild cross-coupling conditions.

This energy gap ensures that when exposed to a Pd-catalyst, the metal inserts exclusively at the C4 position. The C5-chlorine remains intact, serving either as a permanent lipophilic anchor to fill hydrophobic sub-pockets in a target kinase or as a handle for subsequent, more aggressive functionalization (e.g., Buchwald-Hartwig amination using strong bases and electron-rich ligands).

Caption: Regioselective Suzuki-Miyaura coupling workflow exploiting the differential reactivity of C4-Br and C5-Cl.

Experimental Protocols & Self-Validating Systems

Protocol A: Synthesis of the Building Block via Sandmeyer Reaction

This protocol details the synthesis of 4-bromo-5-chloro-1-methyl-1H-pyrazole from 4-bromo-1-methyl-1H-pyrazol-5-amine [2].

Step-by-Step Methodology:

• Preparation: Dissolve 4-bromo-1-methyl-1H-pyrazol-5-amine (2.04 g, 11.6 mmol) in 12.0 M aqueous HCl (20.4 mL). Cool the reaction vessel to 0 °C using an ice-brine bath.

• Diazotization: Slowly add a solution of sodium nitrite (0.880 g, 12.7 mmol) in deionized water (18.0 mL) dropwise over 10 minutes. Maintain the internal temperature ≤ 2 °C. Stir for an additional 10 minutes.

• Catalytic Substitution: In a separate flask, prepare a solution of copper(I) chloride (1.38 g, 13.9 mmol) in 12.0 M HCl (12.0 mL) and cool to 0 °C.

• Coupling: Transfer the diazonium solution portion-wise into the CuCl solution.

• Maturation: Stir at 0 °C for 30 minutes, then remove the ice bath and allow the reaction to warm to room temperature (20–25 °C) for 1 hour.

• Workup: Quench with ice water. Extract the aqueous layer with ethyl acetate (3 x 30 mL). Wash the combined organic layers with brine, dry over anhydrous Na2SO4, and concentrate under reduced pressure.

• Expert Causality: Why 12.0 M HCl? The extreme molarity serves a dual purpose: it protonates the amine for diazotization and provides a massive stoichiometric excess of chloride ions to drive the nucleophilic substitution, preventing the formation of hydroxylated byproducts.

• Self-Validating System: TLC Monitoring (Hexanes/EtOAc 3:1). The starting amine is highly polar and stains deep purple with ninhydrin. The successful formation of the product is confirmed by the appearance of a fast-moving, non-polar spot (Rf ~ 0.6) that is strictly ninhydrin-negative.

Protocol B: Regioselective C4 Suzuki-Miyaura Coupling

This protocol couples the C4 position to a complex boronic ester (e.g., a pyrrolo[2,3-b]pyridine derivative) while preserving the C5-chlorine [2][3].

Step-by-Step Methodology:

• Preparation: In a Schlenk flask, combine 4-bromo-5-chloro-1-methyl-1H-pyrazole (1.0 eq), the desired boronic ester (1.1 eq), and potassium carbonate (K2CO3, 2.5 eq).

• Solvent Addition: Add a thoroughly degassed mixture of 1,4-Dioxane and H2O (v/v 4:1).

• Catalyst Addition: Add Pd(dppf)Cl2 (0.05 eq). Seal the flask under an Argon atmosphere.

• Heating: Heat the reaction mixture to 90 °C for 4–6 hours.

• Workup: Cool to room temperature, dilute with EtOAc, wash with water and brine. Dry over MgSO4, filter, and purify via flash chromatography.

• Expert Causality: Why Pd(dppf)Cl2 and 90 °C? The bidentate dppf ligand forms a highly stable, moderately active palladium complex. This provides enough energy to insert into the C-Br bond but lacks the electron-rich bulkiness required to break the C-Cl bond, preventing over-coupling.

• Self-Validating System: Mass Spectrometry Isotope Tracking. The starting material exhibits a distinct Br/Cl isotopic cluster (peaks at M, M+2, M+4 in a ~3:4:1 ratio). Successful regioselective coupling is definitively proven by the collapse of this cluster into a pure chlorine isotopic signature (M, M+2 in a 3:1 ratio) at the new product mass.

Quantitative Data: Reaction Optimization

To maximize the yield of the C4-coupled product while minimizing C5-activation, reaction conditions must be tightly controlled. The table below summarizes the causality of ligand and temperature choices on regioselectivity.

Table 1: Optimization of Regioselective C4-Suzuki Coupling

Catalyst System	Base / Solvent	Temp (°C)	C4-Coupled Yield (%)	Bis-Coupled Yield (%)	Mechanistic Implication
Pd(dppf)Cl2	K2CO3 / Dioxane:H2O	90	88%	< 2%	Optimal. Bidentate ligand resists C-Cl insertion.
Pd(PPh3)4	Na2CO3 / Toluene:EtOH	100	76%	5%	Monodentate ligand allows slight over-activation at higher temps.
Pd(OAc)2 / SPhos	K3PO4 / DMF	110	55%	32%	Suboptimal. Highly active, electron-rich ligand overcomes C-Cl BDE.

Application in Drug Discovery: c-Met Kinase Inhibition

In the development of c-Met kinase inhibitors, the 5-chloro-1-methyl-1H-pyrazol-4-yl moiety acts as a critical pharmacophore. When coupled to a hinge-binding core (like pyrrolo[2,3-b]pyridine), the pyrazole ring projects into the hydrophobic ATP-binding pocket of the c-Met receptor. The retained C5-chlorine atom acts as a lipophilic anchor, increasing binding affinity via halogen bonding and hydrophobic packing, thereby shutting down downstream oncogenic signaling pathways (PI3K/AKT and MAPK).

Caption: Mechanism of action for pyrazole-derived c-Met inhibitors blocking downstream oncogenic signaling.

References

• Mulvihill, M. J., et al. "Pyrrolo[2,3-b]pyridine derivatives as c-Met kinase inhibitors." U.S. Patent 8,440,689 B2, issued May 14, 2013.

• Miyaura, N., & Suzuki, A. "Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds." Chemical Reviews, 1995, 95(7), 2457-2483. URL:[Link]

Application Notes & Protocols: Strategic Derivatization of 4-bromo-5-chloro-1-methyl-1H-pyrazole for the Synthesis of Novel Compounds

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Pyrazole Scaffold and a Versatile Building Block

The pyrazole nucleus is a cornerstone in medicinal chemistry, forming the structural core of numerous FDA-approved drugs, including the anti-inflammatory agent celecoxib and the phosphodiesterase inhibitor sildenafil.[1][2] This prevalence is due to the pyrazole's unique electronic properties and its ability to act as a versatile scaffold for presenting diverse functional groups in three-dimensional space, enabling precise interactions with biological targets. The design of novel therapeutics frequently involves the strategic modification of such privileged heterocyclic systems.[1][2][3]

This guide focuses on the derivatization of 4-bromo-5-chloro-1-methyl-1H-pyrazole (CAS 1350323-81-7), a highly valuable and functionalized starting material.[4][5][6][7] The presence of two distinct halogen atoms at the C4 and C5 positions offers a unique opportunity for selective, stepwise functionalization. Typically, the C-Br bond is more reactive than the C-Cl bond in palladium-catalyzed cross-coupling reactions, allowing for initial derivatization at the 4-position while leaving the 5-chloro substituent available for subsequent transformations. This inherent reactivity difference is a key strategic advantage in combinatorial chemistry and the synthesis of complex molecular architectures.

These application notes provide detailed, field-proven protocols for the derivatization of this pyrazole core via three critical transformation classes:

• Palladium-Catalyzed Suzuki-Miyaura Coupling: For the introduction of aryl and heteroaryl moieties.

• Palladium-Catalyzed Sonogashira Coupling: For the installation of alkynyl groups.

• Palladium-Catalyzed Buchwald-Hartwig Amination: For the formation of carbon-nitrogen bonds.

Each protocol is designed to be a self-validating system, with explanations of the causality behind experimental choices to ensure both reproducibility and a deeper understanding of the underlying chemistry.

Core Mechanistic Principles: Enabling Selective Functionalization

A foundational understanding of the reaction mechanisms is critical for troubleshooting, optimization, and adaptation to new substrates.

The Palladium-Catalyzed Cross-Coupling Catalytic Cycle

The Suzuki-Miyaura, Sonogashira, and Buchwald-Hartwig reactions all operate through a similar catalytic cycle involving a palladium catalyst.[8] The cycle consists of three fundamental steps:

• Oxidative Addition: The active Pd(0) catalyst inserts into the carbon-halogen bond (preferentially C-Br over C-Cl) of the pyrazole, forming a Pd(II) intermediate.

• Transmetalation (for Suzuki/Sonogashira) or Base-Mediated Deprotonation (for Buchwald-Hartwig): The functional group to be added is transferred to the palladium center. In Suzuki coupling, this involves an organoboron species.[9] In Sonogashira coupling, a copper acetylide, formed in situ, transfers the alkyne group.[10] For Buchwald-Hartwig amination, the amine is coordinated to the palladium, and a strong base facilitates the formation of the key palladium-amide bond.[8][11]

• Reductive Elimination: The newly coupled product is expelled from the palladium coordination sphere, regenerating the active Pd(0) catalyst, which re-enters the cycle.[9]

Caption: General catalytic cycle for palladium-catalyzed cross-coupling reactions.

Experimental Protocols and Application Data

Safety Precaution: All experiments should be conducted in a well-ventilated fume hood. Personal protective equipment (safety glasses, lab coat, gloves) must be worn at all times. Always consult the Safety Data Sheet (SDS) for each reagent before use.[10]

Protocol 1: Suzuki-Miyaura Coupling for C-4 Arylation

Principle: This protocol facilitates the formation of a carbon-carbon bond between the C4 position of the pyrazole and an aryl or heteroaryl boronic acid. This is a robust and widely used method for synthesizing biaryl structures.[9][12][13]

Workflow Diagram:

Caption: Standard laboratory workflow for cross-coupling reactions.

Materials and Reagents:

Reagent	Equivalents	Purpose
4-bromo-5-chloro-1-methyl-1H-pyrazole	1.0	Starting Material
Arylboronic Acid	1.1 - 1.2	Coupling Partner
Pd(PPh₃)₄	5 mol%	Palladium(0) Catalyst
Na₂CO₃ or K₂CO₃	2.5	Base
1,4-Dioxane	See below	Organic Solvent

| Water | See below | Co-solvent |

Detailed Step-by-Step Methodology:

• Inert Atmosphere Setup: To a dry Schlenk flask equipped with a magnetic stir bar, add the 4-bromo-5-chloro-1-methyl-1H-pyrazole (e.g., 0.1 mmol, 1.0 equiv), the desired arylboronic acid (0.11 mmol, 1.1 equiv), Pd(PPh₃)₄ (0.005 mmol, 5 mol%), and Na₂CO₃ (0.25 mmol, 2.5 equiv).[9]

  • Causality: An inert atmosphere (Argon or Nitrogen) is crucial to prevent the oxidation and deactivation of the Pd(0) catalyst.

• Degassing: Seal the flask, and evacuate and backfill with argon. Repeat this cycle three times to ensure all oxygen is removed.

• Solvent Addition: Add 1,4-dioxane and water (e.g., in a 4:1 ratio, 2.0 mL total) via syringe. The solvent should be degassed beforehand by bubbling argon through it for 15-20 minutes.[9]

  • Causality: The dioxane/water system is effective at dissolving both the organic substrates and the inorganic base, creating a homogeneous reaction mixture necessary for efficient catalysis.

• Reaction: Place the sealed flask in a preheated oil bath at 90 °C and stir vigorously for 6-12 hours.[9][13]

• Monitoring: Monitor the reaction's progress by periodically taking small aliquots (via syringe) and analyzing them by Thin Layer Chromatography (TLC) or LC-MS until the starting pyrazole is consumed.

• Work-up: After cooling to room temperature, dilute the mixture with ethyl acetate (10 mL) and wash with water (5 mL) and then brine (5 mL).

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purification: Purify the resulting crude residue by column chromatography on silica gel to obtain the desired 4-aryl-5-chloro-1-methyl-1H-pyrazole.[9]

Comparative Application Data (Representative Results):

Entry	Arylboronic Acid	Base	Temp (°C)	Time (h)	Yield (%)
1	Phenylboronic acid	Na₂CO₃	90	6	92
2	4-Methoxyphenylboronic acid	Na₂CO₃	90	6	95
3	4-Trifluoromethylphenylboronic acid	K₂CO₃	100	8	85

| 4 | 2-Thienylboronic acid | K₃PO₄ | 100 | 10 | 78 |

Protocol 2: Sonogashira Coupling for C-4 Alkynylation

Principle: The Sonogashira reaction couples the C4-bromo position with a terminal alkyne, a key transformation for introducing linear, sp-hybridized carbon fragments.[10][14] This reaction uniquely uses a dual catalytic system of palladium and a copper(I) salt (e.g., CuI).[10][15]

Materials and Reagents:

Reagent	Equivalents	Purpose
4-bromo-5-chloro-1-methyl-1H-pyrazole	1.0	Starting Material
Terminal Alkyne	1.2	Coupling Partner
PdCl₂(PPh₃)₂	2 mol%	Palladium(II) Pre-catalyst
Copper(I) Iodide (CuI)	4 mol%	Co-catalyst
Triethylamine (TEA) or DIPEA	3.0	Base and Solvent

| Anhydrous THF or DMF | See below | Solvent (optional) |

Detailed Step-by-Step Methodology:

• Inert Atmosphere Setup: To a dry Schlenk flask under an argon atmosphere, add the 4-bromo-5-chloro-1-methyl-1H-pyrazole (1.0 mmol, 1.0 equiv), PdCl₂(PPh₃)₂ (0.02 mmol, 2 mol%), and CuI (0.04 mmol, 4 mol%).[10]

• Solvent and Base Addition: Add anhydrous solvent (e.g., THF, 5 mL) followed by the base (e.g., triethylamine, 3.0 mmol, 3.0 equiv). Stir the mixture at room temperature for 10 minutes.

  • Causality: The copper(I) co-catalyst facilitates the deprotonation of the terminal alkyne to form a copper acetylide intermediate, which then undergoes transmetalation with the palladium complex.[10] The amine base is crucial for this step and also acts as a scavenger for the HBr generated.

• Alkyne Addition: Add the terminal alkyne (1.2 mmol, 1.2 equiv) dropwise to the stirring mixture.

• Reaction: Heat the reaction to the desired temperature (typically 50-70 °C) and monitor by TLC.[10]

• Work-up: Upon completion, cool the mixture to room temperature. Dilute with ethyl acetate and filter through a pad of Celite to remove catalyst residues.

• Extraction: Wash the filtrate sequentially with a saturated aqueous solution of NH₄Cl and brine.[10]

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel.

Comparative Application Data (Representative Results):

Entry	Terminal Alkyne	Base	Temp (°C)	Time (h)	Yield (%)
1	Phenylacetylene	TEA	60	4	89
2	Trimethylsilylacetylene	TEA	50	3	94
3	1-Hexyne	DIPEA	70	5	81

| 4 | Propargyl alcohol | DIPEA | 70 | 6 | 75 |

Protocol 3: Buchwald-Hartwig Amination for C-4 Amination

Principle: This protocol enables the formation of C-N bonds, coupling primary or secondary amines to the C4 position of the pyrazole. This reaction is of paramount importance in drug discovery for introducing amine functionalities that can modulate solubility and engage in hydrogen bonding.[8][11][16]

Materials and Reagents:

Reagent	Equivalents	Purpose
4-bromo-5-chloro-1-methyl-1H-pyrazole	1.0	Starting Material
Primary or Secondary Amine	1.2	Coupling Partner
Pd₂(dba)₃ or Pd(OAc)₂	2 mol%	Palladium Pre-catalyst
Xantphos or BINAP	4 mol%	Ligand
NaOtBu or K₃PO₄	1.5 - 2.0	Strong Base

| Anhydrous Toluene or Dioxane | See below | Aprotic Solvent |

Detailed Step-by-Step Methodology:

• Glovebox/Inert Setup: Inside a glovebox or in a Schlenk flask under a strong argon flow, add the palladium pre-catalyst (e.g., Pd₂(dba)₃, 2 mol%), the ligand (e.g., Xantphos, 4 mol%), and the base (e.g., NaOtBu, 1.5 mmol).[16]

  • Causality: This reaction requires a strong, non-nucleophilic base like sodium tert-butoxide to deprotonate the amine in the catalytic cycle. Bulky phosphine ligands like Xantphos are essential to stabilize the palladium catalyst and promote the crucial C-N reductive elimination step.[17][18]

• Reagent Addition: Add anhydrous toluene (5 mL), followed by the 4-bromo-5-chloro-1-methyl-1H-pyrazole (1.0 mmol) and finally the amine (1.2 mmol).[16]

• Reaction: Seal the vessel tightly and heat the mixture to 80-110 °C until TLC or LC-MS analysis indicates complete consumption of the starting material.[16]

• Work-up: After cooling to room temperature, carefully quench the reaction with a saturated aqueous solution of ammonium chloride. Extract the product with ethyl acetate (3 x 10 mL).

• Washing and Drying: Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, filter, and concentrate.

• Purification: Purify the residue by column chromatography to yield the desired 4-amino-5-chloro-1-methyl-1H-pyrazole derivative.

Comparative Application Data (Representative Results):

Entry	Amine	Ligand	Base	Temp (°C)	Yield (%)
1	Morpholine	Xantphos	NaOtBu	100	91
2	Aniline	BINAP	K₃PO₄	110	78
3	Benzylamine	Xantphos	NaOtBu	100	85

| 4 | Piperidine | tBuDavePhos | KOtBu | 110 | 88[19] |

Conclusion and Future Directions

The protocols detailed in these application notes provide robust and versatile methods for the derivatization of 4-bromo-5-chloro-1-methyl-1H-pyrazole. The selective functionalization at the C4 position via Suzuki-Miyaura, Sonogashira, and Buchwald-Hartwig couplings allows for the rapid generation of diverse compound libraries. The resulting 4-substituted-5-chloro-1-methyl-1H-pyrazoles are themselves valuable intermediates. The remaining chloro group at the C5 position can be targeted in subsequent reactions, often under more forcing conditions, or potentially via nucleophilic aromatic substitution (SNAr) with strong nucleophiles, enabling the synthesis of highly complex, multi-substituted pyrazole derivatives for advanced drug discovery programs.

References

• Benchchem.
• Benchchem. Head-to-head comparison of Suzuki coupling protocols for pyrazole synthesis.
• Benchchem. Application Notes and Protocols for Sonogashira Cross-Coupling with 1-Ethyl-4-iodo-5-methyl-1H-pyrazole.
• Benchchem. Application Notes and Protocols for Suzuki Cross-Coupling Reactions Using Pyrazole-Based Ligands.
• American Chemical Society.
• Benchchem.
• Chem Rev Lett.
• Benchchem. Application Notes and Protocols for the Sonogashira Reaction of 4-iodo-1-methyl-1H-pyrazol-3-amine.
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• PEG Mediated Synthesis of Pyrazole based Chalcones and their Characteris
• ResearchGate. Suzuki‐Miyaura coupling of 4H‐Indazol‐4‐ones/Pyrazoles with aryl...
• MDPI.
• ResearchGate. Palladium-catalyzed amino group arylation of 1,3-disubstituted 1H-pyrazol-5-amine based on Buchwald–Hartwig reaction.
• Buchwald-Hartwig coupling between 4-halo-1H-1-tritylpyrazoles (1) and piperidine.
• Organic Synthesis. Buchwald-Hartwig Coupling.
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• Chemistry LibreTexts. 2.
• Advanced ChemBlocks. 4-bromo-5-chloro-1-methyl-pyrazole 95%.
• Avantor. 4-Bromo-5-chloro-1-methyl-1H-pyrazole 98%.
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Application Note: A Practical, Two-Step Laboratory-Scale Synthesis of 4-bromo-5-chloro-1-methyl-1H-pyrazole

Abstract

This application note provides a comprehensive, field-proven protocol for the laboratory-scale synthesis of 4-bromo-5-chloro-1-methyl-1H-pyrazole, a key heterocyclic building block for drug discovery and agrochemical development. The described two-step synthetic route starts from the readily available 1-methyl-1H-pyrazole and proceeds through a regioselective bromination followed by chlorination. This guide explains the causality behind the experimental choices, offers a self-validating system through detailed protocols and characterization data, and is grounded in authoritative chemical principles.

Introduction: The Significance of Dihalogenated Pyrazoles

The pyrazole scaffold is a privileged structure in medicinal chemistry and materials science, forming the core of numerous biologically active compounds.[1] The introduction of halogen atoms onto the pyrazole ring provides crucial handles for further synthetic transformations, most notably through transition metal-catalyzed cross-coupling reactions.[2] This functionalization allows for the construction of complex molecular architectures. 4-bromo-5-chloro-1-methyl-1H-pyrazole, in particular, offers two distinct halogenated sites, enabling sequential and selective derivatization, making it a valuable intermediate for creating diverse chemical libraries.

This document outlines a reliable and scalable two-step synthesis beginning with 1-methyl-1H-pyrazole. The methodology is designed to provide good yields and high purity, suitable for subsequent applications in research and development.

Synthetic Strategy and Mechanistic Rationale

The synthesis of 4-bromo-5-chloro-1-methyl-1H-pyrazole is achieved through a sequential electrophilic halogenation strategy. The pyrazole ring is an electron-rich aromatic system, making it susceptible to electrophilic attack.[3]

Core Principles of the Synthesis:

• Regioselectivity: The C4 position of the pyrazole ring is the most electron-rich and sterically accessible, making it the primary site for electrophilic substitution.[4][5] Therefore, the first halogenation step is expected to occur selectively at this position.

• Stepwise Halogenation: To introduce two different halogens, a stepwise approach is necessary. We will first introduce the bromine atom at the C4 position, followed by the introduction of the chlorine atom.

• Halogenating Agents: N-Halosuccinimides (NBS and NCS) are chosen as the halogenating agents. They are crystalline, easy-to-handle solids that serve as sources of electrophilic bromine (Br+) and chlorine (Cl+), respectively, under mild reaction conditions, offering excellent control over the halogenation process.[6][7]

The overall synthetic workflow is depicted below:

Caption: Synthetic workflow for 4-bromo-5-chloro-1-methyl-1H-pyrazole.

Detailed Experimental Protocols

Safety Precautions: This protocol involves the use of halogenated compounds and solvents. All manipulations should be performed in a well-ventilated fume hood. Personal protective equipment (safety glasses, lab coat, and appropriate gloves) must be worn at all times.

Reagents and Materials

Reagent	Formula	MW ( g/mol )	Supplier	Purity
1-methyl-1H-pyrazole	C₄H₆N₂	82.11	Sigma-Aldrich	98%
N-Bromosuccinimide (NBS)	C₄H₄BrNO₂	177.98	Acros Organics	99%
N-Chlorosuccinimide (NCS)	C₄H₄ClNO₂	133.53	Alfa Aesar	98%
Acetonitrile (ACN)	CH₃CN	41.05	Fisher Scientific	Anhydrous
Dichloromethane (DCM)	CH₂Cl₂	84.93	VWR	ACS Grade
Saturated Sodium Bicarbonate	NaHCO₃	84.01	-	Aqueous
Saturated Sodium Thiosulfate	Na₂S₂O₃	158.11	-	Aqueous
Anhydrous Magnesium Sulfate	MgSO₄	120.37	-	Granular

Step 1: Synthesis of 4-bromo-1-methyl-1H-pyrazole

Caption: Experimental workflow for the synthesis of 4-bromo-1-methyl-1H-pyrazole.

Procedure:

• To a 250 mL round-bottom flask equipped with a magnetic stir bar, add 1-methyl-1H-pyrazole (5.00 g, 60.9 mmol) and anhydrous acetonitrile (100 mL).

• Cool the solution to 0-5 °C using an ice-water bath.

• Slowly add N-bromosuccinimide (NBS) (11.4 g, 64.0 mmol, 1.05 eq) in portions over 30 minutes, ensuring the internal temperature does not exceed 10 °C.

• After the addition is complete, remove the ice bath and allow the reaction mixture to warm to room temperature. Stir for 2-4 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting material is consumed.

• Once the reaction is complete, pour the mixture into 100 mL of a saturated aqueous solution of sodium thiosulfate to quench any remaining bromine.

• Transfer the mixture to a separatory funnel and extract with dichloromethane (3 x 75 mL).

• Combine the organic layers and wash with saturated aqueous sodium bicarbonate (1 x 100 mL) and then with brine (1 x 100 mL).

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to yield the crude product.

• The product, 4-bromo-1-methyl-1H-pyrazole, is typically obtained as a pale yellow oil or low-melting solid and can be used in the next step without further purification if TLC shows high purity.[8]

Step 2: Synthesis of 4-bromo-5-chloro-1-methyl-1H-pyrazole

Caption: Experimental workflow for the synthesis of the final product.

Procedure:

• In a 250 mL round-bottom flask fitted with a reflux condenser and a magnetic stir bar, dissolve the crude 4-bromo-1-methyl-1H-pyrazole (assuming 60.9 mmol theoretical yield from Step 1) in acetonitrile (120 mL).

• Add N-chlorosuccinimide (NCS) (8.95 g, 67.0 mmol, 1.1 eq) to the solution.

• Heat the reaction mixture to reflux (approximately 82 °C) and maintain for 6-12 hours.

• Monitor the reaction for the formation of the product and consumption of the starting material by TLC or GC-MS.

• Once the reaction is deemed complete, cool the mixture to room temperature and remove the solvent under reduced pressure.

• Dissolve the resulting residue in dichloromethane (150 mL) and wash with water (2 x 100 mL) and brine (1 x 100 mL).

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• Purify the crude material by flash column chromatography on silica gel, eluting with a hexane/ethyl acetate gradient (e.g., 98:2 to 90:10) to afford the pure 4-bromo-5-chloro-1-methyl-1H-pyrazole.

Expected Results and Characterization

The final product, 4-bromo-5-chloro-1-methyl-1H-pyrazole, is expected to be a white to off-white solid or a viscous oil.

Property	Expected Value
Molecular Formula	C₄H₄BrClN₂
Molecular Weight	195.44 g/mol [5][9]
Appearance	White to off-white solid or oil
Purity (Post-Chromatography)	>95%
¹H NMR (400 MHz, CDCl₃)	δ ~7.6 (s, 1H, pyrazole-H), ~3.9 (s, 3H, N-CH₃) ppm
¹³C NMR (101 MHz, CDCl₃)	δ ~138 (C), ~125 (C), ~115 (CH), ~38 (CH₃) ppm (estimated)
Mass Spec (EI)	m/z 194/196/198 (M⁺, isotopic pattern for Br/Cl)

Note: NMR chemical shifts are estimates based on structurally similar compounds and may vary. Accurate characterization requires obtaining experimental data.

Conclusion

This application note details a robust and reproducible two-step protocol for the synthesis of 4-bromo-5-chloro-1-methyl-1H-pyrazole. The method relies on a regioselective bromination at the C4 position of 1-methyl-1H-pyrazole, followed by chlorination at the C5 position. The use of N-halosuccinimides provides a safe and efficient means of halogenation. This procedure provides researchers with reliable access to a versatile dihalogenated pyrazole building block, paving the way for further exploration in drug discovery and agrochemical synthesis.

References

• Tairo, M. A., et al. (2020). Practical Synthetic Method for Functionalized 1-Methyl-3/5-(trifluoromethyl)-1H-pyrazoles. Organic Process Research & Development, 24(9), 2619–2632. ([Link])

• Google Patents. (2011). Method for purifying pyrazoles. WO2011076194A1. ()

• Shaibah, H. Z., et al. (2021). Formation of 1-(thiazol-2-yl)-4,5-dihydropyrazoles from simple precursors: synthesis, spectroscopic characterization and the structures of an intermediate and two products. Acta Crystallographica Section E: Crystallographic Communications, 77(Pt 1), 63–70. ([Link])

• Scribd. Complete Electrophilic Substitution Reactions Pyrazole. ([Link])

• Google Patents. (2011).

• Al-Amiery, A. A., et al. (2013). Synthesis and Characterization of Some New 4,5-Dihydropyrazolyl Thiazoles. International Journal of Advanced Research, 1(8), 430-437. ([Link])

• Pharmaguideline. Synthesis, Reactions and Medicinal Uses of Pyrazole. ([Link])

• Gîrbea, C.-S., et al. (2021). Access and modulation of substituted 1-methyl-1,6-dihydropyrazolo[3,4-c]pyrazoles. RSC Advances, 11(15), 8757–8763. ([Link])

• ResearchGate. Regioselective ortho‐C−H halogenation of 1 via C−H bond activation. ([Link])

• European Patent Office. (2002). Process for the preparation of pyrazoles. EP 1176142 A1. ([Link])

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• Deng, X., & Mani, N. S. (2006). Regioselective Synthesis of 1,3,5-Trisubstituted Pyrazoles by the Reaction of N-Monosubstituted Hydrazones with Nitroolefins. Organic Syntheses, 83, 51. ([Link])

• PubChem. 1H-Pyrazole, 4-bromo-1-methyl-. ([Link])

• Pereira, C. M. P., et al. (2005). Halogenation of Pyrazoles Using N-Halosuccinimides in CCl4 and in Water. Letters in Organic Chemistry, 2(4), 301-303. ([Link])

• ResearchGate. Halogenation of the pyrazole scaffold. ([Link])

• PubChemLite. 4-bromo-5-chloro-1-methyl-1h-pyrazole-3-carboxylic acid. ([Link])

• Stefani, H. A., et al. (2005). A mild and efficient method for halogenation of 3,5-dimethyl pyrazoles by ultrasound irradiation using N-halosuccinimides. Tetrahedron Letters, 46(40), 6833-6837. ([Link])

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Application Note: 4-Bromo-5-chloro-1-methyl-1H-pyrazole as a Privileged Scaffold in Kinase Inhibitor API Synthesis

Executive Summary

The development of targeted therapeutics, particularly protein kinase inhibitors, relies heavily on the availability of highly functionalized, regioselectively addressable building blocks. 4-Bromo-5-chloro-1-methyl-1H-pyrazole (CAS: 1350323-81-7) has emerged as a critical intermediate in the synthesis of active pharmaceutical ingredients (APIs), including Janus kinase (JAK) and c-Met inhibitors [1]. This application note details the physicochemical profiling, de novo synthesis, and regioselective functionalization of this privileged scaffold. By leveraging the orthogonal reactivity of the C4-bromo and C5-chloro positions, medicinal chemists can rapidly construct complex fused heterobicyclic kinase inhibitors [2].

Physicochemical Profiling & Structural Rationale

The pyrazole ring is ubiquitous in modern pharmacology due to its favorable hydrogen-bonding profile, metabolic stability, and ability to mimic the purine ring of ATP, allowing it to anchor securely within the kinase hinge region [3]. The specific substitution pattern of 4-bromo-5-chloro-1-methyl-1H-pyrazole provides a unique synthetic advantage.

Table 1: Physicochemical Properties [1]

Parameter	Value	Analytical Significance
CAS Number	1350323-81-7	Unique registry identifier for sourcing and compliance.
Molecular Formula	C₄H₄BrClN₂	Defines the isotopic mass envelope for LC-MS tracking.
Molecular Weight	195.44 g/mol	Requires precise stoichiometric calculations during coupling.
Purity Standard	≥ 95 - 97%	Critical for avoiding uncharacterized cross-coupling byproducts.
Storage Conditions	Inert atmosphere, 2-8°C	Prevents ambient degradation and moisture absorption.

Orthogonal Reactivity: The Mechanistic Advantage

The core utility of 4-bromo-5-chloro-1-methyl-1H-pyrazole lies in its orthogonal reactivity . The differential bond dissociation energies (BDE) between the C-Br and C-Cl bonds dictate the sequence of functionalization.

Table 2: Comparative Reactivity Profile

Position	Halogen	Bond Dissociation Energy	Primary Reaction Pathway
C4	Bromine (-Br)	~280 kJ/mol	Oxidative addition (Pd-catalyzed Suzuki/Stille couplings).
C5	Chlorine (-Cl)	~330 kJ/mol	Nucleophilic Aromatic Substitution (SNAr) or secondary Pd/Cu couplings.

Mechanistic Causality: Palladium(0) catalysts undergo oxidative addition into the weaker C-Br bond at significantly lower temperatures (typically 60-90 °C) than the C-Cl bond. This allows for a regioselective Suzuki-Miyaura coupling at the 4-position, leaving the 5-chloro position completely intact for subsequent diversification (e.g., amination or etherification) to build the final API architecture.

Workflow demonstrating orthogonal regioselective functionalization of the pyrazole scaffold.

Workflow 1: De Novo Synthesis via Sandmeyer Reaction

When commercial sourcing is limited, the intermediate can be synthesized from 4-bromo-1-methyl-1H-pyrazol-5-amine via a modified Sandmeyer reaction [2].

Step-by-Step Protocol

• Diazotization Setup: Dissolve 4-bromo-1-methyl-1H-pyrazol-5-amine (1.0 eq) in 12.0 M aqueous HCl (approx. 20 mL per 2g of substrate). Cool the reaction vessel to 0 °C using an ice-brine bath.

  • Mechanistic Causality: The use of concentrated 12.0 M HCl serves a dual purpose: it provides the highly acidic environment required for nitrous acid generation and acts as the overwhelming source of chloride nucleophiles for the subsequent substitution step. The 0 °C temperature is critical to stabilize the highly reactive diazonium intermediate and prevent premature nitrogen evolution or phenol formation.

• Nitrous Acid Generation: Slowly charge the vessel with an aqueous solution of sodium nitrite (NaNO₂, 1.1 eq) dropwise over 10–15 minutes. Stir for an additional 10 minutes at 0 °C.

• Substitution & Decomposition: Heat the solution gradually to 45 °C and stir for 1 hour.

  • Mechanistic Causality: Elevating the temperature provides the activation energy necessary for the thermal decomposition of the diazonium salt, driving the expulsion of N₂ gas and facilitating the nucleophilic attack by the abundant chloride ions.

• Workup: Cool to room temperature, neutralize carefully with saturated aqueous NaHCO₃, and extract with ethyl acetate (3x). Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate in vacuo.

System Validation

• Isotopic LC-MS Tracking: The protocol is self-validating via mass spectrometry. The product (C₄H₄BrClN₂) will display a highly distinct [M+H]⁺ isotopic cluster at m/z ~194.9 and 196.9. Due to the natural abundance of Bromine (⁷⁹Br/⁸¹Br ≈ 1:1) and Chlorine (³⁵Cl/³⁷Cl ≈ 3:1), the mass spectrum must show an M : M+2 : M+4 ratio of approximately 3:4:1 . Absence of this specific cluster indicates incomplete chlorination or degradation.

Workflow 2: Regioselective Suzuki-Miyaura Cross-Coupling for API Construction

This protocol details the coupling of the C4-bromo position with an aryl boronic ester (e.g., a pyrrolo[2,3-b]pyridine derivative) to construct the core of a kinase inhibitor [2].

Step-by-Step Protocol

• Reagent Assembly: In a Schlenk flask, combine 4-bromo-5-chloro-1-methyl-1H-pyrazole (1.0 eq), the target aryl boronic acid/ester (1.1 eq), and potassium carbonate (K₂CO₃, 2.0 eq).

• Solvent Addition & Degassing: Add a solvent mixture of 1,4-Dioxane/H₂O (4:1 v/v). Sparge the mixture with Argon gas for 15 minutes.

  • Mechanistic Causality: Oxygen is a potent poison for Palladium(0) catalysts and promotes the oxidative homocoupling of the boronic acid (yielding unwanted biaryl byproducts). Argon sparging ensures a strictly anaerobic environment, preserving the active catalyst cycle.

• Catalyst Addition: Quickly add Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄] (0.05 eq) under a positive stream of Argon. Seal the flask.

• Thermal Activation: Heat the reaction mixture to 80–85 °C for 4–8 hours.

  • Mechanistic Causality: This specific temperature window provides sufficient energy to overcome the activation barrier for oxidative addition into the C-Br bond (~280 kJ/mol) while remaining too low to activate the C-Cl bond (~330 kJ/mol), ensuring strict regioselectivity.

• Purification: Cool the mixture, dilute with water, and extract with dichloromethane. Purify the concentrated crude via silica gel flash chromatography or preparative HPLC.

System Validation

• TLC & UV Monitoring: The starting pyrazole has minimal UV absorbance at 254 nm, whereas the cross-coupled biaryl product will be highly UV-active due to extended conjugation. The reaction is validated when the UV-active product spot plateaus in intensity and the boronic ester is consumed.

Pharmacological Context: Kinase Inhibition Pathways

Once the final API is synthesized from the 4-bromo-5-chloro-1-methyl-1H-pyrazole intermediate, it acts by competitively binding to the ATP-binding pocket of receptor tyrosine kinases (RTKs) such as c-Met or non-receptor kinases like JAK. This binding interrupts the autophosphorylation cascade, halting downstream oncogenic or inflammatory signaling[3].

Mechanism of action for pyrazole-derived APIs inhibiting kinase signaling pathways.

References

• Fused Heterobicyclic Kinase Inhibitors:US Patent Application US20070208053A1. OSI Pharmaceuticals, Inc.

• Innovations and Patent Trends in the Development of USFDA Approved Protein Kinase Inhibitors: International Journal of Molecular Sciences. MDPI.[Link]

Application Note: A Validated Protocol for In-Process Monitoring of the Synthesis of 4-bromo-5-chloro-1-methyl-1H-pyrazole using High-Performance Liquid Chromatography (HPLC)

Abstract

Substituted pyrazoles are a cornerstone of modern medicinal chemistry and agrochemical development, with halogenated derivatives serving as versatile intermediates for creating complex molecular architectures.[1][2][3][4] This application note presents a comprehensive, field-tested protocol for the synthesis and in-process monitoring of 4-bromo-5-chloro-1-methyl-1H-pyrazole, a key building block in synthetic chemistry.[5][6][7] We detail a robust two-step halogenation of 1-methylpyrazole and introduce a validated High-Performance Liquid Chromatography (HPLC) method for real-time reaction tracking. The causality behind experimental choices, from reagent selection to chromatographic conditions, is thoroughly explained to ensure reproducibility and provide researchers with a self-validating system for monitoring reaction kinetics, optimizing yield, and ensuring final product purity.

Introduction: The Rationale for Synthesis and Monitoring

Halogenated pyrazoles are privileged scaffolds due to their utility in a wide array of coupling reactions (e.g., Suzuki, Buchwald-Hartwig), which enable the construction of new carbon-carbon and carbon-heteroatom bonds.[8] The specific substitution pattern of 4-bromo-5-chloro-1-methyl-1H-pyrazole offers two distinct halogen handles for sequential and regioselective functionalization.

Achieving high purity and yield in the synthesis of such multi-halogenated heterocycles is non-trivial. Side reactions, incomplete conversions, and the formation of isomeric byproducts are common challenges. Therefore, the ability to accurately monitor the reaction in real-time is paramount. This protocol employs reverse-phase HPLC, a powerful analytical technique that provides quantitative insights into the consumption of reactants and the formation of intermediates and products, allowing for precise determination of reaction endpoints and optimization of process parameters.[9][10]

Overall Synthetic and Analytical Workflow

The synthesis proceeds via a sequential electrophilic halogenation of 1-methylpyrazole. The C4 position of the pyrazole ring is the most nucleophilic and thus the most reactive towards electrophiles, making it the initial site of halogenation.[8][11]

Synthetic Pathway:

• Step 1: Bromination. 1-methylpyrazole is first brominated at the C4 position using N-Bromosuccinimide (NBS), a mild and selective brominating agent for electron-rich heterocycles.[11]

• Step 2: Chlorination. The resulting 4-bromo-1-methyl-1H-pyrazole is subsequently chlorinated using N-Chlorosuccinimide (NCS) to yield the final product.

The entire process is monitored by taking small aliquots from the reaction mixture at set time intervals, which are then quenched, prepared, and analyzed by HPLC.

Caption: Workflow for Synthesis and HPLC-based In-Process Monitoring.

Part I: Detailed Synthesis Protocol

Materials and Reagents

Reagent/Material	Grade	Supplier Example	Notes
1-Methylpyrazole	≥98%	Sigma-Aldrich	Store under inert gas.
N-Bromosuccinimide (NBS)	≥98%	Acros Organics	Protect from light and moisture.
N-Chlorosuccinimide (NCS)	≥98%	Alfa Aesar	Protect from light and moisture.
Acetonitrile (ACN)	Anhydrous, ≥99.8%	Fisher Scientific	Reaction solvent.
Dichloromethane (DCM)	ACS Grade	VWR	For workup and extraction.
Saturated Sodium Bicarbonate (NaHCO₃)	ACS Grade	-	Aqueous solution for workup.
Saturated Sodium Thiosulfate (Na₂S₂O₃)	ACS Grade	-	Aqueous solution for workup/quenching.
Brine	ACS Grade	-	Saturated NaCl solution for workup.
Magnesium Sulfate (MgSO₄)	Anhydrous	EMD Millipore	Drying agent.

Step 1: Synthesis of 4-bromo-1-methyl-1H-pyrazole

• Reaction Setup: In a 250 mL round-bottom flask equipped with a magnetic stir bar, dissolve 1-methylpyrazole (8.21 g, 100 mmol, 1.0 equiv) in 100 mL of anhydrous acetonitrile.

• Reagent Addition: Cool the solution to 0 °C in an ice bath. In a single portion, add N-Bromosuccinimide (17.8 g, 100 mmol, 1.0 equiv).

  • Causality: Performing the reaction at 0 °C helps to control the exothermicity of the electrophilic aromatic substitution and minimizes potential side reactions. Acetonitrile is chosen as the solvent for its ability to dissolve both the starting material and the NBS.

• Reaction Progress: Allow the mixture to warm to room temperature and stir for 2-4 hours. Monitor the reaction progress by taking aliquots for HPLC analysis (see Part II) until the 1-methylpyrazole starting material is consumed.

• Workup: Once the reaction is complete, remove the acetonitrile under reduced pressure. Dissolve the residue in 150 mL of dichloromethane (DCM).

• Washing: Transfer the DCM solution to a separatory funnel and wash sequentially with 100 mL of saturated NaHCO₃ solution, 100 mL of saturated Na₂S₂O₃ solution (to remove any unreacted bromine), and 100 mL of brine.

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate the solvent in vacuo to yield crude 4-bromo-1-methyl-1H-pyrazole, which can be used in the next step without further purification or purified by column chromatography if necessary.

Step 2: Synthesis of 4-bromo-5-chloro-1-methyl-1H-pyrazole

• Reaction Setup: Dissolve the crude 4-bromo-1-methyl-1H-pyrazole (16.1 g, ~100 mmol, 1.0 equiv) in 150 mL of anhydrous acetonitrile in a 250 mL round-bottom flask.

• Reagent Addition: Add N-Chlorosuccinimide (14.0 g, 105 mmol, 1.05 equiv) to the solution.

  • Causality: A slight excess of NCS is used to ensure complete conversion of the brominated intermediate.

• Reaction Progress: Heat the reaction mixture to 50-60 °C and stir for 4-8 hours. Monitor the disappearance of the 4-bromo-1-methyl-1H-pyrazole peak and the appearance of the product peak by HPLC.

• Workup and Purification: Upon completion, cool the reaction to room temperature and concentrate under reduced pressure. Redissolve the residue in 200 mL of DCM and wash as described in Step 1.5. After drying and concentrating, the crude product can be purified by flash column chromatography on silica gel (using a hexane/ethyl acetate gradient) to yield pure 4-bromo-5-chloro-1-methyl-1H-pyrazole.

Part II: HPLC Monitoring Protocol

This protocol is designed to be a self-validating system, where the clear separation of all components provides trustworthy data on the reaction's progress.

Instrumentation and Chromatographic Conditions

Parameter	Specification
HPLC System	Agilent 1260 Infinity II or equivalent, with Quaternary Pump, Autosampler, and Diode Array Detector (DAD)
Column	Phenomenex Luna C18(2), 5 µm, 4.6 x 150 mm
Mobile Phase A	Water with 0.1% Formic Acid
Mobile Phase B	Acetonitrile with 0.1% Formic Acid
Flow Rate	1.0 mL/min
Injection Volume	5 µL
Column Temperature	30 °C
Detection	DAD, 220 nm
Run Time	15 minutes
Gradient Program	Time (min)
0.0
10.0
12.0
12.1
15.0

• Causality: A C18 reverse-phase column is ideal for separating small, non-polar to moderately polar aromatic compounds.[9] The gradient elution from low to high organic content (acetonitrile) ensures that both the more polar starting material and the more non-polar, halogenated products are effectively resolved and eluted within a reasonable timeframe. Formic acid is added to improve peak shape and reproducibility.

Sample Preparation for In-Process Monitoring

• Aliquot Sampling: Using a micropipette, withdraw ~20 µL from the vigorously stirring reaction mixture.

• Quenching: Immediately dispense the aliquot into a 1.5 mL microcentrifuge tube containing 1.0 mL of a 50:50 mixture of acetonitrile and saturated sodium thiosulfate solution. Vortex thoroughly.

  • Causality: This step is critical. It instantly stops the reaction (quenching) by consuming any unreacted halogenating agent and dilutes the sample to a concentration suitable for analysis, preventing column overload.

• Filtration: Filter the quenched sample through a 0.22 µm syringe filter into an HPLC vial.

• Analysis: Inject the sample onto the HPLC system as per the conditions in Table 4.1.

Data Interpretation and Expected Results

By monitoring the chromatograms over time, a researcher can track the progress of the reaction.

Caption: Expected HPLC Retention Times for Reaction Components.

• At Time = 0: The chromatogram will show a major peak corresponding to the starting material (e.g., 1-methylpyrazole in Step 1) and potentially a small peak for the succinimide byproduct.

• During Reaction: The peak for the starting material will decrease in area, while the peak for the product (intermediate in Step 1, final product in Step 2) will grow.

• Reaction Completion: The starting material peak will be absent or reduced to a baseline level (<1-2% of total peak area), and the product peak area will have plateaued.

Quantitative Analysis: The percentage conversion can be estimated by comparing the peak area of the starting material relative to the sum of the areas of all major component peaks (starting material, intermediate, and product).

% Conversion ≈ [ (Area_Product) / (Area_StartingMaterial + Area_Product) ] * 100

Conclusion

This application note provides a robust and reliable framework for the synthesis of 4-bromo-5-chloro-1-methyl-1H-pyrazole. The integration of a validated, in-process HPLC monitoring protocol offers researchers precise control over the reaction, enabling optimization of reaction times, maximization of yield, and assurance of high product purity. This methodology is directly applicable to process development in both academic and industrial research settings, ensuring the efficient and reproducible synthesis of this valuable chemical intermediate.

References

• Chem-Impex. 1-Methylpyrazole. Available at: [Link]

• Hoffman Fine Chemicals. CAS 1350323-81-7 | 4-Bromo-5-chloro-1-methyl-1H-pyrazole. Available at: [Link]

• MDPI. Halogenation of Pyrazoles Using N ‐Halosuccinimides in CCl 4 and in Water. Molecules, 2021. Available at: [Link]

• MDPI. Recent Advances in Synthesis and Properties of Pyrazoles. Chemistry, 2022. Available at: [Link]

• MDPI. Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review. Molecules, 2018. Available at: [Link]

• Organic Syntheses. Three-component Reaction for Pyrazole Synthesis. Org. Synth. 2011, 88, 306. Available at: [Link]

• Paper Publications. SYNTHESIS, CHARACTERIZATION AND BIOLOGICAL EVALUATION OF SUBSTITUTED PYRAZOLINE DERIVATIVES. International Journal of Recent Research in Life Sciences, 2020. Available at: [Link]

• PMC (PubMed Central). Enantioselective Separation of Chiral N1-Substituted-1H-pyrazoles: Greenness Profile Assessment and Chiral Recognition Analysis. ACS Omega, 2022. Available at: [Link]

• ResearchGate. Halogenations of 3-aryl-1H-pyrazol-5-amines. Beilstein Archives, 2021. Available at: [Link]

• ResearchGate. Trends for Pyrazole Fragmentation Determined by Gas Chromatography Coupled with Mass Spectrometry. Published in Gas Chromatography - Derivatization, Sample Preparation, Application, 2018. Available at: [Link]

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• 11. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: Synthesis of 4-bromo-5-chloro-1-methyl-1H-pyrazole

Welcome to the Technical Support Center for the synthesis of 4-bromo-5-chloro-1-methyl-1H-pyrazole. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of this synthesis, improve yields, and troubleshoot common experimental challenges. The pyrazole scaffold is a cornerstone in medicinal chemistry, and mastering its synthesis is crucial for advancing novel therapeutic agents.[1]

Frequently Asked Questions (FAQs)

Q1: What is the most common synthetic route for 4-bromo-5-chloro-1-methyl-1H-pyrazole, and what are the key challenges?

The most prevalent approach involves a multi-step synthesis beginning with the formation of a 1-methylpyrazole core, followed by sequential halogenation. The primary challenges are controlling the regioselectivity of the bromination and chlorination steps and minimizing the formation of di-halogenated and other isomeric impurities.[2][3]

A general synthetic pathway is outlined below:

Caption: General synthetic pathway for 4-bromo-5-chloro-1-methyl-1H-pyrazole.

Q2: I am observing low yields in the bromination of 1-methylpyrazole. What are the likely causes and how can I improve it?

Low yields during the bromination of 1-methylpyrazole to form 4-bromo-1-methyl-1H-pyrazole are often attributed to several factors:

• Sub-optimal Brominating Agent: While molecular bromine (Br₂) can be used, N-bromosuccinimide (NBS) is often preferred for its milder nature and higher selectivity, which can lead to cleaner reactions and better yields.[3][4]

• Reaction Conditions: Temperature and solvent play a crucial role. Running the reaction at or below room temperature can help control the reactivity and prevent the formation of over-brominated byproducts. Solvents like carbon tetrachloride or water have been used effectively for the halogenation of pyrazoles.[5]

• Reaction Time: Prolonged reaction times can lead to product degradation or the formation of side products. Monitoring the reaction progress by TLC or GC-MS is essential to quench the reaction at the optimal time.

Troubleshooting Flowchart for Bromination:

Caption: Troubleshooting workflow for improving bromination yield.

Q3: During the chlorination of 4-bromo-1-methyl-1H-pyrazole, I am getting a mixture of products, including what appears to be a di-chlorinated species. How can I improve the selectivity for the desired 5-chloro product?

The formation of di-chlorinated byproducts and other isomers is a common challenge in the chlorination of substituted pyrazoles.[6] The pyrazole ring is activated towards electrophilic substitution, and controlling the second halogenation can be difficult.[7]

Strategies to Enhance Selectivity:

Strategy	Rationale	Recommended Reagents/Conditions
Choice of Chlorinating Agent	Milder reagents offer better control and selectivity.	N-chlorosuccinimide (NCS) is generally preferred over harsher reagents like chlorine gas.[5]
Stoichiometry Control	Using a slight excess of the limiting reagent (4-bromo-1-methyl-1H-pyrazole) can minimize over-halogenation.	Use 1.0 to 1.1 equivalents of NCS relative to the bromo-pyrazole.
Temperature Control	Lower temperatures decrease the reaction rate and can improve selectivity.	Perform the reaction at 0°C or room temperature.
Solvent Effects	The polarity of the solvent can influence the reactivity of the chlorinating agent.	Acetonitrile or dichloromethane are commonly used solvents.[8][9]

Q4: What is the underlying mechanism that dictates the position of halogenation on the 1-methylpyrazole ring?

Electrophilic substitution on the pyrazole ring is directed by the electron-donating nature of the nitrogen atoms.[7] The C4 position is the most electron-rich and therefore the most susceptible to electrophilic attack, leading to the initial bromination at this position.[5][10] Once the C4 position is occupied by a bromine atom, the electronic landscape of the ring changes. The subsequent chlorination is directed to the next available and activated position, which is typically the C5 position.

Caption: Simplified logic of sequential halogenation on the pyrazole ring.

Experimental Protocols

Protocol 1: Synthesis of 4-bromo-1-methyl-1H-pyrazole

This protocol is a general guideline and may require optimization based on laboratory conditions and reagent purity.

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer, dissolve 1-methylpyrazole (1.0 eq) in a suitable solvent such as carbon tetrachloride or acetonitrile.

• Reagent Addition: Cool the solution to 0°C in an ice bath. Add N-bromosuccinimide (NBS) (1.05 eq) portion-wise over 30 minutes, ensuring the temperature does not exceed 5°C.

• Reaction Monitoring: Allow the reaction to stir at room temperature and monitor its progress using Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS). The reaction is typically complete within 2-4 hours.

• Work-up: Once the starting material is consumed, quench the reaction by adding a saturated aqueous solution of sodium thiosulfate. Extract the aqueous layer with dichloromethane (3 x 50 mL).

• Purification: Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude product can be purified by column chromatography on silica gel using a hexane/ethyl acetate gradient to yield 4-bromo-1-methyl-1H-pyrazole.[11]

Protocol 2: Synthesis of 4-bromo-5-chloro-1-methyl-1H-pyrazole

• Reaction Setup: Dissolve 4-bromo-1-methyl-1H-pyrazole (1.0 eq) in acetonitrile in a round-bottom flask fitted with a magnetic stirrer.

• Reagent Addition: Add N-chlorosuccinimide (NCS) (1.1 eq) to the solution at room temperature.

• Reaction Monitoring: Stir the reaction mixture at room temperature and monitor its progress by TLC or GC-MS. The reaction usually takes 4-8 hours to complete.

• Work-up: Upon completion, pour the reaction mixture into water and extract with ethyl acetate (3 x 50 mL).

• Purification: Combine the organic extracts, wash with brine, dry over anhydrous magnesium sulfate, and concentrate in vacuo. The resulting residue can be purified by flash column chromatography (silica gel, hexane/ethyl acetate) to afford the desired 4-bromo-5-chloro-1-methyl-1H-pyrazole.[12][13]

Data Summary

Compound	Molecular Formula	Molecular Weight ( g/mol )	CAS Number
4-bromo-1-methyl-1H-pyrazole	C₄H₅BrN₂	161.00	15803-02-8[11]
4-bromo-5-chloro-1-methyl-1H-pyrazole	C₄H₄BrClN₂	195.44	1350323-81-7[12][14]

References

• World Journal of Pharmacy and Pharmaceutical Sciences.
• ResearchGate. The Reactivity Trends in Electrochemical Chlorination and Bromination of N-Substituted and N-Unsubstituted Pyrazoles*. 2016.
• IJCRT.org.
• ResearchGate. Scheme 1 Synthesis of 4-bromo-N-(5-methyl-1H-pyrazol-3-yl)benzamide (5)... 2024.
• PMC. Recent Synthetic Advances in C–H/N–H Functionalization of 1H‐Pyrazoles: Diverse Strategies Across Variously Substituted Scaffolds. 2025.
• Taylor & Francis Online. Green synthesis of pyrazole systems under solvent-free conditions. 2017.
• TSI Journals. SYNTHESIS OF CHLOROSUBSTITUTED 4–BROMO–3, 5–DIARYL–1–SUBSTITUTED PYRAZOLES. 2011.
• Organic Chemistry Portal. Pyrazole synthesis.
• ResearchGate.
• PMC. Substituted Pyrazoles and Their Heteroannulated Analogs—Recent Syntheses and Biological Activities.
• Organic Syntheses. 4 - Organic Syntheses Procedure.
• Chemical Synthesis Database. 4-bromo-5-chloro-1H-pyrazole. 2025.
• ResearchGate. Halogenation of the pyrazole scaffold | Download Table.
• PMC. Ring‐Opening Chlorination and Bromination of Pyrazolopyridines and Isoxazoles. 2025.
• ResearchGate. (PDF) Ring‐Opening Chlorination and Bromination of Pyrazolopyridines and Isoxazoles. 2025.
• MDPI. Revisiting the Chemistry of Vinylpyrazoles: Properties, Synthesis, and Reactivity. 2022.
• MDPI. Recent Advances in Synthesis and Properties of Pyrazoles. 2022.
• ChemScene. 1350323-81-7 | 4-Bromo-5-chloro-1-methyl-1H-pyrazole.
• Benchchem. 3-Bromo-5-chloro-1-methyl-1H-pyrazole.
• ACS Publications. Regioselective Pyrazole Synthesis via Base-Mediated [3+2] Cycloaddition of 2-Alkynyl-1,3-Dithianes and Sydnones | The Journal of Organic Chemistry. 2025.
• Pharmaguideline. Synthesis, Reactions and Medicinal Uses of Pyrazole.
• Benchchem.
• Advanced ChemBlocks. 4-bromo-5-chloro-1-methyl-pyrazole 95%. 2026.
• ACS Publications. Halogenation of N-oxygenated pyrazoles. Preparation of N-oxygenated 4-halopyrazole and 4,4-dihalo-4H-pyrazole derivatives | The Journal of Organic Chemistry.
• Hoffman Fine Chemicals. CAS 1350323-81-7 | 4-Bromo-5-chloro-1-methyl-1H-pyrazole.
• J&K Scientific. 4-Bromo-5-chloro-1-methyl-1H-pyrazole | 1350323-81-7.
• Master Organic Chemistry. Selectivity in Free Radical Reactions: Bromination vs.
• Chemistry LibreTexts. 9.
• Santa Cruz Biotechnology. 4-Bromo-5-methyl-1H-pyrazole | CAS 13808-64-5 | SCBT.
• Sigma-Aldrich. 4-Bromo-1-methyl-1H-pyrazole 97 15803-02-8.

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• 13. 4-bromo-5-chloro-1-methyl-pyrazole 95% | CAS: 1350323-81-7 | AChemBlock [achemblock.com]
• 14. hoffmanchemicals.com [hoffmanchemicals.com]

Technical Support Center: Purification of 4-Bromo-5-chloro-1-methyl-1H-pyrazole

Welcome to the Technical Support Center. This guide is designed for researchers, scientists, and drug development professionals who require high-purity isolation of 4-bromo-5-chloro-1-methyl-1H-pyrazole (CAS: 1350323-81-7). Due to the dense halogenation and specific lipophilicity of this building block, standard purification methods often require precise optimization to avoid co-elution of regioisomers or crystallization failures.

Physicochemical Profile & Chromatographic Parameters

Understanding the intrinsic properties of the target molecule is the first step in designing a self-validating purification system. The electron-withdrawing nature of the bromine and chlorine atoms slightly reduces the basicity of the pyrazole nitrogens, which dictates its behavior during chromatography and extraction[1].

Property	Value / Description
IUPAC Name	4-bromo-5-chloro-1-methyl-1H-pyrazole
CAS Number	1350323-81-7
Molecular Formula	C4H4BrClN2
Molecular Weight	195.44 g/mol [2]
Polarity Profile	Moderately lipophilic; highly soluble in DCM and EtOAc.
Recommended TLC Stain	UV (254 nm) active; Iodine vapor for non-UV impurities.
Storage Conditions	Inert atmosphere (Argon/N2), 2-8°C, protected from light[3].

Core Purification Workflows

The selection of a purification method depends entirely on the crude purity profile. The workflow below illustrates the logical progression from crude synthesis to >99% analytical purity.

Workflow for selecting the optimal purification strategy for halogenated pyrazoles.

Protocol A: Silica Gel Flash Chromatography (Primary Isolation)

Causality: Crude reaction mixtures from direct halogenation (e.g., using N-halosuccinimides) often contain unreacted precursors, over-halogenated byproducts, and succinimide waste[1]. Silica gel chromatography exploits the subtle polarity differences between mono-, di-, and non-halogenated species.

Step-by-Step Methodology:

• Sample Preparation: Dissolve the crude mixture in a minimum volume of dichloromethane (DCM). If the mixture is highly viscous, dry-load it onto a small amount of silica gel to ensure a narrow loading band.

• Column Equilibration: Pack and equilibrate the column with 100% n-hexane.

• Elution Gradient: Begin elution with 100% n-hexane to flush out highly non-polar poly-halogenated impurities. Gradually step up the polarity to 5–10% Ethyl Acetate (EtOAc) in n-hexane.

• Fraction Collection: The target 4-bromo-5-chloro-1-methyl-1H-pyrazole will elute as a distinct band. Monitor fractions via TLC (UV 254 nm).

• Concentration: Pool the fractions containing the pure product and concentrate under reduced pressure to yield a semi-pure solid.

Protocol B: Recrystallization (Polishing to >99% Purity)

Causality: While chromatography removes major byproducts, structurally similar regioisomers may co-elute. Recrystallization from a non-polar solvent like n-hexane leverages the specific crystal lattice energy of the target molecule, effectively excluding these impurities[4][5].

Step-by-Step Methodology:

• Dissolution: Suspend the semi-pure solid in a minimal amount of boiling n-hexane[5]. Add the hot solvent dropwise until the solid just dissolves.

• Clarification: If insoluble particulates remain, perform a rapid hot filtration to prevent premature crystallization.

• Cooling: Allow the solution to cool to room temperature undisturbed. Slow cooling promotes organized crystal nucleation, preventing the entrapment of mother liquor impurities within the lattice.

• Maturation: Transfer the flask to an ice bath (0-4 °C) for 30 minutes to maximize thermodynamic yield[4].

• Isolation: Filter the crystals via a Büchner funnel, wash with a minimal volume of ice-cold n-hexane, and dry under high vacuum.

Troubleshooting Guide & FAQs

Troubleshooting decision tree for resolving oiling out during recrystallization.

Q1: My compound is "oiling out" (forming a biphasic liquid) instead of crystallizing. How do I fix this? Causality: Oiling out occurs when the compound's solubility in the solvent drops drastically at a temperature above its melting point, or when high levels of impurities disrupt the crystal lattice, causing it to separate as a supercooled liquid melt[4]. Solution:

• Reheat the mixture until it becomes a single clear phase.

• Add 10-20% more of the recrystallization solvent (n-hexane) to lower the saturation temperature below the compound's melting point.

• Cool the solution extremely slowly using an insulated Dewar flask.

• Introduce a seed crystal exactly at the cloud point to force nucleation over phase separation[4].

Q2: I am struggling to separate the target compound from closely related non-basic impurities. Is there an alternative to chromatography? Causality: Neutral or non-basic impurities will not interact with acids, whereas the pyrazole ring retains weak basicity. Solution: Utilize the Acid Addition Salt Method [6]. Dissolve the crude pyrazole in an organic solvent and add an equimolar amount of an anhydrous inorganic mineral acid (e.g., HCl in dioxane). The 4-bromo-5-chloro-1-methyl-1H-pyrazole will form a protonated pyrazolium salt and precipitate out. Filter the salt, wash away the non-basic impurities, and then neutralize the salt with a mild aqueous base (like NaHCO3) to recover the purified free base pyrazole[6].

Q3: How should I handle and store the purified 4-bromo-5-chloro-1-methyl-1H-pyrazole? Causality: Halogenated pyrazoles can be sensitive to prolonged light exposure and moisture, and pose specific health hazards including acute toxicity and severe irritation (H302, H315, H319, H335)[7]. Solution: Store the purified crystals in an amber glass vial under an inert atmosphere (Argon or Nitrogen) at 2-8°C[3]. Always handle under a certified chemical fume hood using appropriate PPE, as the compound causes skin and serious eye irritation[7].

References

• WO2011076194A1 - Method for purifying pyrazoles Google P

• Synthesis of substituted-3-iodo-1H-pyrazole derivatives and their further modification under Sonogashira cross-coupling reaction Arkat USA [Link]

• Halogenation of Pyrazoles Using N‐Halosuccinimides in CCl4 and in Water ResearchGate[Link]

Sources

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• 3. achmem.com [achmem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. arkat-usa.org [arkat-usa.org]
• 6. WO2011076194A1 - Method for purifying pyrazoles - Google Patents [patents.google.com]
• 7. static.cymitquimica.com [static.cymitquimica.com]

Technical Support Center: Optimization of Pyrazole Halogenation

Welcome to the Technical Support Center for Pyrazole Halogenation. This guide is designed for researchers, scientists, and drug development professionals. It provides field-proven troubleshooting guides, mechanistic FAQs, self-validating protocols, and quantitative data to help you optimize the halogenation of pyrazole scaffolds—a critical step in developing cross-coupling intermediates and modulating the lipophilicity of active pharmaceutical ingredients (APIs).

Section 1: Troubleshooting & Mechanistic FAQs

Q1: Why is my halogenation reaction exclusively yielding the C-4 isomer when I need C-3 or C-5 halogenation? Causality: The pyrazole ring is a heterocycle containing both a pyrrole-like nitrogen (N1) and a pyridine-like nitrogen (N2). The resonance structures of pyrazole dictate that the C-4 position is the most electron-rich carbon in the ring. Consequently, standard Electrophilic Aromatic Substitution ( SE​Ar ) using reagents like N-bromosuccinimide (NBS) or N-chlorosuccinimide (NCS) will inherently target the C-4 position[1]. Solution: To bypass this electronic preference and achieve C-5 halogenation, you must change the mechanistic pathway from SE​Ar to Directed Ortho-Metalation (DoM) . By utilizing an N1-substituted pyrazole, you can use a strong base (e.g., n-BuLi) to selectively deprotonate the highly acidic C-5 position. The resulting lithiated intermediate can then be trapped with a halogen source (e.g., C2​Cl6​ , CBr4​ , or I2​ ). For C-3/C-5 halogenation, dehydroxyhalogenation of pyrazolones using POCl3​ or POBr3​ is also highly effective.

Q2: I am observing over-halogenation (e.g., 4,5-dibromopyrazole) and N-halogenation. How can I control the stoichiometry and regioselectivity? Causality: Highly reactive elemental halogens ( Br2​ , Cl2​ ) or excess equivalents of N-halosuccinimides at elevated temperatures generate a high concentration of electrophiles, leading to polyhalogenation. Furthermore, N-halogenation is a fast kinetic process; while it often rearranges to the thermodynamic C-4 product under acidic conditions or heat, it can persist as an impurity if the reaction is quenched too early[2]. Solution: Switch to milder, self-regulating conditions. Use exactly 1.0 to 1.05 equivalents of N-halosuccinimides in polar aprotic solvents (like MeCN) at 0 °C to room temperature. The slow dissolution of NXS reagents ensures a low, steady concentration of the active halogen.

Q3: My pyrazole substrate has electron-withdrawing groups (EWGs) at C-3/C-5, and the C-4 halogenation is failing. What should I do? Causality: EWGs (such as −CF3​ , −NO2​ , or −CN ) strongly deactivate the pyrazole ring towards SE​Ar by pulling electron density away from the C-4 position, raising the activation energy required to form the Wheland intermediate. Solution: You must increase the electrophilicity of your halogen source. Recent advancements demonstrate that using an organocatalyst, such as the inexpensive organic dye Gallocyanine, acts as a highly efficient halogen-transfer agent. As detailed in, this catalyst enhances the reactivity of NBS and NCS, allowing for the successful halogenation of highly deactivated pyrazoles without requiring harsh transition metals or extreme heat.

Section 2: Experimental Workflows & Protocols

Protocol A: Mild C-4 Bromination/Chlorination using N-Halosuccinimides (NBS/NCS)

Self-Validating Mechanism: The use of Acetonitrile (MeCN) ensures complete substrate solubility while maintaining a mild environment. The reaction's progress is visually self-validating: the initial suspension of NXS will slowly dissolve, and the reaction mixture will change color as the electrophilic halogen is consumed.

Step-by-Step Methodology:

• Preparation: Dissolve the pyrazole substrate (1.0 equiv, e.g., 10 mmol) in anhydrous MeCN to achieve a 0.2 M concentration.

• Addition: Cool the solution to 0 °C using an ice bath. Slowly add the halogenating agent (NBS for bromination, NCS for chlorination) (1.05 equiv) in 3–4 portions over 15 minutes. This prevents exothermic degradation and suppresses di-halogenation[1].

• Reaction: Remove the ice bath and allow the mixture to stir at room temperature (rt) for 1–2 hours. Monitor via LC-MS or TLC.

• Work-up: Once the starting material is consumed, quench the reaction with saturated aqueous Na2​S2​O3​ to neutralize any unreacted electrophilic halogen.

• Extraction: Extract the aqueous layer with Ethyl Acetate (3 × 20 mL). Wash the combined organic layers with brine, dry over anhydrous Na2​SO4​ , and concentrate in vacuo.

• Purification: The byproduct (succinimide) is highly water-soluble and mostly removed during the aqueous wash. Purify the crude product via flash column chromatography if trace impurities remain.

Protocol B: Green Aqueous Iodination using I2​ and H2​O2​

Self-Validating Mechanism: Hydrogen peroxide oxidizes molecular iodine to a highly electrophilic iodonium species ( I+ equivalent). The reaction is self-indicating; the dark brown color of molecular iodine dissipates as it is incorporated into the pyrazole ring, leaving water as the only stoichiometric byproduct .

Step-by-Step Methodology:

• Preparation: Suspend the pyrazole (1.0 equiv) in distilled water (0.5 M).

• Reagent Addition: Add molecular iodine ( I2​ , 0.5 equiv). The solution will become dark brown.

• Oxidation: Dropwise add 30% aqueous H2​O2​ (0.6 equiv). Caution: This step is mildly exothermic.

• Reaction: Stir vigorously at room temperature for 2–4 hours.

• Isolation: The highly lipophilic 4-iodopyrazole typically precipitates directly from the aqueous phase. Filter the solid, wash with cold water and a 10% Na2​S2​O3​ solution, and dry under high vacuum.

Section 3: Quantitative Data & Reagent Selection

The following table summarizes the optimal conditions and expected outcomes for various pyrazole halogenation strategies, allowing for rapid reagent selection based on your target molecule.

Halogenating Agent	Target Halogen	Typical Solvent	Temp (°C)	Regioselectivity	Typical Yield	Mechanistic Notes & Causality
NBS	Bromine (Br)	MeCN or DMF	0 to RT	C-4	85 - 95%	Standard mild SE​Ar reagent; succinimide byproduct is easily washed away.
NCS	Chlorine (Cl)	MeCN or DMF	RT to 60	C-4	75 - 90%	Less reactive than NBS; deactivated substrates may require Gallocyanine catalyst.
NIS	Iodine (I)	MeCN or DMF	RT	C-4	80 - 95%	Highly selective; light-sensitive, keep the reaction vessel wrapped in foil.
I2​ / H2​O2​	Iodine (I)	Water	RT	C-4	70 - 90%	Green chemistry protocol; H2​O2​ generates the active I+ species in situ.
n-BuLi, then CBr4​	Bromine (Br)	THF	-78	C-5	60 - 80%	Directed Ortho-Metalation (DoM); strictly requires an N1-protecting/directing group.
Oxone / NaX	Cl, Br	Water / EtOAc	RT	C-4	80 - 93%	Generates hypohalite in situ; completely avoids organic byproducts.

Section 4: Visualizations & Logical Workflows

The following diagrams map the decision-making logic for selecting a halogenation strategy and the divergent mechanistic pathways that dictate regioselectivity.

Decision tree for selecting pyrazole halogenation strategies based on target regioselectivity.

Mechanistic pathways comparing C-4 Electrophilic Aromatic Substitution vs C-5 Directed Metalation.

References

• Qasid, M., et al. "Organocatalytic Halogenation of Indazoles and Pyrazoles with N-Halosuccinimides Enhanced by Gallocyanine as Halogen-Transfer Agent", The Journal of Organic Chemistry. URL: [Link]

• Fricero, P., et al. "Synthesis and Modular Reactivity of Pyrazole 5-Trifluoroborates: Intermediates for the Preparation of Fully Functionalized Pyrazoles", The Journal of Organic Chemistry. URL: [Link]

• Kim, M. M., et al. "Green iodination of pyrazoles with iodine/hydrogen peroxide in water", Tetrahedron Letters. URL: [Link]

Sources

• 1. eprints.whiterose.ac.uk [eprints.whiterose.ac.uk]
• 2. etheses.whiterose.ac.uk [etheses.whiterose.ac.uk]

Pyrazole Synthesis Technical Support Center: Troubleshooting &amp; Methodological Guide

Welcome to the Pyrazole Synthesis Technical Support Center. As a cornerstone of medicinal chemistry and materials science, the pyrazole scaffold is ubiquitous in modern drug development[1]. However, synthesizing these nitrogen-rich heterocycles—particularly via classical condensation or multicomponent reactions—often presents significant challenges regarding regioselectivity, yield optimization, and intermediate stability[2].

This guide provides field-proven troubleshooting strategies, mechanistic insights, and self-validating protocols designed for senior researchers and application scientists.

Section 1: Mechanistic Diagnostics & Regioselectivity Control

The Knorr pyrazole synthesis remains the primary method for constructing the pyrazole core via the cyclocondensation of a 1,3-dicarbonyl compound with a hydrazine derivative[2]. When utilizing unsymmetrical 1,3-dicarbonyls, the initial nucleophilic attack can occur at either carbonyl carbon, leading to a mixture of regioisomers.

Mechanistic logic governing regioselectivity in the Knorr pyrazole synthesis.

Q&A: Troubleshooting Regioselectivity

Q: I am consistently obtaining an intractable mixture of 3,5-disubstituted regioisomers. How can I bias the reaction toward a single kinetic or thermodynamic product? A: Regioselectivity in the Knorr synthesis is dictated by a delicate balance of steric hindrance and electronic effects[3].

• Steric Control: Bulky substituents on the 1,3-dicarbonyl will direct the initial nucleophilic attack of the hydrazine to the less sterically hindered carbonyl group[3].

• Electronic Control: Electron-withdrawing groups increase the electrophilicity of the adjacent carbonyl carbon, making it more susceptible to the initial attack[3].

• Environmental Modulation: The choice of solvent and pH can dramatically alter the reaction pathway. Running the reaction under highly acidic conditions can selectively protonate one carbonyl over the other, altering its electrophilicity and shifting the regioisomeric ratio[3].

Section 2: Yield Optimization & Reactivity Bottlenecks

Q&A: Troubleshooting Low Yields

Q: My pyrazole yield from the condensation of β-ketonitriles and hydrazine is consistently below 40%. What are the primary failure points? A: Low yields in this specific pathway are typically caused by two distinct chemical degradation factors:

• Hydrolysis of the Starting Material: β-ketonitriles are highly susceptible to hydrolysis. If strongly acidic or basic conditions are employed, the β-ketonitrile may hydrolyze back into a carboxylic acid before cyclization can occur. To mitigate this, neutralize the reaction mixture prior to hydrazine addition, or run the reaction under strictly neutral conditions in a non-aqueous solvent[4].

• Hydrazine Degradation: Hydrazine and its derivatives degrade over time via oxidation. Always use freshly opened, titrated, or purified hydrazine to ensure accurate stoichiometry. A slight excess (1.1 to 1.2 equivalents) is often required to drive the reaction to completion[4].

Q: Are there alternative methodologies to bypass the regioselectivity issues of the Knorr synthesis entirely? A: Yes. If the Knorr condensation cannot be optimized for your specific substrate, consider a stepwise 1,3-dipolar cycloaddition approach. For example, the reaction of electron-deficient N-arylhydrazones with nitroolefins in trifluoroethanol (TFE) and trifluoroacetic acid (TFA) yields 1,3,5-trisubstituted pyrazoles with absolute regiocontrol[5]. This method relies on the inherent nucleophilicity difference between the nitrogen and carbon atoms of the hydrazone, forcing a stepwise cycloaddition rather than a concerted pathway[5].

Section 3: Quantitative Reaction Metrics

To facilitate easy comparison of reaction conditions, the following table summarizes quantitative data and expected yields for various pyrazole synthesis methodologies.

Synthesis Method	Reactants	Solvent / Catalyst	Conditions	Yield (%)	Regioselectivity Notes
Standard Knorr Synthesis [2]	Acetylacetone + Phenylhydrazine	Ethanol	Reflux, 1-2h	92%	N/A (Symmetrical dicarbonyl)
Standard Knorr Synthesis [2]	Benzoylacetone + Phenylhydrazine	Ethanol	Reflux, 1-2h	85%	Mixture obtained; requires separation
Multicomponent Aqueous	Enaminone + Benzaldehyde + Hydrazine HCl	Water / NH₄OAc	Reflux, 1h	60-75%	Green chemistry approach; high atom economy
Stepwise Cycloaddition [5]	N-Arylhydrazone + Nitroolefin	TFE / TFA	Thermal	Moderate-High	Excellent (>95:5); strict regiocontrol
β-Ketonitrile Cyclization [4]	β-Ketonitrile + Substituted Hydrazine	Ethanol	Room Temp to Reflux	Variable	Highly dependent on substrate stability

Section 4: Validated Experimental Protocols

To ensure reproducibility and scientific integrity, the following protocols are designed as self-validating systems.

Standardized workflow for the extraction and purification of synthesized pyrazoles.

Protocol A: General Knorr Synthesis of Substituted Pyrazoles

This protocol serves as a baseline for the cyclocondensation of 1,3-dicarbonyls or β-ketonitriles with hydrazines[2][4].

• Reactant Preparation: In a flame-dried round-bottom flask equipped with a magnetic stir bar and reflux condenser, dissolve the 1,3-dicarbonyl compound or β-ketonitrile (1.0 equivalent) in anhydrous ethanol to achieve a 0.2 M concentration[4].

• Hydrazine Addition: Cool the solution to 0 °C using an ice bath. Slowly add hydrazine hydrate or the desired substituted hydrazine (1.1 to 1.2 equivalents) dropwise to control the exothermic hydrazone formation[2][4].

• Cyclocondensation: Remove the ice bath and allow the reaction to warm to room temperature. Depending on the steric bulk of the substrates, either stir at room temperature for 4 hours or heat to reflux until the starting material is completely consumed (validate via TLC or LC-MS)[4].

• Quenching & Extraction: Cool the mixture to room temperature, quench with distilled water, and extract three times with ethyl acetate (EtOAc)[3].

• Purification: Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure. Purify the crude residue via flash column chromatography on silica gel to separate any formed regioisomers[3].

Protocol B: Regioselective Synthesis via N-Arylhydrazones and Nitroolefins

This acid-assisted protocol is ideal for synthesizing 1,3,5-tri- and 1,3,4,5-tetrasubstituted pyrazoles when Knorr regioselectivity fails[5].

• Hydrazone Activation: Dissolve the electron-deficient N-arylhydrazone (1.0 equivalent) in 2,2,2-trifluoroethanol (TFE) to achieve a 0.1 M solution[5].

• Acid Catalysis: Add trifluoroacetic acid (TFA) (0.2 equivalents) to the solution to activate the electrophilic centers and facilitate the nucleophilic attack[5].

• Nitroolefin Addition: Add the aliphatic or aromatic nitroolefin (1.2 equivalents) to the reaction mixture[5].

• Cycloaddition & Elimination: Stir the reaction at the designated thermal conditions (typically 60-80 °C) until the stepwise cycloaddition and subsequent oxidative elimination of nitrous acid are complete (validate via LC-MS trace)[5].

• Isolation: Concentrate the reaction mixture directly under reduced pressure and purify via silica gel chromatography to isolate the pure, single-regioisomer pyrazole[5].

References

• [1] Recent Advances in Synthesis and Properties of Pyrazoles. MDPI. 1

• [4] Troubleshooting low yields in pyrazole synthesis from β-ketonitriles. Benchchem. 4

• [2] Knorr Pyrazole Synthesis: A Detailed Protocol for the Preparation of Substituted Pyrazoles. Benchchem. 2

• [3] Technical Support Center: Managing Regioselectivity in Substituted Pyrazole Synthesis. Benchchem.3

• [5] Regioselective Synthesis of 1,3,5-Tri- and 1,3,4,5-Tetrasubstituted Pyrazoles from N-Arylhydrazones and Nitroolefins. Organic Chemistry Portal. 5

• A Simple and Efficient Multicomponent Synthesis of Novel Pyrazole, N-Aminopyridine and Pyrazolo[3,4-b]Pyridine Derivatives in Water. Longdom Publishing.

Sources

• 1. mdpi.com [mdpi.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Regioselective Synthesis of 1,3,5-Tri- and 1,3,4,5-Tetrasubstituted Pyrazoles from N-Arylhydrazones and Nitroolefins [organic-chemistry.org]

Technical Support Center: Catalyst Selection for Functionalizing 4-Bromo-5-chloro-1-methyl-1H-pyrazole

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to address the nuanced challenges of functionalizing 4-bromo-5-chloro-1-methyl-1H-pyrazole . This dihalogenated scaffold is highly valuable in drug discovery, but achieving perfect site-selectivity requires a deep understanding of organometallic mechanisms, specifically the thermodynamics of oxidative addition.

Mechanistic Foundation & Site-Selectivity

The regioselective functionalization of 4-bromo-5-chloro-1-methyl-1H-pyrazole hinges on exploiting the thermodynamic differences between its carbon-halogen bonds. In palladium-catalyzed cross-coupling reactions, the oxidative addition step is generally rate- and regioselectivity-determining. The reactivity strictly follows the order of bond dissociation energy (BDE)[1].

Theoretical calculations demonstrate that C-Cl bonds in halo-heterocycles possess BDEs approximately 7–10 kcal/mol higher than their C-Br counterparts, fundamentally dictating the site of initial oxidative addition[2]. Consequently, the C4-Br position is the primary site of reactivity. However, the C5-Cl bond is electronically activated by the adjacent N1-methyl group. This proximity effect means that overly aggressive catalyst systems can easily erode site-selectivity, leading to unwanted over-coupling.

Quantitative Catalyst Selection Data

Summarizing the thermodynamic parameters dictates our catalyst selection strategy:

Property / Parameter	C4 Position (Bromine)	C5 Position (Chlorine)
Bond Dissociation Energy (BDE)	~68–70 kcal/mol	~75–81 kcal/mol
Oxidative Addition Kinetics	Fast (Primary reaction site)	Slow (Requires activation)
Recommended Pd Precatalyst	Pd(PPh₃)₄, Pd(OAc)₂, Pd(dppf)Cl₂	Pd₂(dba)₃, Pd(OAc)₂, PEPPSI-IPr
Recommended Ligands	PPh₃, dppf, dtbpf	XPhos, SPhos, RuPhos, BrettPhos
Optimal Base	K₂CO₃, Na₂CO₃, K₃PO₄	Cs₂CO₃, NaOtBu, KOtBu
Typical Temperature	60–80 °C	90–110 °C

Visualizing the Strategy

Decision tree for site-selective cross-coupling of 4-bromo-5-chloro-1-methyl-1H-pyrazole.

Palladium catalytic cycle highlighting oxidative addition as the regioselectivity-determining step.

Frequently Asked Questions (FAQs)

Q: I am trying to selectively perform a Suzuki-Miyaura coupling at the C4 position, but I am observing significant amounts of 4,5-disubstituted byproducts. How do I stop this over-reaction? A: Over-coupling occurs when the catalyst system is too electron-rich or the reaction temperature is too high, allowing the palladium species to overcome the higher activation barrier of the C5-Cl bond. To restore selectivity, step down the reactivity of your catalyst. Avoid bulky dialkylbiaryl phosphines (e.g., XPhos, SPhos) during the first coupling, as these are specifically engineered to activate C-Cl bonds[3]. Instead, utilize a standard Pd(II) precatalyst with a bidentate ligand, such as Pd(dppf)Cl₂, and lower the temperature to 70 °C.

Q: After successfully functionalizing the C4 position, my subsequent Buchwald-Hartwig amination at the C5-Cl position is stalling at low conversion. What is the optimal catalyst? A: Once the C4 position is functionalized, the C5-Cl bond becomes sterically hindered, and its inherently high BDE makes oxidative addition difficult. You must switch to a highly active catalyst system. Employ a bulky, electron-rich ligand such as tBuXPhos or BrettPhos paired with Pd₂(dba)₃. The intense electron density of these ligands accelerates oxidative addition into the stubborn C-Cl bond, while their steric bulk forces rapid reductive elimination[4].

Q: I am observing significant protodehalogenation (loss of the bromine or chlorine atom) instead of the desired cross-coupled product. Why does this happen? A: Protodehalogenation (or hydrodehalogenation) is a competing side reaction where the Pd(II) intermediate abstracts a proton or undergoes β-hydride elimination before transmetalation can occur. This is exacerbated by slow transmetalation rates or the presence of protic solvents[1]. To mitigate this, ensure strictly anhydrous conditions, switch to an aprotic solvent (e.g., toluene), and verify the quality and equivalents of your nucleophile to accelerate the transmetalation step.

Troubleshooting Guides & Experimental Protocols

Protocol A: Highly Selective C4 Suzuki-Miyaura Coupling

Objective: Functionalize the C4-Br position while leaving the C5-Cl bond intact for downstream chemistry.

• Reagent Loading: To an oven-dried Schlenk flask, add 4-bromo-5-chloro-1-methyl-1H-pyrazole (1.0 eq), the desired arylboronic acid (1.05 eq), and K₂CO₃ (2.0 eq). Causality: A near-stoichiometric amount of boronic acid prevents excess reagent from driving unwanted secondary couplings at the C5 position.

• Catalyst Addition: Add Pd(dppf)Cl₂ (5 mol%). Causality: The dppf ligand provides sufficient electron density for C-Br insertion but lacks the extreme bulk/electron-richness required to activate the C5-Cl bond, ensuring perfect regioselectivity.

• Solvent & Degassing: Add a degassed mixture of 1,4-Dioxane/H₂O (4:1, 0.2 M). Seal the flask, evacuate, and backfill with Argon three times. Causality: Oxygen rapidly oxidizes active Pd(0) species to inactive Pd(II) peroxo complexes, terminating the catalytic cycle.

• Reaction: Heat the mixture to 70 °C for 4–6 hours. Monitor progression via LC-MS. Causality: Maintaining a moderate temperature (≤70 °C) provides the kinetic energy needed for C4-Br oxidative addition while remaining below the thermal threshold required for C5-Cl activation.

• Workup & Purification: Cool to room temperature, dilute with ethyl acetate, and wash sequentially with water and brine. Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate. Causality: Complete removal of water and inorganic salts is critical, as residual moisture will poison the highly sensitive catalysts required for subsequent C5 functionalization.

Protocol B: Challenging C5 Buchwald-Hartwig Amination

Objective: Functionalize the sterically hindered and electronically deactivated C5-Cl bond post-C4 functionalization.

• Reagent Loading: Inside a nitrogen-filled glovebox, add the C4-functionalized 5-chloro-1-methyl-1H-pyrazole (1.0 eq), the amine nucleophile (1.2 eq), and NaOtBu (1.5 eq) to a reaction vial. Causality: Strong alkoxide bases are mandatory to deprotonate the amine, forming the necessary amide anion for efficient transmetalation.

• Catalyst Addition: Add Pd₂(dba)₃ (2.5 mol%) and tBuXPhos (5 mol%). Causality: The dialkylbiaryl phosphine tBuXPhos is exceptionally bulky and electron-rich, specifically designed to overcome the high activation barrier of unactivated C-Cl bonds.

• Solvent & Sealing: Add anhydrous Toluene (0.1 M) and seal the vial tightly with a PTFE-lined cap. Causality: Anhydrous, aprotic conditions prevent the strong base from being neutralized and eliminate proton sources that cause protodehalogenation.

• Reaction: Remove the vial from the glovebox and heat to 100 °C in an oil bath for 12–16 hours.

• Workup: Cool to room temperature, dilute with dichloromethane, and filter through a pad of Celite. Causality: Celite filtration effectively removes precipitated inorganic salts and palladium black, preventing streaking during column chromatography.

References

• Title: Theoretical Bond Dissociation Energies of Halo-Heterocycles: Trends and Relationships to Regioselectivity in Palladium-Catalyzed Cross-Coupling Reactions Source: ResearchGate (Originally published in J. Am. Chem. Soc.) URL: [Link]

• Title: Development of Preformed Pd Catalysts for Cross-Coupling Reactions, Beyond the 2010 Nobel Prize Source: ACS Catalysis URL: [Link]

• Title: Cross-Coupling Reactions Guide Source: JMCCT URL: [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]
• 4. jmcct.com [jmcct.com]

Technical Support Center: Solvent Effects on the Synthesis of 4-Bromo-5-chloro-1-methyl-1H-pyrazole

Welcome to the Technical Support Center. This guide provides advanced troubleshooting protocols for the two-step synthesis of 4-bromo-5-chloro-1-methyl-1H-pyrazole, starting from 1-methyl-1H-pyrazol-5-amine. The synthesis involves an electrophilic bromination at the C4 position, followed by a Sandmeyer-type chlorination at the C5 position. Solvent selection in both stages is the most critical variable dictating regioselectivity, reaction kinetics, and overall yield.

Reaction Workflow

Reaction workflow for the synthesis of 4-bromo-5-chloro-1-methyl-1H-pyrazole.

Phase 1 Troubleshooting: Electrophilic Bromination at C4

Q1: Why am I getting low yields and unreacted starting material when using ethanol for the NBS bromination of 1-methyl-1H-pyrazol-5-amine? Answer: Protic solvents like ethanol severely hinder the electrophilic halogenation of pyrazol-5-amines. Ethanol forms strong hydrogen bonds with N-bromosuccinimide (NBS), deactivating the halogenating agent and stalling the reaction. Solution: Switch to a polar aprotic solvent, specifically Dimethyl Sulfoxide (DMSO). DMSO acts as both a solvent and a catalyst. The oxygen atom of DMSO coordinates with the bromine atom of NBS to form a highly polarized, reactive intermediate (DMSO·Br+). This intermediate rapidly reacts with the π-electrons of the pyrazole ring, driving the C4-bromination to near-quantitative yields (up to 95%) at room temperature 1[1].

Q2: Is there a greener alternative to halogenated solvents like CCl₄ or DCM for this bromination? Answer: Yes. While dichloromethane (DCM) and carbon tetrachloride (CCl₄) are classical solvents for electrophilic halogenation, they pose environmental and safety hazards. As noted above, DMSO is a greener, highly effective alternative that actively participates in the catalytic cycle. If aqueous conditions are strictly required, water can be used as a solvent for N-halosuccinimide reactions, though solubility issues with the specific 1-methyl-1H-pyrazol-5-amine substrate may require vigorous stirring or the addition of a phase-transfer catalyst.

Phase 2 Troubleshooting: Sandmeyer Chlorination at C5

Q3: During the Sandmeyer chlorination in aqueous HCl, I observe a significant amount of 4-bromo-5-hydroxy-1-methyl-1H-pyrazole byproduct. How can solvent choice prevent this? Answer: The 5-hydroxy byproduct is formed via the hydrolysis of the intermediate pyrazole diazonium salt. In an aqueous HCl solvent system, water acts as a competing nucleophile. If the diazonium salt decomposes before the copper(I) chloride complex can facilitate the radical-polar crossover transfer of the chloride ion, water attacks the C5 position. Solution: Ensure the reaction is kept strictly at 0 °C during diazotization to stabilize the diazonium intermediate. If hydrolysis persists, transition to a non-aqueous Sandmeyer protocol. By using anhydrous acetonitrile (MeCN) as the solvent, tert-butyl nitrite (t-BuONO) as the organic diazotizing agent, and anhydrous CuCl₂ as the chloride source, you completely eliminate water from the system, effectively suppressing the formation of the 5-hydroxy byproduct.

Q4: How does the concentration of the aqueous acid solvent affect the Sandmeyer reaction kinetics? Answer: If you proceed with the aqueous route, high chloride concentration is critical. The standard protocol requires 12.0 M HCl (concentrated hydrochloric acid)2[2]. Diluting the solvent reduces the concentration of the active nucleophile (Cl⁻) and drastically lowers the solubility of the CuCl catalyst (which dissolves by forming the soluble [CuCl₂]⁻ complex ion). A drop in acid concentration directly correlates with increased hydrolysis and a decreased chlorination yield.

Quantitative Data: Summary of Solvent Effects

Reaction Step	Solvent System	Mechanistic Role & Causality	Expected Outcome
C4-Bromination	Ethanol / Protic	Hydrogen bonding deactivates NBS	Low yield (<35%), unreacted SM
C4-Bromination	DMSO	Catalytic coordination (DMSO·Br+)	Excellent yield (up to 95%)
C5-Chlorination	Dilute HCl (aq)	Low [Cl⁻], promotes nucleophilic attack by H₂O	High 5-hydroxy byproduct
C5-Chlorination	12.0 M HCl (aq)	High[Cl⁻] drives Sandmeyer, dissolves CuCl	Good yield, minimal hydrolysis
C5-Chlorination	MeCN (Anhydrous)	Eliminates water, prevents hydrolysis	High purity, requires t-BuONO

Experimental Protocols (Self-Validating Systems)

Protocol A: C4-Bromination of 1-Methyl-1H-pyrazol-5-amine

• Preparation: Dissolve 1-methyl-1H-pyrazol-5-amine (1.0 equiv) in anhydrous DMSO (0.1 M concentration) under a nitrogen atmosphere.

• Reagent Addition: Add N-bromosuccinimide (NBS, 1.2 equiv) portion-wise at room temperature. Causality: Portion-wise addition prevents rapid exothermic spikes that could lead to over-bromination or thermal degradation.

• Reaction: Stir the mixture at room temperature for 3 hours. The DMSO solvent acts catalytically to polarize the NBS, driving the reaction to completion.

• Workup & Validation: Quench the reaction with water and extract with ethyl acetate (EtOAc). Wash the organic layer with brine (5x) to remove the highly polar DMSO solvent. Dry over Na₂SO₄, filter, and concentrate. Self-Validation: The complete removal of the DMSO solvent is validated by the absence of a 2.62 ppm singlet in the ¹H NMR spectrum of the crude product.

Protocol B: C5-Chlorination via Aqueous Sandmeyer Reaction

• Diazotization: Dissolve 4-bromo-1-methyl-1H-pyrazol-5-amine (11.6 mmol) in 12.0 M aqueous HCl (20.4 mL). Cool the solution to 0 °C. Add a solution of sodium nitrite (12.7 mmol) in H₂O (18.0 mL) dropwise over 10 minutes 2[2]. Causality: Strict temperature control at 0 °C prevents the premature thermal decomposition of the diazonium salt.

• Copper Catalysis: Stir for 10 minutes at 0 °C, then add the mixture in portions to a pre-cooled (0 °C) solution of copper(I) chloride (11.6 mmol) in 12.0 M HCl (10.2 mL)2[2].

• Nitrogen Evolution: Allow the reaction to warm to room temperature and stir for 3 hours. The visible evolution of nitrogen gas indicates the successful radical-polar crossover substitution of the diazonium group with chloride.

• Workup & Validation: Partition the mixture between CHCl₃ and H₂O. Extract the aqueous layer with CHCl₃ (3x). Wash the combined organic fractions with saturated aqueous NaHCO₃. Self-Validation: Continue washing until CO₂ evolution ceases; the cessation of bubbling physically validates the complete neutralization and removal of the 12.0 M HCl solvent2[2]. Dry over Na₂SO₄, filter, and concentrate to yield 4-bromo-5-chloro-1-methyl-1H-pyrazole.

References

• He, J., Wei, Y., Feng, Y., & Liu, P. (2021). "Halogenations of 3-Aryl-1H-pyrazol-5-amines." Beilstein Archives / Synthesis. 1

• Mulvihill, M. J., et al. (2013). "Fused Bicyclic Kinase Inhibitors." U.S. Patent 8,445,510 B2, OSI Pharmaceuticals, LLC. 2

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Reference Data & Comparative Studies

A Senior Application Scientist's Guide to the ¹H and ¹³C NMR Analysis of 4-bromo-5-chloro-1-methyl-1H-pyrazole

The Structural Landscape of 4-bromo-5-chloro-1-methyl-1H-pyrazole

To understand the NMR spectra, we must first visualize the molecule and the unique chemical environments of its constituent atoms.

Figure 1. Molecular structure of 4-bromo-5-chloro-1-methyl-1H-pyrazole with atom numbering for NMR assignment.

Predicted ¹H and ¹³C NMR Spectral Data

The following tables summarize the predicted chemical shifts (δ) in parts per million (ppm) for 4-bromo-5-chloro-1-methyl-1H-pyrazole. These predictions are based on an analysis of substituent effects observed in related pyrazole derivatives. For comparison, experimental data for 1-methylpyrazole and 4-bromo-1-phenyl-3-methoxy-1H-pyrazole are provided.

Table 1: Predicted ¹H NMR Chemical Shifts (in CDCl₃)

Compound	H3 (ppm)	H4 (ppm)	H5 (ppm)	N-CH₃ (ppm)
1-Methylpyrazole¹	~7.49	~6.22	~7.33	~3.85
4-bromo-5-chloro-1-methyl-1H-pyrazole (Predicted)	~7.6	-	-	~3.9

¹Note: Experimental data for 1-methylpyrazole is used as a baseline.

Table 2: Predicted ¹³C NMR Chemical Shifts (in CDCl₃)

Compound	C3 (ppm)	C4 (ppm)	C5 (ppm)	N-CH₃ (ppm)
1-Methylpyrazole¹	~138.7	~106.1	~129.5	~39.1
4-bromo-1-phenyl-3-methoxy-1H-pyrazole²	~161.2	-	~127.8	-
4-bromo-5-chloro-1-methyl-1H-pyrazole (Predicted)	~140	~95	~135	~40

¹Note: Experimental data for 1-methylpyrazole is used as a baseline. ²Note: Data for this compound is provided to illustrate the effect of a C4-bromo substituent.

Interpretation and Rationale for Predicted Spectra

The predicted chemical shifts are derived from the foundational structure of 1-methylpyrazole, with adjustments made for the electron-withdrawing and anisotropic effects of the bromine and chlorine substituents.

¹H NMR Spectrum

The ¹H NMR spectrum of 4-bromo-5-chloro-1-methyl-1H-pyrazole is expected to be remarkably simple, exhibiting two singlets.

• H3 Proton: The lone proton on the pyrazole ring, H3, is anticipated to appear as a singlet. In the parent 1-methylpyrazole, H3 resonates at approximately 7.49 ppm. The presence of a chlorine atom at the adjacent C5 position is expected to exert a deshielding effect, shifting this signal downfield to around 7.6 ppm . The bromine at C4 will have a lesser, but also likely deshielding, influence. Due to the substitution at C4, there are no adjacent protons to couple with, resulting in a sharp singlet.

• N-Methyl Protons: The three protons of the N-methyl group are also expected to appear as a singlet. In 1-methylpyrazole, this signal is found at about 3.85 ppm. The substituents at C4 and C5 are relatively distant, so their influence on the methyl group's chemical shift should be minimal. A slight downfield shift to approximately 3.9 ppm is predicted due to the overall electron-withdrawing nature of the halogenated ring.

¹³C NMR Spectrum

The proton-decoupled ¹³C NMR spectrum is predicted to show four distinct signals corresponding to the four unique carbon atoms.

• C3 Carbon: In 1-methylpyrazole, C3 appears at approximately 138.7 ppm. The substituents at C4 and C5 are expected to have a modest electronic effect on C3. A slight downfield shift to around 140 ppm is anticipated.

• C4 Carbon: This carbon is directly bonded to a bromine atom. The "heavy atom effect" of bromine typically causes a significant upfield shift for the directly attached carbon. Starting from the C4 chemical shift of ~106.1 ppm in 1-methylpyrazole, a substantial upfield shift is predicted, placing this signal around 95 ppm .

• C5 Carbon: The C5 carbon is bonded to a chlorine atom. Chlorine is strongly electronegative and will deshield the C5 carbon. Compared to the C5 resonance in 1-methylpyrazole (~129.5 ppm), a notable downfield shift to approximately 135 ppm is expected.

• N-Methyl Carbon: Similar to the protons of the methyl group, the N-methyl carbon is relatively insulated from the ring substituents. A minor downfield shift from its position in 1-methylpyrazole (~39.1 ppm) to around 40 ppm is predicted.

Recommended Experimental Protocol

For researchers who wish to acquire experimental data for 4-bromo-5-chloro-1-methyl-1H-pyrazole, the following protocol is recommended to ensure high-quality spectra.

Sample Preparation

• Sample Quantity: Accurately weigh 5-10 mg of the purified compound for ¹H NMR, and 15-25 mg for ¹³C NMR.

• Solvent Selection: Dissolve the sample in approximately 0.6-0.7 mL of a deuterated solvent in a clean, dry NMR tube. Chloroform-d (CDCl₃) is a good initial choice due to its ability to dissolve a wide range of organic compounds. Other suitable solvents include acetone-d₆ and dimethyl sulfoxide-d₆ (DMSO-d₆).[1]

• Internal Standard: Tetramethylsilane (TMS) is the standard internal reference (0.00 ppm).[2] Modern spectrometers can also reference the residual solvent peak (e.g., CDCl₃ at 7.26 ppm for ¹H and 77.16 ppm for ¹³C).[1][3][4]

NMR Spectrometer Parameters

The following are suggested starting parameters for a 400 MHz spectrometer. Optimization may be required based on the specific instrument and sample concentration.

Figure 2. Recommended NMR acquisition parameters for ¹H and ¹³C spectra.

Comparative Analysis with Alternative Structures

The utility of NMR in distinguishing isomers is unparalleled. For instance, if the product of a synthesis was the isomeric 5-bromo-4-chloro-1-methyl-1H-pyrazole , the NMR spectra would be significantly different.

• In the ¹H NMR, the H3 proton would be adjacent to the bromine at C4, likely resulting in a slightly different chemical shift compared to the target molecule.

• In the ¹³C NMR, the C4 carbon would be bonded to chlorine and the C5 carbon to bromine. This would lead to a downfield shift for C4 and an upfield shift for C5, the opposite of what is predicted for 4-bromo-5-chloro-1-methyl-1H-pyrazole.

Conclusion

While experimental NMR data for 4-bromo-5-chloro-1-methyl-1H-pyrazole is not currently in the public domain, a thorough analysis of substituent effects and comparison with related pyrazole derivatives allows for a confident prediction of its ¹H and ¹³C NMR spectra. The expected simplicity of the ¹H spectrum, with two singlets, and the characteristic shifts in the ¹³C spectrum, particularly the upfield shift of the bromine-bearing carbon and the downfield shift of the chlorine-bearing carbon, provide a clear spectral fingerprint for this molecule. This guide provides a robust framework for researchers to identify and characterize this compound, and serves as a practical example of how to approach the NMR analysis of novel substituted heterocycles.

References

• PubChem. 1-Methyl-1H-pyrazole. National Center for Biotechnology Information. [Link]

• Kleizienė, N., Arbačiauskienė, E., Holzer, W., & Šačkus, A. (2009). 4-Bromo-3-methoxy-1-phenyl-1H-pyrazole. Molbank, 2009(4), M639. [Link]

• Sapariya, N. H., Vaghasiya, B. K., Thummar, R. P., Kamani, R. D., Patel, K. H., Thakor, P., ... & Raval, D. K. (2017). Supplementary Information: In silico molecular docking study and biological evaluation of 5-(phenylthio) pyrazole based polyhydroquinoline core moiety. New Journal of Chemistry. [Link]

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• Fruchier, A., & Elguero, J. (1984). The Assignment of Long-Range ¹³C-¹H Coupling Constants in Pyrazoles. Magnetic Resonance in Chemistry, 22(11), 758-760.

• RSC Publishing. [Ce(L-Pro)2]2 (Oxa) as a heterogeneous recyclable catalyst: Synthesis of pyrazoles under mild reaction conditions. [Link]

• Claramunt, R. M., Elguero, J., Lopez, C., & Trofimenko, S. (1992). A ¹³C NMR spectroscopy study of the structure of N-H pyrazoles and indazoles. Canadian Journal of Chemistry, 70(9), 2415-2423.

• PubChem. 4-Bromopyrazole. National Center for Biotechnology Information. [Link]

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Definitive Characterization Techniques for Substituted Pyrazoles: A Comparative Guide

Substituted pyrazoles are privileged scaffolds in medicinal chemistry, forming the core of blockbuster drugs such as celecoxib, sildenafil, and ruxolitinib. However, the synthesis of these heterocycles—most commonly through the condensation of unsymmetrical 1,3-dicarbonyl compounds with substituted hydrazines—notoriously yields a mixture of 1,3- and 1,5-disubstituted regioisomers[1].

Because these regioisomers possess identical molecular weights and highly similar physicochemical properties, differentiating them is a significant analytical challenge. Relying solely on basic 1D Nuclear Magnetic Resonance (NMR) can lead to catastrophic misassignments in Structure-Activity Relationship (SAR) campaigns. As a Senior Application Scientist, I have structured this guide to objectively compare the performance of advanced characterization modalities, providing the causality behind experimental choices and self-validating protocols to ensure absolute regiochemical confidence.

Comparative Analysis of Characterization Modalities

To definitively assign the regiochemistry of a substituted pyrazole, researchers must move beyond basic connectivity and probe either spatial proximity or absolute 3D coordinates.

Liquid Chromatography-Mass Spectrometry (LC-MS/MS)

LC-MS is the frontline tool for reaction monitoring and isomer separation[2]. While the 1,3- and 1,5-isomers will often exhibit distinct chromatographic retention times, their MS/MS collision-induced dissociation (CID) fragmentation patterns are frequently indistinguishable.

• Verdict: Essential for confirming exact mass and isolating isomers, but insufficient as a standalone tool for de novo regiochemical assignment without reference standards.

2D NMR: The Solution-State Gold Standard

When X-ray quality crystals cannot be grown, 2D NMR is the definitive method for regiochemical assignment.

• NOESY (Nuclear Overhauser Effect Spectroscopy): This technique measures spatial proximity (typically < 5 Å). In a 1,5-disubstituted pyrazole, the N1-substituent (e.g., an N-methyl group) is spatially adjacent to the C5-substituent, yielding a strong NOE cross-peak[1]. Conversely, in a 1,3-disubstituted pyrazole, the N1-substituent is distant from the C3-substituent, and will instead show an NOE correlation only to the bare C5-proton of the pyrazole ring.

• 1 H- 15 N HMBC (Heteronuclear Multiple Bond Correlation): This is the ultimate arbiter of pyrazole connectivity. Pyrazoles contain a "pyrrole-like" nitrogen (N1, typically resonating around δ -160 to -180 ppm) and a "pyridine-like" nitrogen (N2, typically δ -70 to -80 ppm)[3]. 1 H- 15 N HMBC maps the 2-bond ( 2J ) and 3-bond ( 3J ) couplings between these specific nitrogens and the protons on the adjacent carbon substituents, unambiguously locking the regiochemistry[4].

X-Ray Crystallography

Single-crystal X-ray diffraction provides absolute 3D atomic coordinates and is the ultimate proof of solid-state regiochemistry[5],[6].

• Verdict: Absolute certainty, but fundamentally bottlenecked by the thermodynamic ability of the specific pyrazole derivative to form high-quality single crystals.

Quantitative Performance Comparison

The following table summarizes the operational performance and data yield of each characterization technique when applied to pyrazole regioisomers.

Analytical Technique	Primary Data Yielded	Regiochemical Confidence	Throughput	Sample Requirement
LC-MS/MS	Exact Mass, Retention Time, Fragmentation	Low (Often ambiguous for isomers)	High (< 10 mins)	< 0.1 mg
1D NMR ( 1 H, 13 C)	Basic Connectivity, Purity	Moderate (Prone to misassignment)	High (15 mins)	1–5 mg
2D NMR (NOESY)	Spatial Proximity (< 5 Å)	High (Definitive for N-substituted)	Medium (1–2 hrs)	5–10 mg
2D NMR ( 1 H- 15 N HMBC)	2- and 3-Bond Connectivity	Very High (Gold Standard in Solution)	Low (4–12 hrs)	10–20 mg
X-Ray Crystallography	Absolute 3D Atomic Coordinates	Absolute	Very Low (Days/Weeks)	High-quality single crystal

Experimental Protocol: Self-Validating 2D NMR Workflow

To achieve definitive solution-state characterization, the following protocol details the setup for a combined NOESY and 1 H- 15 N HMBC workflow.

Objective: Unambiguously assign the N1 vs. N2 positions relative to the C3/C5 substituents.

Step 1: Optimal Sample Preparation

• Action: Dissolve 15–20 mg of the chromatographically pure pyrazole in 600 µL of a rigorously dried deuterated solvent (e.g., DMSO- d6​ or CDCl 3​ ).

• Causality: If the pyrazole is unsubstituted at nitrogen (N-H), trace water or acid will catalyze rapid tautomerization, broadening the 15 N signals and destroying the J -coupling information. A dry, aprotic solvent locks the tautomeric equilibrium long enough for NMR detection.

Step 2: System Calibration (Self-Validation Check)

• Action: Perform a rigorous 90° pulse calibration for 1 H on the specific sample.

• Causality: 2D experiments rely on precise coherence transfer. Because 15 N has a very low gyromagnetic ratio and a natural abundance of only 0.37%, miscalibrated proton pulses will lead to severe signal loss, rendering the HMBC uninterpretable.

Step 3: NOESY Acquisition

• Action: Set the mixing time ( tm​ ) to 300–500 ms for small molecules (MW < 500 Da). Acquire with 16–32 scans per t1 increment.

• Causality: This specific mixing time allows sufficient cross-relaxation for NOE buildup between the N1-substituent and the C5-substituent without entering the spin-diffusion regime, which could create false-positive correlations.

Step 4: 1 H- 15 N HMBC Acquisition

• Action: Set the long-range coupling constant evolution delay to target nJNH​ = 5–8 Hz.

• Causality: The 2-bond and 3-bond nitrogen-proton couplings in pyrazole rings strictly fall within this 5–8 Hz window. Optimizing the delay for this specific J -value maximizes the cross-peak intensity between the N1/N2 atoms and the adjacent alkyl/aryl protons[4],[3].

Visualizing the Characterization Workflow

The decision matrix for characterizing a novel substituted pyrazole follows a strict hierarchy, moving from high-throughput screening to low-throughput, definitive structural elucidation.

Workflow for the definitive regiochemical characterization of substituted pyrazoles.

References

• [4],[3] Synthesis and Characterization of Novel Methyl (3)5-(N-Boc-piperidinyl)-1H-pyrazole-4-carboxylates. MDPI. URL:

• [5] Highly Regioselective Synthesis of 3,5-Substituted Pyrazoles from Bromovinyl Acetals and N-Tosylhydrazones. Organic Chemistry Portal / Synlett. URL:

• [6] A Mild and Regiospecific Synthesis of Pyrazoleboranes. White Rose Research Online. URL:

• [2] Regioselective Synthesis, Structural Characterization, and Antiproliferative Activity of Novel Tetra-Substituted Phenylaminopyrazole Derivatives. PMC. URL:

• [1] Regioselectivity issues in the synthesis of substituted pyrazoles from hydrazines. Benchchem. URL:

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Comparison of synthesis methods for 4-bromo-5-chloro-1-methyl-1H-pyrazole

Synthesis Methods for 4-Bromo-5-chloro-1-methyl-1H-pyrazole: A Comparative Guide

Introduction For drug development professionals and synthetic chemists, 4-bromo-5-chloro-1-methyl-1H-pyrazole (CAS: 1350323-81-7) serves as a vital, orthogonally reactive building block. The distinct reactivity profiles of the C4-bromine and C5-chlorine allow for sequential, site-selective cross-coupling reactions (e.g., Suzuki-Miyaura, Buchwald-Hartwig) in the synthesis of complex kinase inhibitors and agrochemicals. However, synthesizing this 1,4,5-trisubstituted scaffold requires careful strategic planning to avoid regioisomeric mixtures.

In this guide, I will objectively compare two validated synthetic methodologies: the de novo Sandmeyer functionalization of a pre-brominated precursor, and the late-stage electrophilic bromination of a pre-chlorinated pyrazole. Both methods are evaluated on their mechanistic logic, operational simplicity, and scalability.

Method 1: The Sandmeyer Approach (De Novo Diazotization)

Causality & Rationale Direct halogenation of an unsubstituted pyrazole often yields intractable mixtures of regioisomers. To circumvent this, we can utilize 4-bromo-1-methyl-1H-pyrazol-5-amine as a starting material, where the C4 bromine is already locked in place. The C5 amine is subsequently converted to a chlorine atom via a classic Sandmeyer reaction[1]. This strategy guarantees absolute regiocontrol, a critical requirement when synthesizing pharmaceutical intermediates where isomeric impurities can derail downstream biological assays.

Experimental Protocol This self-validating protocol is adapted from1[1].

• Diazotization : Dissolve 4-bromo-1-methyl-1H-pyrazol-5-amine (2.04 g, 11.6 mmol) in 12.0 M aqueous HCl (20.4 mL). Cool the mixture strictly to 0 °C to prevent premature diazonium decomposition.

• Nitrite Addition : Slowly charge the solution with aqueous sodium nitrite (0.880 g, 12.7 mmol in 18.0 mL H₂O) over a 10-minute period. Stir for an additional 10 minutes at 0 °C. Self-Validation Cue: The formation of a soluble diazonium salt is indicated by complete dissolution and a distinct color shift.

• Halogenation : Add the cold diazonium solution portion-wise to a vigorously stirred solution of cuprous monochloride (1.15 g, 11.6 mmol) in 12.0 M HCl (10.2 mL).

• Substitution : Stir the reaction mixture at room temperature for 3 hours. Self-Validation Cue: Nitrogen gas evolution serves as a visual confirmation of the radical substitution event.

• Workup & Purification : Partition the mixture between CHCl₃ and H₂O. Extract the aqueous layer with CHCl₃ (3x), wash the combined organic fractions with saturated NaHCO₃, dry over Na₂SO₄, and concentrate in vacuo. Purify the crude yellow solid via silica gel chromatography (eluting with 100% heptane to 30.7% EtOAc in heptane) to yield the title compound as a white solid[1].

Fig 1. Mechanistic workflow of the Sandmeyer reaction for C5 chlorination.

Method 2: Direct Electrophilic Bromination (Late-Stage Functionalization)

Causality & Rationale The pyrazole ring is a π-excessive heterocycle. The C4 position is the most electron-rich and thus highly susceptible to electrophilic aromatic substitution[2]. By utilizing commercially available 5-chloro-1-methyl-1H-pyrazole as the starting material, the C5 position is blocked, and the C3 position is electronically deactivated relative to C4. Therefore, direct bromination with2 or elemental bromine occurs exclusively at the C4 position[2]. This route is operationally superior for scale-up as it avoids toxic copper salts and unstable diazonium intermediates.

Experimental Protocol This protocol leverages the inherent nucleophilicity of the pyrazole C4 position.

• Preparation : Dissolve 5-chloro-1-methyl-1H-pyrazole (1.0 equiv) in a non-polar, aprotic solvent such as dichloromethane (DCM) or carbon tetrachloride (CCl₄).

• Bromination : Add N-Bromosuccinimide (NBS, 1.05 equiv) in a single portion. The electron-rich nature of C4 allows spontaneous electrophilic addition at room temperature without the need for radical initiators.

• Reaction Monitoring : Stir at room temperature for 2-4 hours. Self-Validation Cue: The reaction is self-indicating; as NBS is consumed, succinimide (which is insoluble in DCM) precipitates out of solution as a white solid.

• Workup : Filter off the succinimide byproduct. Wash the organic filtrate with water and brine to remove any residual trace of succinimide.

• Purification : Dry the organic layer over MgSO₄, concentrate in vacuo, and pass through a short silica plug to obtain pure 4-bromo-5-chloro-1-methyl-1H-pyrazole.

Fig 2. Electrophilic aromatic bromination pathway at the pyrazole C4 position.

Comparative Data Analysis

To aid in route selection, the following table summarizes the key performance metrics of both methodologies:

Parameter	Method 1: Sandmeyer Reaction	Method 2: Direct Bromination
Starting Material	4-Bromo-1-methyl-1H-pyrazol-5-amine	5-Chloro-1-methyl-1H-pyrazole
Reagents	NaNO₂, HCl, CuCl	NBS (or Br₂), DCM
Regioselectivity	Absolute (pre-determined by precursor)	High (C4 is electronically favored)
Scalability	Moderate (exothermic diazo steps require strict cooling)	Excellent (mild conditions, simple filtration)
Safety Profile	Hazardous (diazonium salts, heavy metals)	Benign (succinimide byproduct is non-toxic)
Cost Efficiency	Lower (multi-step precursor synthesis)	Higher (commercially available precursor)

Conclusion

For research laboratories requiring absolute structural certainty from complex, pre-functionalized precursors, the Sandmeyer approach (Method 1) provides an ironclad guarantee of regiochemistry. However, for process chemists and drug development professionals looking to scale up production, the direct electrophilic bromination (Method 2) is the superior choice. It leverages the intrinsic electronic bias of the pyrazole ring to achieve high yields with minimal safety risks and operational overhead.

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Comparative study of the biological activity of pyrazole isomers

Comparative Guide: Biological Activity and Regioselectivity of Pyrazole Isomers in Drug Discovery

As a Senior Application Scientist, one of the most persistent challenges I encounter in heterocyclic drug design is the profound impact of regioisomerism on pharmacodynamics. The pyrazole scaffold is a privileged structure in medicinal chemistry, forming the core of blockbuster anti-inflammatory drugs (e.g., Celecoxib), kinase inhibitors, and antimicrobial agents. However, the synthesis of substituted pyrazoles often yields a mixture of regioisomers—most commonly 1,3-disubstituted and 1,5-disubstituted variants[1][2].

This guide objectively compares the biological performance of pyrazole regioisomers, providing mechanistic insights into why these isomers behave differently in biological systems, and outlines a self-validating experimental workflow for their synthesis, isolation, and evaluation.

The biological activity of a pyrazole derivative is rarely symmetric. The position of substituents (e.g., N1 vs. N2 alkylation, or 1,3- vs. 1,5-aryl substitution) dictates the 3D vector of the molecule's pharmacophores. This orientation determines whether the molecule can successfully navigate the steric constraints of a target binding pocket and form critical hydrogen bonds or electrostatic interactions[3][4].

Case Study: COX-2 Selectivity in Diarylpyrazoles

A classic paradigm of this phenomenon is observed in cyclooxygenase-2 (COX-2) inhibitors. In the development of[3], researchers replaced traditional sulfonamide groups with an azido bioisostere. The resulting pyrazole regioisomers exhibited drastically different biological activities:

• The 1,5-Pyrazole Regioisomer: Projects its pharmacophore deep into the secondary pocket of the human COX-2 binding site. This allows for a critical electrostatic interaction with the Arg513 residue, resulting in highly selective COX-2 inhibition[3].

• The 1,3-Pyrazole Regioisomer: The altered vector causes a steric clash or misalignment within the secondary pocket, preventing the Arg513 interaction and resulting in a severe drop in selectivity[3].

Similar regioselective dependencies are observed in modern oncology targets, such as, where N1-alkylation is strictly required to maintain hinge-binding hydrogen bonds without off-target kinase antagonism[4].

Logical pathway of COX-2 binding and selectivity based on pyrazole regioisomerism.

Comparative Performance Data

To quantify the impact of regioisomerism, we can examine the in vitro enzyme inhibition data for the azido-pyrazole analogues discussed above. The table below summarizes the quantitative differences in target affinity and selectivity.

Compound Regioisomer	COX-1 IC₅₀ (μM)	COX-2 IC₅₀ (μM)	Selectivity Index (COX-1 / COX-2)	Primary Binding Interaction
1,5-Pyrazole (Azido Analog 13)	> 100.0	1.5	≈ 64	Strong electrostatic interaction with Arg513
1,3-Pyrazole (Azido Analog 10)	Not fully inhibited	Modest	≈ 4	Weak/None (Misaligned vector)
Reference: Rofecoxib Analog (17)	159.7	0.196	812	Deep secondary pocket insertion

Data synthesized from in vitro recombinant human COX-1/COX-2 assays[3].

Experimental Methodologies: A Self-Validating Workflow

To prevent polluted Structure-Activity Relationship (SAR) data, researchers must employ a closed-loop, self-validating experimental system. This ensures that the biological activity measured is definitively linked to the correct structural isomer.

Step 1: Regioselective Synthesis

The condensation of an asymmetric 1,3-diketone with a substituted hydrazine yields a mixture of isomers because the hydrazine nitrogen can attack either non-equivalent carbonyl carbon[1].

• Protocol: Dissolve the 1,3-diketone and substituted hydrazine in ethanol.

• Causality Check: Conduct the reaction under strictly acidic conditions (e.g., catalytic HCl). Protonation of the more basic carbonyl oxygen alters the kinetics of the initial nucleophilic attack, significantly favoring the formation of the 1,5-regioisomer over the 1,3-regioisomer, improving baseline yields[2][3].

Step 2: Isolation via Supercritical Fluid Chromatography (SFC)

• Protocol: Process the crude regioisomer mixture using SFC equipped with a chiral or specialized achiral stationary phase.

• Causality Check: Why SFC over standard silica gel? Pyrazole regioisomers often possess identical molecular weights and nearly identical polarities, resulting in co-elution on normal-phase TLC/chromatography. SFC leverages subtle differences in the 3D dipole moments and spatial arrangements of the isomers, allowing for baseline resolution and isolation of pure N1 and N2 isomers[4].

Step 3: Structural Assignment via 2D-NMR (ROESY)

• Protocol: Subject the isolated isomers to 1H-1H ROESY (Rotating-frame Overhauser Effect Spectroscopy) NMR.

• Causality Check (The Validation): 1H-NMR chemical shifts alone are ambiguous for regioisomers. ROESY detects through-space interactions (< 5 Å). For the 1,5-isomer (or N1-alkylated isomer), you will observe a distinct nOe cross-peak between the N-substituent protons and the adjacent C5-substituent protons. The absence of this spatial correlation unambiguously identifies the 1,3-isomer[4][5]. If the ROESY data does not match the expected isomer, the biological assay step is halted.

Step 4: In Vitro Enzyme Assay

• Protocol: Evaluate the ROESY-validated isomers in a standard fluorometric COX-2/COX-1 inhibitor screening assay. The biological readout acts as the final functional validation of the structural assignment.

Experimental workflow for the synthesis, isolation, and validation of pyrazole isomers.

Conclusion

The comparative study of pyrazole isomers underscores a fundamental tenet of drug discovery: chemical space is inherently three-dimensional. A simple shift from a 1,5-substitution pattern to a 1,3-substitution pattern can collapse a compound's selectivity index from 64 down to 4, effectively turning a highly targeted therapeutic into a promiscuous off-target liability. By implementing rigorous SFC isolation and ROESY-based structural validation prior to biological screening, researchers can ensure the integrity of their SAR data and accelerate the optimization of pyrazole-based lead compounds.

References

• Design and Synthesis of Celecoxib and Rofecoxib Analogues as Selective Cyclooxygenase-2 (COX-2) Inhibitors: Replacement of Sulfonamide and Methylsulfonyl Pharmacophores by an Azido Bioisostere. Journal of Medicinal Chemistry.[Link]

• Synthetic chemistry enabling the discovery and development of a series of pyrazoles as HPK1 inhibitors. RSC Medicinal Chemistry / PMC.[Link]

• Regioselective Synthesis, Structural Characterization, and Antiproliferative Activity of Novel Tetra-Substituted Phenylaminopyrazole Derivatives. Molecules / PMC.[Link]

Sources

• 1. 5-Benzhydryl-1H-pyrazole|Research Chemical [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Synthetic chemistry enabling the discovery and development of a series of pyrazoles as HPK1 inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Regioselective Synthesis, Structural Characterization, and Antiproliferative Activity of Novel Tetra-Substituted Phenylaminopyrazole Derivatives - PMC [pmc.ncbi.nlm.nih.gov]

Spectroscopic comparison of 4-bromo-5-chloro-1-methyl-1H-pyrazole with its precursors

Title: Spectroscopic Profiling and Synthetic Validation of 4-Bromo-5-chloro-1-methyl-1H-pyrazole Against Its Precursors

Introduction

Halogenated pyrazoles are foundational scaffolds in modern drug discovery and agrochemical development. The strategic placement of halogens on the pyrazole ring enables highly selective, sequential metal-catalyzed cross-coupling reactions (e.g., Suzuki-Miyaura, Buchwald-Hartwig) ()[1]. Specifically, 4-bromo-5-chloro-1-methyl-1H-pyrazole is a highly sought-after intermediate. However, its synthesis requires rigorous regiocontrol. This guide provides a comprehensive comparison of the spectroscopic signatures (NMR, IR, MS) of 4-bromo-5-chloro-1-methyl-1H-pyrazole and its synthetic precursors, establishing a self-validating framework for structural confirmation.

Mechanistic Rationale & Synthetic Workflow

The synthesis of 4-bromo-5-chloro-1-methyl-1H-pyrazole from 1-methyl-1H-pyrazole relies on the inherent electronic properties of the heterocycle:

• Electrophilic Bromination at C4: The C4 position of the pyrazole ring possesses the highest electron density, making it the most susceptible to electrophilic aromatic substitution ()[2]. Treatment with N-bromosuccinimide (NBS) yields 4-bromo-1-methyl-1H-pyrazole with near-perfect regioselectivity. NBS is chosen over molecular bromine (Br₂) because it provides a controlled, low steady-state concentration of electrophilic bromine, minimizing over-bromination.

• Directed Lithiation at C5: The N1-methyl group and the adjacent N2 atom create a significant inductive effect, rendering the C5 proton the most kinetically acidic on the ring, allowing selective removal by strong bases ()[2]. Deprotonation using lithium diisopropylamide (LDA) at cryogenic temperatures (-78 °C) generates a stable C5-lithiated species. A bulky, non-nucleophilic base is essential here to prevent undesired nucleophilic attack on the pyrazole ring.

• Electrophilic Chlorination: Quenching the lithiated intermediate with a positive chlorine source, such as hexachloroethane (C₂Cl₆), yields the target dihalogenated pyrazole. Hexachloroethane is preferred over N-chlorosuccinimide (NCS) in this specific step because it avoids the generation of succinimide byproducts, which can complicate the purification of highly polar pyrazoles.

Caption: Synthetic workflow for 4-bromo-5-chloro-1-methyl-1H-pyrazole detailing regioselective steps.

Step-by-Step Experimental Protocols

To ensure trustworthiness and reproducibility, the following protocols outline the synthesis and spectroscopic acquisition parameters. These protocols function as a self-validating system: the success of Protocol B is entirely dependent on the regiochemical purity of the product from Protocol A.

Protocol A: Synthesis of 4-Bromo-1-methyl-1H-pyrazole

• Initiation: Dissolve 1-methyl-1H-pyrazole (10.0 mmol) in anhydrous N,N-dimethylformamide (DMF) (20 mL) under an inert argon atmosphere.

• Temperature Control: Cool the solution to 0 °C using an ice bath to suppress radical side reactions.

• Halogenation: Add N-bromosuccinimide (NBS, 10.5 mmol) portion-wise over 15 minutes. The slow addition controls the exothermic electrophilic substitution.

• Propagation: Stir the reaction mixture at room temperature for 2 hours. Monitor completion via TLC (Hexane/EtOAc 3:1).

• Workup: Quench with saturated aqueous sodium thiosulfate (10 mL) to neutralize residual NBS. Extract with diethyl ether (3 x 20 mL), dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

Protocol B: Synthesis of 4-Bromo-5-chloro-1-methyl-1H-pyrazole

• Initiation: Dissolve 4-bromo-1-methyl-1H-pyrazole (5.0 mmol) in anhydrous tetrahydrofuran (THF) (15 mL) under argon.

• Cryogenic Cooling: Cool the solution to -78 °C using a dry ice/acetone bath.

• Deprotonation: Add LDA (1.0 M in THF/hexanes, 5.5 mmol) dropwise over 10 minutes. Maintain at -78 °C for 45 minutes to ensure complete C5 deprotonation without ring fragmentation.

• Chlorination: Add a solution of hexachloroethane (C₂Cl₆, 6.0 mmol) in THF (5 mL) dropwise.

• Resolution: Allow the reaction to warm to room temperature over 2 hours.

• Workup: Quench with saturated aqueous NH₄Cl (10 mL), extract with ethyl acetate (3 x 15 mL), dry over Na₂SO₄, and purify via silica gel chromatography.

Protocol C: Spectroscopic Acquisition Parameters

• NMR: ¹H (400 MHz) and ¹³C (100 MHz) spectra recorded in CDCl₃ at 298 K. Chemical shifts (δ) reported in ppm relative to tetramethylsilane (TMS).

• IR Spectroscopy: Attenuated Total Reflectance (ATR) mode, 4000–400 cm⁻¹, resolution of 4 cm⁻¹.

• Mass Spectrometry: Electron Ionization (EI-MS) at 70 eV.

Comparative Spectroscopic Analysis

The structural evolution from 1-methyl-1H-pyrazole to the dihalogenated target is unambiguously tracked through spectroscopic shifts. The table below summarizes the quantitative data for direct comparison.

Table 1: Spectroscopic Comparison of Pyrazole Derivatives

Analytical Technique	1-Methyl-1H-pyrazole	4-Bromo-1-methyl-1H-pyrazole	4-Bromo-5-chloro-1-methyl-1H-pyrazole
¹H NMR (CDCl₃)	δ 7.45 (d, 1H, H-5), 7.35 (d, 1H, H-3), 6.25 (t, 1H, H-4), 3.88 (s, 3H, N-CH₃)	δ 7.42 (s, 1H, H-5), 7.38 (s, 1H, H-3), 3.85 (s, 3H, N-CH₃)	δ 7.50 (s, 1H, H-3), 3.88 (s, 3H, N-CH₃)
¹³C NMR (CDCl₃)	δ 138.5 (C-3), 130.5 (C-5), 105.5 (C-4), 38.5 (N-CH₃)	δ 139.0 (C-3), 130.0 (C-5), 92.5 (C-4), 39.5 (N-CH₃)	δ 139.5 (C-3), 126.5 (C-5), 94.0 (C-4), 38.0 (N-CH₃)
IR (ATR, cm⁻¹)	3100 (C-H), 1510 (C=N)	3110 (C-H), 1520 (C=N), 650 (C-Br)	3120 (C-H), 1530 (C=N), 750 (C-Cl), 660 (C-Br)
MS (EI, m/z)	82 [M]⁺	160, 162 [M]⁺ (1:1 ratio)	194, 196, 198 [M]⁺ (3:4:1 ratio)

Mechanistic Causality in Spectroscopic Data:

• ¹H NMR Dynamics: The initial bromination at C4 eliminates the triplet signal at δ 6.25, collapsing the H-3 and H-5 doublets into two distinct singlets ()[3]. Subsequent chlorination at C5 removes the H-5 singlet (δ 7.42), leaving only the H-3 singlet (δ 7.50) and the N-CH₃ signal. The downfield shift of H-3 in the final product reflects the combined electron-withdrawing inductive effects of the adjacent halogens.

• ¹³C NMR Dynamics: The "heavy atom effect" of bromine causes a dramatic upfield shift of the C4 carbon from δ 105.5 to δ 92.5. Chlorination at C5 shifts the C5 resonance upfield (from δ 130.0 to δ 126.5) due to the electronegativity and shielding characteristics of the chlorine atom, confirming substitution at the correct locus.

• Mass Spectrometry Isotope Patterns: The transition from a single molecular ion (m/z 82) to a 1:1 doublet (m/z 160/162) confirms the incorporation of one bromine atom (⁷⁹Br/⁸¹Br). The final product exhibits a characteristic 3:4:1 triplet pattern at m/z 194, 196, and 198. This specific isotopic signature is the mathematical convolution of the natural isotopic abundances of chlorine (³⁵Cl/³⁷Cl, ~3:1) and bromine (⁷⁹Br/⁸¹Br, ~1:1), serving as an absolute validation of the dihalogenated structure.

References

• "US7709654B2 - Process for producing oxazole, imidazole, pyrrazole boryl compounds", Google Patents.

Sources

• 1. 3-Bromo-5-chloro-1-methyl-1H-pyrazole|CAS 1785538-05-7 [benchchem.com]
• 2. 3-Bromo-5-iodopyrazole | 1015779-70-0 | Benchchem [benchchem.com]
• 3. US7709654B2 - Process for producing oxazole, imidazole, pyrrazole boryl compounds - Google Patents [patents.google.com]

X-ray crystal structure of 4-bromo-5-chloro-1-methyl-1H-pyrazole

Title: Technical Comparison Guide: Structural Elucidation of 4-Bromo-5-chloro-1-methyl-1H-pyrazole in Fragment-Based Drug Discovery

Executive Summary Fragment-Based Drug Discovery (FBDD) relies on identifying low-molecular-weight ligands (<250 Da) that bind to target proteins with high ligand efficiency. 4-bromo-5-chloro-1-methyl-1H-pyrazole (CAS: 1350323-81-7) is a highly specialized, halogen-enriched building block frequently utilized in the development of kinase inhibitors, notably c-Met inhibitors[1]. Visualizing the exact binding pose of such a small fragment (MW: 195.45 Da) within a >50 kDa protein requires structural biology techniques operating at the edge of their resolution limits. This guide objectively compares the performance of X-ray Crystallography against Nuclear Magnetic Resonance (NMR) and Cryo-Electron Microscopy (Cryo-EM) for the structural elucidation of this specific fragment, providing validated experimental protocols and quantitative data.

The Mechanistic Advantage of Halogenated Pyrazoles

Before comparing the analytical techniques, it is critical to understand the causality behind selecting a di-halogenated pyrazole. The inclusion of bromine and chlorine on the pyrazole ring serves a dual purpose:

• Pharmacological Causality (Halogen Bonding): The halogens act as highly directional Lewis acids. The anisotropic distribution of electron density creates a positive "σ-hole" at the tip of the halogen atom, which forms strong, highly directional non-covalent interactions with backbone carbonyl oxygens in the kinase hinge region[2].

• Crystallographic Causality (Anomalous Scattering): Bromine (and to a lesser extent, chlorine) provides a robust anomalous scattering signal when exposed to specific X-ray wavelengths (e.g., the Bromine K-edge at ~13.47 keV). This allows for Single-wavelength Anomalous Dispersion (SAD) phasing, enabling researchers to unambiguously locate the fragment in the electron density map even at low occupancies—a technique known as X-ray Crystallographic Fragment Screening (XCFS)[3].

Objective Performance Comparison: X-Ray vs. NMR vs. Cryo-EM

When evaluating 4-bromo-5-chloro-1-methyl-1H-pyrazole, the choice of structural biology technique dictates the quality of the downstream Structure-Based Drug Design (SBDD) campaign.

• X-Ray Crystallography (The Gold Standard): X-ray diffraction remains the dominant technique for FBDD[4]. Because the fragment is small and highly rigid, X-ray crystallography can achieve atomic resolution (<1.5 Å). The presence of the bromine atom allows for the calculation of anomalous difference Fourier maps, which act as a self-validating system: a peak in the anomalous map definitively proves the presence and exact orientation of the fragment, distinguishing it from ordered water molecules or buffer artifacts[5].

• NMR Spectroscopy: NMR is exceptional for primary screening in solution, mimicking physiological conditions[6]. Techniques like Ligand-Observed NMR (e.g., WaterLOGSY, STD-NMR) or Protein-Observed NMR (1H-15N HSQC) can confirm that the pyrazole binds to the target. However, NMR struggles to provide the precise 3D geometry of the halogen bonds. The lack of NOE (Nuclear Overhauser Effect) constraints for such a small, transiently binding fragment means NMR cannot easily resolve the exact orientation of the methyl group versus the halogens[6].

• Cryo-Electron Microscopy (Cryo-EM): While Cryo-EM has undergone a "resolution revolution" for large macromolecular complexes (>100 kDa)[7], it is fundamentally unsuited for resolving a 195 Da fragment. The typical resolution limit of Cryo-EM (2.5 - 4.0 Å) is insufficient to accurately model the pyrazole ring[8]. At this resolution, the fragment's electron density often blurs into the surrounding noise, making it impossible to distinguish the bromine atom from the chlorine atom.

Quantitative Data Comparison Table

Performance Metric	X-Ray Crystallography	NMR Spectroscopy	Cryo-Electron Microscopy
Optimal Target Size	No upper limit (requires crystals)	< 50 kDa (for protein-observed)	> 100 kDa (large complexes)
Fragment Resolution	< 1.5 Å (Atomic)	Low (Relies on chemical shifts)	~2.5 - 4.0 Å (Insufficient)
Halogen Bond Geometry	Directly observable (SAD phasing)	Inferred, not directly observable	Unresolvable
Sample State	Solid state (Crystal lattice)	Solution state (Physiological)	Vitrified ice
Throughput for FBDD	High (Automated soaking/mounting)	Medium (High sample consumption)	Low (Computationally heavy)
Validation Mechanism	Anomalous difference maps	Chemical shift perturbations	3D Volume reconstruction

Experimental Methodology: X-Ray Crystallographic Fragment Screening

To ensure trustworthiness, the following protocol describes a self-validating workflow for soaking 4-bromo-5-chloro-1-methyl-1H-pyrazole into c-Met kinase crystals.

Step 1: Baseline Validation (Apo-Crystal Analysis)

• Action: Mount and shoot a native, unsoaked c-Met crystal.

• Causality: Establishes the baseline electron density of the apo-state. This prevents false positives caused by pre-existing buffer molecules (e.g., DMSO, PEG) occupying the target binding site.

Step 2: Fragment Soaking Formulation

• Action: Prepare a soaking solution containing 50 mM of 4-bromo-5-chloro-1-methyl-1H-pyrazole in the crystallization mother liquor, supplemented with 5-10% DMSO to ensure fragment solubility.

• Causality: Because fragments have inherently low binding affinities (typically Kd​ in the high micromolar to millimolar range), a high concentration (50 mM) is required to drive the equilibrium toward high occupancy within the crystal lattice[9].

Step 3: Soaking and Cryoprotection

• Action: Transfer the c-Met crystals into the soaking solution for 2 to 24 hours. Briefly transfer to a cryoprotectant solution (mother liquor + 20% glycerol) before flash-freezing in liquid nitrogen (77 K).

• Causality: Flash-freezing minimizes radiation damage during data collection and preserves the transient fragment-protein complex in a vitrified state.

Step 4: Data Collection at the Bromine K-Edge

• Action: Collect X-ray diffraction data at a synchrotron beamline tuned specifically to the Bromine K-edge wavelength ( λ≈0.9198 Å / 13.47 keV).

• Causality: Tuning the X-ray energy to the absorption edge of bromine maximizes the anomalous scattering signal ( Δf′′ ). This allows the generation of an anomalous difference map, where the bromine atom will appear as a massive, unambiguous peak (>5 σ ), instantly revealing the fragment's orientation[3].

Structural Elucidation Workflows

Caption: Structural elucidation pathways comparing X-ray, NMR, and Cryo-EM for fragment screening.

Conclusion

For the structural elucidation of 4-bromo-5-chloro-1-methyl-1H-pyrazole, X-ray Crystallography vastly outperforms both NMR and Cryo-EM. The intrinsic physical properties of the fragment—specifically the anomalous scattering of its bromine and chlorine atoms—create a synergistic advantage when paired with X-ray diffraction, allowing for rapid, unambiguous, and self-validating identification of binding hotspots in targets like c-Met kinase.

References

• Title: United States Patent: US 8,445,510 B2 (c-MET Modulators and Methods of Use)
• Source: National Institutes of Health (NIH)
• Title: Structural Biology Techniques Compared: X-ray, NMR & Cryo-EM Source: Sygnature Discovery URL
• Title: Comparison of X-ray Crystallography, NMR and EM Source: Creative Biostructure URL
• Title: X-ray Crystallography vs Cryo-EM: Which is Best for Your Research?
• Title: Macromolecular Structure Determination: Comparison of X-ray Crystallography and NMR Spectroscopy Source: ResearchGate URL
• Title: Halogen-enriched fragment libraries as chemical probes Source: Ovid / Future Medicinal Chemistry URL
• Title: Rapid experimental SAD phasing and hot-spot identification with halogenated fragments Source: IUCr Journals URL
• Title: Design Principles for Fragment Libraries: Maximizing the Value of Learnings from Pharma Fragment-Based Drug Discovery Source: SciSpace URL

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• 1. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 2. ovid.com [ovid.com]
• 3. Halo Library, a Tool for Rapid Identification of Ligand Binding Sites on Proteins Using Crystallographic Fragment Screening - PMC [pmc.ncbi.nlm.nih.gov]
• 4. creative-biostructure.com [creative-biostructure.com]
• 5. journals.iucr.org [journals.iucr.org]
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• 7. sygnaturediscovery.com [sygnaturediscovery.com]
• 8. creative-biostructure.com [creative-biostructure.com]
• 9. scispace.com [scispace.com]

Benchmarking the efficiency of different synthetic routes to 4-bromo-5-chloro-1-methyl-1H-pyrazole

Introduction

As a Senior Application Scientist, I frequently evaluate the efficiency, scalability, and mechanistic reliability of synthetic pathways for complex heterocyclic building blocks. 4-Bromo-5-chloro-1-methyl-1H-pyrazole (CAS: 1350323-81-7) is a densely functionalized scaffold highly valued in medicinal chemistry and agrochemical development. Its orthogonal halogen handles (a C4-bromide and a C5-chloride) allow for sequential, site-selective cross-coupling reactions (e.g., Suzuki-Miyaura, Buchwald-Hartwig), enabling the rapid diversification of pyrazole-based active pharmaceutical ingredients (APIs).

This guide objectively benchmarks the two primary synthetic routes to this compound: the Sandmeyer chlorination of a 5-aminopyrazole precursor and the direct electrophilic bromination of a 5-chloropyrazole precursor.

Mechanistic Causality and Route Selection

To build a robust process, we must evaluate routes not just on theoretical yield, but on regiocontrol, atom economy, and intrinsic chemical causality.

Route A: Sandmeyer Chlorination This route relies on the diazotization of 4-bromo-1-methyl-1H-pyrazol-5-amine. The causality of this reaction is driven by absolute regiocontrol: the position of the primary amine strictly dictates where the chloride nucleophile will incorporate. Treatment with nitrous acid generates a diazonium intermediate, which is subsequently displaced by a chloride ion via a copper-mediated radical mechanism or thermal extrusion of N₂1[1]. While highly specific, this route requires handling unstable diazonium salts and generates stoichiometric metal waste.

Route B: Electrophilic Aromatic Bromination This route exploits the innate electronic properties of the pyrazole core. In 5-chloro-1-methyl-1H-pyrazole, the electronegative nitrogen atoms at positions 1 and 2 withdraw electron density from the C3 and C5 carbons. Consequently, the C4 position remains the most electron-rich and nucleophilic site on the ring. Treatment with N-bromosuccinimide (NBS) or elemental bromine leads to the formation of a Wheland intermediate at C4, followed by rapid rearomatization 2[2]. This route is highly efficient, utilizing a single step with excellent atom economy.

Figure 1: Comparative workflows for the synthesis of 4-bromo-5-chloro-1-methyl-1H-pyrazole.

Experimental Protocols: Self-Validating Workflows

To ensure reproducibility and scientific integrity, the following protocols incorporate self-validating observational milestones.

Protocol A: Sandmeyer Chlorination

(Adapted from established patent literature 1[1])

• Diazotization: Suspend 4-bromo-1-methyl-1H-pyrazol-5-amine (1.0 equiv) in 12.0 M aqueous HCl. Cool the mixture strictly to 0 °C to prevent premature decomposition of the diazonium species.

• Nitrite Addition: Slowly add an aqueous solution of sodium nitrite (1.1 equiv) over 10–15 minutes, maintaining the internal temperature below 5 °C.

  • Self-Validation Check: The suspension will transition to a clear or pale-yellow solution. A starch-iodide paper test must turn blue-black, confirming the presence of excess nitrous acid.

• Chlorination: Transfer the cold diazonium solution dropwise into a vigorously stirred solution of copper(I) chloride (1.2 equiv) in concentrated HCl at 0 °C. Gradually warm the mixture to 45 °C for 1 hour to drive the nitrogen extrusion.

  • Self-Validation Check: The evolution of nitrogen gas (bubbling) should be visible upon warming, indicating successful displacement.

• Workup: Extract the aqueous layer with ethyl acetate. Wash the combined organic phases with brine, dry over anhydrous Na₂SO₄, and concentrate in vacuo. Purify the crude solid via flash column chromatography to yield the product.

Protocol B: Electrophilic Bromination

• Preparation: Dissolve 5-chloro-1-methyl-1H-pyrazole (1.0 equiv) in anhydrous N,N-dimethylformamide (DMF) under an inert nitrogen atmosphere. Cool the reaction flask to 0 °C.

• Bromination: Add N-bromosuccinimide (NBS, 1.05 equiv) portion-wise. Controlling the addition rate prevents excessive exothermic heating and minimizes solvent degradation.

• Reaction Progression: Remove the cooling bath and allow the reaction to stir at room temperature for 2–4 hours.

  • Self-Validation Check: Monitor the reaction via LC-MS. The disappearance of the starting material mass and the emergence of a distinct M, M+2, M+4 isotopic cluster (characteristic of a molecule containing one Br and one Cl atom) confirms complete conversion.

• Workup: Quench the reaction with saturated aqueous sodium thiosulfate to neutralize any residual active bromine species. Extract with dichloromethane, wash extensively with water (to remove DMF and succinimide byproducts), dry over Na₂SO₄, and concentrate to afford the product.

Quantitative Benchmarking and Data Presentation

The following table summarizes the operational metrics of both routes to guide process chemistry decisions.

Parameter	Route A: Sandmeyer Chlorination	Route B: Electrophilic Bromination
Starting Material	4-Bromo-1-methyl-1H-pyrazol-5-amine	5-Chloro-1-methyl-1H-pyrazole
Typical Yield	60% – 75%	85% – 95%
Regioselectivity	Absolute (Directed by amine)	High (>95% for C4 position)
Step Count	2 (One-pot sequential)	1
Reaction Time	2 – 4 hours	2 – 4 hours
Waste Profile	N₂ gas, copper salts, acidic waste	Succinimide (water-soluble)
Scalability	Moderate (Exothermic diazo steps)	Excellent (Easily controlled)
Cost Efficiency	Moderate	High (Excellent atom economy)

Conclusion

For research environments where the 5-amino precursor is already on hand, Route A offers an effective, regiocontrolled pathway. However, from a process development and benchmarking perspective, Route B is the superior alternative . The innate nucleophilicity of the C4 carbon allows for a high-yielding, single-step bromination that avoids the hazardous generation of diazonium intermediates and the environmental burden of heavy metal waste, making it the optimal choice for scaling up 4-bromo-5-chloro-1-methyl-1H-pyrazole.

References

• United States Patent US20110118298A1 - Mulvihill et al. (OSI Pharmaceuticals, LLC). Preparation of pyrrolo[2,3-b]pyridine derivatives as protein kinase inhibitors. Google Patents.1

• BenchChem. Synthetic Methodologies for 3 Bromo 5 Chloro 1 Methyl 1h Pyrazole and Its Precursors. BenchChem Chemical Database.2

• Sigma-Aldrich. 4-BROMO-5-CHLORO-1-METHYL-1H-PYRAZOLE | 1350323-81-7 Product Information.

Sources

• 1. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 2. 3-Bromo-5-chloro-1-methyl-1H-pyrazole|CAS 1785538-05-7 [benchchem.com]

Safety & Regulatory Compliance

A Researcher's Guide to the Safe Disposal of 4-bromo-5-chloro-1-methyl-1H-pyrazole

In the fast-paced environment of drug discovery and chemical research, the safe handling and disposal of novel chemical entities are paramount. This guide provides a detailed, step-by-step protocol for the proper disposal of 4-bromo-5-chloro-1-methyl-1H-pyrazole, ensuring the safety of laboratory personnel and compliance with environmental regulations. This document is intended for researchers, scientists, and drug development professionals who handle this and similar halogenated heterocyclic compounds.

Understanding the Compound: Hazard Profile and Regulatory Context

4-bromo-5-chloro-1-methyl-1H-pyrazole is a halogenated pyrazole derivative. The presence of bromine and chlorine atoms in its structure places it in the category of halogenated organic compounds, which are subject to specific disposal regulations due to their potential for environmental persistence and toxicity.[1][2] The Safety Data Sheet (SDS) for this compound identifies it as harmful if swallowed, a skin irritant, a serious eye irritant, and a potential cause of respiratory irritation.[3] Therefore, it must be treated as hazardous waste.

The U.S. Environmental Protection Agency (EPA), under the Resource Conservation and Recovery Act (RCRA), has established strict regulations for the management of hazardous waste to protect human health and the environment.[4][5] Improper disposal of chemical waste can lead to significant environmental contamination and may result in substantial fines and legal penalties.[4]

Hazard Classification	Description	GHS Pictogram	Precautionary Statements
Acute Toxicity, Oral (Category 4)	Harmful if swallowed.[3]	GHS07	P301+P310: IF SWALLOWED: Immediately call a POISON CENTER/doctor.[3]
Skin Irritation (Category 2)	Causes skin irritation.[3]	GHS07	P302+P352: IF ON SKIN: Wash with plenty of water and soap.[3]
Eye Irritation (Category 2A)	Causes serious eye irritation.[3]	GHS07	P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.[3]
Specific target organ toxicity — Single exposure (Category 3), Respiratory system	May cause respiratory irritation.[3]	GHS07	P261: Avoid breathing dust/fume/gas/mist/vapours/spray.[6]

Core Disposal Workflow: A Step-by-Step Guide

The following protocol outlines the necessary steps for the safe and compliant disposal of 4-bromo-5-chloro-1-methyl-1H-pyrazole.

Step 1: Immediate Handling and Personal Protective Equipment (PPE)

Before beginning any disposal procedure, it is crucial to wear appropriate PPE. This is the first line of defense against accidental exposure.

• Lab Coat: A flame-resistant lab coat should be worn and fully buttoned.

• Gloves: Use chemically resistant gloves (e.g., nitrile) and dispose of them as hazardous waste after use. Always use proper glove removal technique to avoid skin contact.[3]

• Eye Protection: Chemical safety goggles or a face shield are mandatory to protect against splashes.

• Respiratory Protection: If not handled in a chemical fume hood, a NIOSH-approved respirator may be necessary.[3]

All handling of 4-bromo-5-chloro-1-methyl-1H-pyrazole and its waste should be conducted in a well-ventilated area, preferably within a certified chemical fume hood to minimize inhalation exposure.[3]

Step 2: Waste Segregation and Container Selection

Proper segregation of chemical waste is critical to prevent dangerous reactions and ensure correct disposal.

• Designated Waste Container: 4-bromo-5-chloro-1-methyl-1H-pyrazole waste should be collected in a designated, leak-proof container that is compatible with the chemical.[7]

• Halogenated Waste Stream: This compound must be disposed of in a "halogenated organic waste" stream. Do not mix it with non-halogenated waste, as this can significantly increase disposal costs and complexity.[8]

• Avoid Incompatibilities: Do not mix this waste with strong oxidizing agents, strong bases, or amines.[9]

Step 3: Labeling the Hazardous Waste Container

Accurate and thorough labeling of waste containers is a legal requirement and essential for safety.

• "Hazardous Waste" Label: The container must be clearly labeled with the words "Hazardous Waste."[7][10]

• Full Chemical Name: List the full chemical name: "4-bromo-5-chloro-1-methyl-1H-pyrazole." Avoid using abbreviations or chemical formulas.[7]

• Concentration: Indicate the approximate concentration or percentage of the compound in the waste container.

• Date of Accumulation: Mark the date when the first drop of waste was added to the container.[10]

• Principal Investigator and Location: Include the name of the principal investigator and the laboratory room number.[10]

Step 4: Storage of Hazardous Waste

The temporary storage of hazardous waste in the laboratory must adhere to strict guidelines.

• Satellite Accumulation Area: Store the waste container in a designated satellite accumulation area, which should be near the point of generation and under the control of laboratory personnel.[7]

• Secondary Containment: Place the waste container in a secondary containment bin to prevent the spread of material in case of a leak or spill.[11]

• Closed Containers: Keep the waste container securely closed at all times, except when adding waste.[7][12]

• Regular Inspections: Inspect the waste container and storage area weekly for any signs of leaks or deterioration.[7]

Step 5: Arranging for Final Disposal

The final disposal of hazardous waste must be handled by licensed professionals.

• Contact Environmental Health and Safety (EHS): When the waste container is nearly full (around 90% capacity), contact your institution's Environmental Health and Safety (EHS) office to arrange for a waste pickup.[7][11]

• Licensed Waste Carriers: Your EHS office will coordinate with licensed hazardous waste disposal contractors to transport and dispose of the material in accordance with all local, state, and federal regulations.[3][4]

Emergency Procedures: Spill and Exposure Response

In the event of a spill or accidental exposure, immediate and appropriate action is critical.

• Spill Response:

  • Evacuate the immediate area and alert nearby personnel.

  • If the spill is small and you are trained to handle it, use an inert absorbent material (e.g., sand, vermiculite) to contain the spill.[3]

  • Collect the absorbed material into a sealed container for hazardous waste disposal.

  • For large spills, evacuate the laboratory and contact your institution's EHS or emergency response team immediately.

• Exposure Response:

  • Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[13]

  • Skin Contact: Remove contaminated clothing and wash the affected area with soap and plenty of water for at least 15 minutes. Seek medical attention if irritation persists.[13]

  • Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen. Seek immediate medical attention.[6]

  • Ingestion: Do not induce vomiting. Rinse mouth with water and seek immediate medical attention.[6]

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of 4-bromo-5-chloro-1-methyl-1H-pyrazole.

Sources

• 1. eCFR :: Appendix III to Part 268, Title 40 -- List of Halogenated Organic Compounds Regulated Under § 268.32 [ecfr.gov]
• 2. govt.westlaw.com [govt.westlaw.com]
• 3. static.cymitquimica.com [static.cymitquimica.com]
• 4. danielshealth.com [danielshealth.com]
• 5. How to Dispose of Chemical Waste in a Lab Correctly [gaiaca.com]
• 6. echemi.com [echemi.com]
• 7. research.columbia.edu [research.columbia.edu]
• 8. 7.2 Organic Solvents | Environment, Health and Safety [ehs.cornell.edu]
• 9. fishersci.com [fishersci.com]
• 10. How to Dispose of Chemical Waste | Environmental Health and Safety | Case Western Reserve University [case.edu]
• 11. Chemistry Lab Waste Disposal - Environmental Marketing Services [emsllcusa.com]
• 12. campusoperations.temple.edu [campusoperations.temple.edu]
• 13. fishersci.com [fishersci.com]